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  • Product: Acetic acid, 2,2'-[methylenebis(thio)]bis-
  • CAS: 2068-24-8

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide on the Synthesis and Purification of Acetic acid, 2,2'-[methylenebis(thio)]bis-

This technical guide provides a comprehensive overview of the synthesis and purification of Acetic acid, 2,2'-[methylenebis(thio)]bis-, a dithioacetal derivative of thioglycolic acid. The document is intended for researc...

Author: BenchChem Technical Support Team. Date: December 2025

This technical guide provides a comprehensive overview of the synthesis and purification of Acetic acid, 2,2'-[methylenebis(thio)]bis-, a dithioacetal derivative of thioglycolic acid. The document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Compound Identification

Chemical Name: Acetic acid, 2,2'-[methylenebis(thio)]bis- Synonyms: Methylenebis(thioglycolic acid), 2,2'-(Methylenedithio)diacetic acid[1][2] CAS Number: 2068-24-8[1][2][3] Molecular Formula: C5H8O4S2[1][4] Molecular Weight: 196.24 g/mol [1]

Physicochemical Properties

A summary of the key physicochemical properties is presented in the table below.

PropertyValueSource
Molecular Weight196.24 g/mol PubChem[1]
Molecular FormulaC5H8O4S2PubChem[1][4]
XLogP3-AA0.8PubChem[1]
Hydrogen Bond Donor Count2PubChem[1]
Hydrogen Bond Acceptor Count4PubChem[1]
Rotatable Bond Count5PubChem[1]
Exact Mass195.98640108 g/mol PubChem[1]
Monoisotopic Mass195.98640108 g/mol PubChem[1]
Topological Polar Surface Area113 ŲPubChem[1]
Heavy Atom Count11PubChem[1]
Formal Charge0PubChem[1]
Complexity164PubChem[1]

Synthesis Methodology

The synthesis of Acetic acid, 2,2'-[methylenebis(thio)]bis- can be achieved through a two-step process involving the initial formation of a thioglycolic acid precursor followed by condensation with formaldehyde.[5]

Step 1: Formation of Methylene bis-thioglycolic acid precursor

  • An aqueous solution of sodium chloroacetate is prepared.

  • This solution is heated with sodium thiosulfate at 80°C for 30 minutes.[5] This reaction forms the precursor for the subsequent condensation step.

Step 2: Condensation with Formaldehyde

  • The reaction product from Step 1 is then treated with an aqueous solution of formaldehyde.

  • The mixture is heated to approximately 80°C in the presence of sulfuric acid for about 30 minutes to complete the condensation reaction, yielding crude Methylene bis-thioglycolic acid.[5]

SynthesisWorkflow cluster_step1 Step 1: Precursor Formation cluster_step2 Step 2: Condensation Na_Chloroacetate Sodium Chloroacetate (aq) Reactor1 Reaction at 80°C for 30 min Na_Chloroacetate->Reactor1 Na_Thiosulfate Sodium Thiosulfate (aq) Na_Thiosulfate->Reactor1 Precursor Thioglycolic Acid Precursor Reactor1->Precursor Reactor2 Condensation at 80°C for 30 min Precursor->Reactor2 Formaldehyde Formaldehyde (aq) Formaldehyde->Reactor2 Sulfuric_Acid Sulfuric Acid (catalyst) Sulfuric_Acid->Reactor2 Crude_Product Crude Acetic acid, 2,2'-[methylenebis(thio)]bis- Reactor2->Crude_Product PurificationWorkflow Crude_Product Crude Reaction Mixture Acidification Acidification (e.g., HCl to pH 2) Crude_Product->Acidification Extraction Solvent Extraction (e.g., Ethyl Acetate) Acidification->Extraction Aqueous_Phase Aqueous Phase (Waste) Extraction->Aqueous_Phase Separate Organic_Phase Organic Phase Extraction->Organic_Phase Separate Washing Wash with Brine Organic_Phase->Washing Drying Dry over Na2SO4 Washing->Drying Concentration Solvent Evaporation Drying->Concentration Crude_Solid Crude Solid Product Concentration->Crude_Solid Recrystallization Recrystallization Crude_Solid->Recrystallization Pure_Crystals Pure Acetic acid, 2,2'-[methylenebis(thio)]bis- Recrystallization->Pure_Crystals

References

Exploratory

An In-depth Technical Guide on the Physicochemical Properties of Acetic acid, 2,2'-[methylenebis(thio)]bis-

For Researchers, Scientists, and Drug Development Professionals Introduction Acetic acid, 2,2'-[methylenebis(thio)]bis-, also known by synonyms such as Methylenebis(thioglycolic acid) and 3,5-Dithiaheptanedioic acid, is...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetic acid, 2,2'-[methylenebis(thio)]bis-, also known by synonyms such as Methylenebis(thioglycolic acid) and 3,5-Dithiaheptanedioic acid, is an organosulfur compound with the molecular formula C5H8O4S2.[1][2] Its structure features a central methylene bridge connecting the sulfur atoms of two thioacetic acid moieties. This unique arrangement imparts specific physicochemical characteristics that make it a versatile building block in various chemical syntheses, including the preparation of pharmaceuticals and other specialty chemicals.[1] This guide provides a comprehensive overview of its core physicochemical properties, experimental methodologies for their determination, and its role as a foundational component in synthetic chemistry.

Physicochemical Properties

The key physicochemical properties of Acetic acid, 2,2'-[methylenebis(thio)]bis- are summarized in the tables below. These parameters are crucial for understanding its behavior in different chemical and biological systems, informing its handling, and predicting its reactivity.

General and Physical Properties
PropertyValueSource
Molecular Formula C5H8O4S2[1][2]
Molecular Weight 196.24 g/mol [1]
Appearance White powder[3]
Melting Point 125 °C[1]
Boiling Point 428.1 °C at 760 mmHg[1]
Density 1.53 g/cm³[1]
Vapor Pressure 1.58E-08 mmHg at 25°C[1]
Chemical and Drug-Likeness Properties
PropertyValueSource/Method
pKa1 3.31 (at 18 °C)[1]
pKa2 4.345 (at 18 °C)[1]
XlogP (Predicted) 0.8[4]
Solubility Soluble in polar solvents[1]

Experimental Protocols

Detailed experimental protocols are essential for the accurate and reproducible determination of physicochemical properties. Below are generalized methodologies for key experiments.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Protocol: Capillary Method

  • Sample Preparation: A small amount of the dry, powdered sample is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

  • Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of a heating block and a thermometer or a digital temperature sensor.

  • Heating: The sample is heated at a steady and slow rate (e.g., 1-2 °C per minute) as it approaches the expected melting point.

  • Observation: The temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the last solid particle melts (completion of melting) are recorded as the melting range.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid and the liquid changes into a vapor.

Protocol: Micro-Boiling Point Method

  • Sample Preparation: A small volume (a few milliliters) of the liquid is placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed into the liquid.

  • Apparatus Setup: The test tube is attached to a thermometer and heated in a suitable heating bath (e.g., an oil bath).

  • Heating: The sample is heated until a continuous stream of bubbles emerges from the open end of the inverted capillary tube.

  • Observation: The heat source is then removed, and the apparatus is allowed to cool. The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

pKa Determination

The acid dissociation constant (pKa) is a quantitative measure of the strength of an acid in solution.

Protocol: Potentiometric Titration

  • Sample Preparation: A precisely weighed amount of the sample is dissolved in a suitable solvent (e.g., water or a water-alcohol mixture).

  • Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH) of known concentration.

  • pH Measurement: The pH of the solution is measured after each addition of the titrant using a calibrated pH meter.

  • Data Analysis: A titration curve is constructed by plotting the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to dissolve in a solid, liquid, or gaseous solvent.

Protocol: Shake-Flask Method

  • Sample Preparation: An excess amount of the solid is added to a known volume of the solvent in a flask.

  • Equilibration: The flask is sealed and agitated (e.g., shaken or stirred) at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Phase Separation: The mixture is allowed to stand, or is centrifuged, to separate the undissolved solid from the saturated solution.

  • Concentration Measurement: The concentration of the solute in the clear, saturated solution is determined using a suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC).

Role in Chemical Synthesis

Acetic acid, 2,2'-[methylenebis(thio)]bis- serves as a valuable bifunctional building block in organic synthesis. Its two carboxylic acid groups and two thioether linkages provide multiple reactive sites for constructing more complex molecules.[1] This is particularly relevant in medicinal chemistry and drug design, where it can be used as a linker to connect different molecular fragments or as a scaffold to build novel therapeutic agents.

Visualizations

Experimental Workflows

The following diagrams illustrate the generalized workflows for the determination of key physicochemical properties.

MeltingPointDetermination start Start prep Sample Preparation: Pack dry powder into capillary tube start->prep setup Apparatus Setup: Place capillary in melting point apparatus prep->setup heat Heating: Heat slowly (1-2 °C/min) near melting point setup->heat observe Observation: Record temperature range from first liquid drop to complete melting heat->observe end End observe->end

Caption: Workflow for Melting Point Determination.

BoilingPointDetermination start Start prep Sample Preparation: Place liquid and inverted capillary in test tube start->prep setup Apparatus Setup: Attach test tube to thermometer and place in heating bath prep->setup heat Heating: Heat until a continuous stream of bubbles emerges setup->heat cool Cooling: Remove heat and allow to cool heat->cool observe Observation: Record temperature when liquid enters capillary cool->observe end End observe->end

Caption: Workflow for Micro-Boiling Point Determination.

pKaDetermination start Start prep Sample Preparation: Dissolve weighed sample in a suitable solvent start->prep titrate Titration: Titrate with a standardized strong base prep->titrate measure pH Measurement: Record pH after each addition of titrant titrate->measure analyze Data Analysis: Plot titration curve and determine pKa at half-equivalence point measure->analyze end End analyze->end

Caption: Workflow for pKa Determination via Potentiometric Titration.

Role in Chemical Synthesis

The following diagram illustrates the role of Acetic acid, 2,2'-[methylenebis(thio)]bis- as a versatile building block in the synthesis of more complex molecules.

ChemicalSynthesis building_block Acetic acid, 2,2'-[methylenebis(thio)]bis- (Bifunctional Building Block) product_a Derivative A (e.g., Ester, Amide) building_block->product_a Carboxylic Acid Chemistry product_b Derivative B (e.g., Sulfone) building_block->product_b Thioether Chemistry reagent_a Reagent A (Reacts with Carboxylic Acid) reagent_a->building_block reagent_b Reagent B (Reacts with Thioether) reagent_b->building_block complex_molecule Complex Molecule (e.g., Pharmaceutical Intermediate) product_a->complex_molecule product_b->complex_molecule

Caption: Role as a Bifunctional Synthetic Building Block.

Conclusion

Acetic acid, 2,2'-[methylenebis(thio)]bis- possesses a distinct set of physicochemical properties that are well-documented. Its bifunctional nature, arising from the presence of both carboxylic acid and thioether groups, makes it a valuable intermediate in synthetic organic chemistry. While its direct biological activity and involvement in specific signaling pathways are not extensively reported in publicly available literature, its role as a precursor in the synthesis of potentially bioactive molecules underscores its importance for the drug development industry. The experimental protocols outlined in this guide provide a foundation for the consistent and accurate characterization of this and similar compounds.

References

Foundational

In-Depth Technical Guide: Structural Analysis and Characterization of Acetic acid, 2,2'-[methylenebis(thio)]bis-

For Researchers, Scientists, and Drug Development Professionals Introduction Acetic acid, 2,2'-[methylenebis(thio)]bis-, also known as methylenebis(thioacetic acid), is an organosulfur compound with the chemical formula...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetic acid, 2,2'-[methylenebis(thio)]bis-, also known as methylenebis(thioacetic acid), is an organosulfur compound with the chemical formula C₅H₈O₄S₂. Its structure features a central methylene bridge connecting the sulfur atoms of two thioacetic acid units. This molecule is of interest to researchers in various fields, including chemical synthesis and analytical chemistry, due to its reactive nature and potential as a building block for more complex molecules.[1] This guide provides a comprehensive overview of the structural analysis and characterization of this compound, including its physicochemical properties, synthesis, and spectroscopic data.

Physicochemical Properties

A summary of the key physicochemical properties of Acetic acid, 2,2'-[methylenebis(thio)]bis- is presented in Table 1. These properties are crucial for its handling, application, and analysis.

Table 1: Physicochemical Properties of Acetic acid, 2,2'-[methylenebis(thio)]bis-

PropertyValueSource
Molecular Formula C₅H₈O₄S₂[1][2]
Molecular Weight 196.24 g/mol [1][2]
CAS Number 2068-24-8[1][2]
Melting Point 125 °C[1]
Boiling Point 428.1 °C at 760 mmHg[1]
Density 1.53 g/cm³[1]
pKa₁ 3.31[1]
pKa₂ 4.345 (at 18 °C)[1]
Appearance White crystalline powder
Solubility Soluble in polar solvents[1]

Synonyms:

  • Methylenebis(thioacetic acid)[1]

  • 2,2'-[methylenebis(thio)]bisacetic acid[1]

  • Methylene bis(mercaptoacetic acid)[1]

  • 3,5-Dithiaheptanedioic acid[3]

  • α,α'-(Methylenebisthio)diacetic acid[1]

Synthesis

The synthesis of Acetic acid, 2,2'-[methylenebis(thio)]bis- typically involves the reaction of thioglycolic acid with a source of a methylene bridge, such as formaldehyde.

Experimental Protocol: Synthesis from Thioglycolic Acid and Formaldehyde

This protocol describes a general procedure for the synthesis of Acetic acid, 2,2'-[methylenebis(thio)]bis-.

Materials:

  • Thioglycolic acid

  • Formaldehyde (37% aqueous solution)

  • Hydrochloric acid (concentrated)

  • Diethyl ether

  • Anhydrous magnesium sulfate

Procedure:

  • In a well-ventilated fume hood, cool a solution of thioglycolic acid in water in an ice bath.

  • Slowly add an equimolar amount of formaldehyde solution to the cooled thioglycolic acid solution with constant stirring.

  • To this mixture, add a catalytic amount of concentrated hydrochloric acid dropwise.

  • Continue stirring the reaction mixture at room temperature for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

  • Upon completion of the reaction, extract the product from the aqueous solution using diethyl ether.

  • Combine the organic extracts and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and remove the solvent under reduced pressure to yield the crude product.

  • The crude product can be purified by recrystallization from a suitable solvent system, such as water or an ethanol/water mixture, to obtain a white crystalline solid.

The following diagram illustrates the general workflow for the synthesis of Acetic acid, 2,2'-[methylenebis(thio)]bis-.

Synthesis_Workflow Reactants Thioglycolic Acid + Formaldehyde Reaction Reaction (Acid Catalyst, RT) Reactants->Reaction Extraction Workup (Extraction with Diethyl Ether) Reaction->Extraction Purification Purification (Recrystallization) Extraction->Purification Product Acetic acid, 2,2'-[methylenebis(thio)]bis- Purification->Product

Caption: Synthesis workflow for Acetic acid, 2,2'-[methylenebis(thio)]bis-.

Structural Characterization

The structure of Acetic acid, 2,2'-[methylenebis(thio)]bis- is confirmed through various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy:

  • Experimental Protocol: A ¹H NMR spectrum is typically recorded on a 300 or 400 MHz spectrometer using a deuterated solvent such as DMSO-d₆ or CDCl₃.

  • Expected Signals:

    • A singlet corresponding to the two protons of the central methylene group (-S-CH₂-S-).

    • A singlet for the four protons of the two methylene groups adjacent to the carboxyl groups (-S-CH₂-COOH).

    • A broad singlet for the two acidic protons of the carboxyl groups (-COOH). The chemical shift of this peak can vary depending on the solvent and concentration.

¹³C NMR Spectroscopy:

  • Experimental Protocol: A ¹³C NMR spectrum is recorded on a 75 or 100 MHz spectrometer using a deuterated solvent.

  • Expected Signals:

    • A signal for the carbon of the central methylene group (-S-CH₂-S-).

    • A signal for the carbons of the methylene groups adjacent to the carboxyl groups (-S-CH₂-COOH).

    • A signal for the carbonyl carbons of the carboxyl groups (-COOH).

Table 2: Predicted NMR Data for Acetic acid, 2,2'-[methylenebis(thio)]bis-

NucleusChemical Shift (ppm)MultiplicityAssignment
¹H~ 4.0Singlet-S-CH ₂-S-
¹H~ 3.4Singlet-S-CH ₂-COOH
¹H> 10Broad Singlet-COOH
¹³C~ 40--S-C H₂-S-
¹³C~ 35--S-C H₂-COOH
¹³C~ 172--C OOH
Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

  • Experimental Protocol: The FTIR spectrum is typically recorded using a KBr pellet or as a thin film on a salt plate.

  • Expected Absorption Bands:

    • A broad band in the region of 2500-3300 cm⁻¹ characteristic of the O-H stretching of the carboxylic acid dimer.

    • A strong, sharp band around 1700 cm⁻¹ corresponding to the C=O stretching of the carboxyl group.

    • C-H stretching vibrations in the 2850-3000 cm⁻¹ region.

    • C-S stretching vibrations, which are typically weak, may appear in the 600-800 cm⁻¹ region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound.

  • Experimental Protocol: Mass spectra can be obtained using various ionization techniques such as Electrospray Ionization (ESI) or Electron Impact (EI).

  • Expected Molecular Ion Peak: The mass spectrum should show a molecular ion peak [M]⁺ or protonated molecule [M+H]⁺ corresponding to the molecular weight of the compound (196.24 g/mol ).

  • Fragmentation: Common fragmentation patterns may involve the loss of a carboxyl group (-COOH) or cleavage of the C-S bonds.

Table 3: Mass Spectrometry Data for Acetic acid, 2,2'-[methylenebis(thio)]bis-

m/zRelative Intensity (%)Possible Fragment
19622.8[M]⁺
17813.9[M - H₂O]⁺
13775.4[M - COOH - H₂O]⁺
10558.9[CH₂(SCH₂COOH)]⁺
77100.0[CH₂(SH)₂]⁺
4776.5[CH₂SH]⁺
4557.3[COOH]⁺

The following diagram illustrates the general workflow for the characterization of Acetic acid, 2,2'-[methylenebis(thio)]bis-.

Characterization_Workflow Sample Purified Product NMR NMR Spectroscopy (¹H and ¹³C) Sample->NMR FTIR FTIR Spectroscopy Sample->FTIR MS Mass Spectrometry Sample->MS Structure Structural Confirmation NMR->Structure FTIR->Structure MS->Structure

Caption: Characterization workflow for Acetic acid, 2,2'-[methylenebis(thio)]bis-.

Applications in Research and Development

Acetic acid, 2,2'-[methylenebis(thio)]bis- serves as a versatile intermediate in organic synthesis. Its two carboxylic acid and two thioether functionalities allow for a variety of chemical transformations, making it a valuable starting material for the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.[1] It can also be employed as a reagent in analytical chemistry for the detection and quantification of specific substances.[1] In the field of drug development, its structural motif can be incorporated into larger molecules to modulate their physicochemical properties and biological activity.

Conclusion

This technical guide has provided a detailed overview of the structural analysis and characterization of Acetic acid, 2,2'-[methylenebis(thio)]bis-. The presented data, including physicochemical properties and spectroscopic information, along with the outlined experimental protocols for its synthesis and characterization, offer a valuable resource for researchers and professionals working with this compound. The well-defined structure and reactive functional groups of Acetic acid, 2,2'-[methylenebis(thio)]bis- make it a compound with significant potential for further exploration in various scientific and industrial applications.

References

Exploratory

Spectroscopic Analysis of Acetic Acid, 2,2'-[methylenebis(thio)]bis-: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the spectral data for Acetic acid, 2,2'-[methylenebis(thio)]bis-, also known by synonyms such as M...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for Acetic acid, 2,2'-[methylenebis(thio)]bis-, also known by synonyms such as Methylenebisthioglycolic acid and having the CAS Number 2068-24-8. Due to the limited availability of public experimental spectra, this guide combines experimentally reported mass spectrometry data with predicted Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopic data based on the compound's chemical structure. Detailed experimental protocols for obtaining such spectra are also provided.

Compound Information

PropertyValue
IUPAC Name 2-(carboxymethylsulfanylmethylsulfanyl)acetic acid
Synonyms Methylenebisthioglycolic acid, Acetic acid, (methylenedithio)di-
CAS Number 2068-24-8
Molecular Formula C₅H₈O₄S₂
Molecular Weight 196.24 g/mol [1]
Chemical Structure HOOC-CH₂-S-CH₂-S-CH₂-COOH

Mass Spectrometry (MS)

Mass spectrometry of Acetic acid, 2,2'-[methylenebis(thio)]bis- provides key information about its molecular weight and fragmentation pattern. The electron ionization (EI) mass spectrum shows a molecular ion peak and several characteristic fragment ions.

Data Presentation

Table 1: Mass Spectrometry Fragmentation Data

m/zRelative Intensity (%)Plausible Fragment
19622.8[M]⁺ (Molecular Ion)
17813.9[M - H₂O]⁺
1511.2[M - COOH]⁺
13775.4[M - CH₂COOH]⁺
10558.9[S-CH₂-S-CH₂-COOH]⁺
926.1[CH₂-S-CH₂-S]⁺
77100.0[S-CH₂-COOH]⁺
4776.5[CH₂SH]⁺
4557.3[COOH]⁺

Data sourced from publicly available mass spectral data.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Carboxylic Acids (with Derivatization)

Due to the low volatility of dicarboxylic acids, a derivatization step is typically required for GC-MS analysis.

  • Sample Preparation (Extraction):

    • If the sample is in a biological matrix, precipitate proteins using a 5:1 volume ratio of ice-cold acetonitrile, vortex, and centrifuge at 14,000 RPM for 15 minutes at 4°C.

    • Collect the supernatant and acidify with 3% phosphoric acid.

    • Perform a liquid-liquid extraction by adding an immiscible organic solvent (e.g., ethyl acetate), vortexing thoroughly, and centrifuging to separate the phases.

    • Collect the organic layer containing the analyte.

  • Derivatization (Esterification):

    • Evaporate the organic extract to dryness under a gentle stream of nitrogen.

    • Add 50-100 µL of a 10% (w/w) solution of BF₃ in butanol or methanol.

    • Seal the reaction vial and heat at 60-100°C for 30-60 minutes.

    • After cooling, the resulting ester derivatives are ready for GC-MS analysis.

  • GC-MS Parameters:

    • Column: Non-polar stationary phase, such as 5% phenylmethylpolysiloxane.

    • Injection Mode: Splitless.

    • Injection Volume: 1-2 µL.

    • Injector Temperature: 250°C.

    • Carrier Gas: Helium at a constant flow of ~1.7 mL/min.

    • Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, then ramp to 280°C at 10°C/min.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Ion Source Temperature: 200°C.

    • Interface Temperature: 280°C.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted Data Presentation

Table 2: Predicted ¹H NMR Spectral Data

Proton AssignmentPredicted Chemical Shift (δ, ppm)MultiplicityIntegration
HOOC-10.0 - 13.0Singlet (broad)2H
-S-CH₂ -COOH3.4 - 3.6Singlet4H
-S-CH₂ -S-3.8 - 4.0Singlet2H

Table 3: Predicted ¹³C NMR Spectral Data

Carbon AssignmentPredicted Chemical Shift (δ, ppm)
C OOH170 - 180
-S-C H₂-COOH35 - 45
-S-C H₂-S-40 - 50
Experimental Protocols

NMR Sample Preparation and Acquisition

  • Sample Preparation:

    • Dissolve 5-10 mg of the solid compound in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O) in a standard 5 mm NMR tube.

    • If using D₂O, the acidic protons of the carboxylic acid groups will exchange with deuterium, leading to the disappearance of their signal in the ¹H NMR spectrum, which can be a useful diagnostic tool.

    • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0 ppm.

  • NMR Data Acquisition:

    • Acquire the spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

    • For ¹H NMR, a standard pulse program with a sufficient number of scans (e.g., 16 or 32) should be used to achieve a good signal-to-noise ratio.

    • For ¹³C NMR, a proton-decoupled pulse sequence is typically used, and a larger number of scans will be required due to the lower natural abundance of ¹³C.

Infrared (IR) Spectroscopy

The IR spectrum of Acetic acid, 2,2'-[methylenebis(thio)]bis- is expected to show characteristic absorption bands for the carboxylic acid and thioether functional groups. PubChem indicates that an FTIR spectrum has been recorded using a KBr-Pellet technique on a Bruker IFS 85 instrument[1].

Predicted Data Presentation

Table 4: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)IntensityFunctional GroupVibrational Mode
2500-3300Broad, StrongO-H (Carboxylic Acid)Stretching
2900-3000MediumC-H (Methylene)Stretching
1680-1720StrongC=O (Carboxylic Acid)Stretching
1210-1320MediumC-O (Carboxylic Acid)Stretching
600-800Weak-MediumC-S (Thioether)Stretching
Experimental Protocols

FTIR Spectroscopy using the KBr Pellet Method

This method is suitable for solid samples.

  • Sample Preparation:

    • Thoroughly dry high-purity potassium bromide (KBr) powder at ~110°C for 2-3 hours to remove any moisture.

    • In an agate mortar and pestle, grind 1-2 mg of the solid sample.

    • Add approximately 100-200 mg of the dried KBr powder to the mortar.

    • Rapidly and thoroughly mix and grind the sample and KBr together to create a homogeneous fine powder.

  • Pellet Formation:

    • Transfer the powder mixture into a pellet-forming die.

    • Place the die under a hydraulic press and apply a force of approximately 8-10 tons for several minutes. It is recommended to pull a vacuum on the die during pressing to remove entrapped air and moisture, which results in a more transparent pellet.

    • Carefully remove the resulting thin, transparent pellet from the die.

  • IR Data Acquisition:

    • Place the KBr pellet in the sample holder of the FTIR spectrometer.

    • Acquire a background spectrum using a blank KBr pellet.

    • Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow for the comprehensive spectroscopic analysis of Acetic acid, 2,2'-[methylenebis(thio)]bis-.

Spectroscopic_Workflow cluster_sample Sample Preparation cluster_analysis Spectroscopic Analysis cluster_data Data Interpretation Sample Sample Dissolution Dissolution in Deuterated Solvent Sample->Dissolution for NMR Derivatization Derivatization (for GC-MS) Sample->Derivatization for GC-MS KBr_Mixing Mixing with KBr Sample->KBr_Mixing for FTIR NMR NMR Spectroscopy (¹H and ¹³C) Dissolution->NMR GCMS GC-MS Analysis Derivatization->GCMS FTIR FTIR Spectroscopy KBr_Mixing->FTIR NMR_Data Chemical Shifts, Multiplicities NMR->NMR_Data MS_Data Molecular Ion, Fragmentation Pattern GCMS->MS_Data IR_Data Absorption Bands, Functional Groups FTIR->IR_Data Structure_Elucidation Structure Confirmation NMR_Data->Structure_Elucidation MS_Data->Structure_Elucidation IR_Data->Structure_Elucidation

Caption: Logical workflow for the spectroscopic analysis of the target compound.

References

Foundational

Solubility of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" in different solvents

An In-depth Technical Guide on the Solubility of Acetic acid, 2,2'-[methylenebis(thio)]bis- For Researchers, Scientists, and Drug Development Professionals Introduction Acetic acid, 2,2'-[methylenebis(thio)]bis-, with th...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide on the Solubility of Acetic acid, 2,2'-[methylenebis(thio)]bis-

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetic acid, 2,2'-[methylenebis(thio)]bis-, with the CAS Number 2068-24-8, is a dicarboxylic acid containing two thioether linkages.[1] Its chemical structure, featuring two polar carboxylic acid groups, suggests that the molecule is polar.[2] This polarity is a key determinant of its solubility characteristics. While specific quantitative solubility data for this compound is not extensively available in public literature, this guide provides a qualitative solubility profile based on general chemical principles and outlines a detailed experimental protocol for its precise quantitative determination.

Qualitative Solubility Profile

The principle of "like dissolves like" governs the solubility of a compound in various solvents. As a polar molecule, Acetic acid, 2,2'-[methylenebis(thio)]bis- is expected to be more soluble in polar solvents and less soluble in non-polar solvents. The presence of two carboxylic acid groups allows for hydrogen bonding with protic solvents.

Table 1: Predicted Qualitative Solubility of Acetic acid, 2,2'-[methylenebis(thio)]bis-

Solvent CategorySolvent ExamplePredicted SolubilityRationale
Polar Protic WaterSparingly Soluble to SolubleCapable of hydrogen bonding, but the overall carbon backbone may limit high solubility. Solubility is expected to increase in basic aqueous solutions due to salt formation.[2]
Methanol, EthanolSolublePolar alcohols can act as both hydrogen bond donors and acceptors, effectively solvating the dicarboxylic acid.
Acetic AcidSolubleThe solvent and solute have similar polar carboxylic acid functional groups.
Polar Aprotic Dimethyl Sulfoxide (DMSO)SolubleHigh polarity and ability to accept hydrogen bonds make it a good solvent for many organic acids.
AcetoneSolubleThe polarity of the ketone group can interact favorably with the carboxylic acid groups.
AcetonitrileSparingly SolubleLess polar than DMSO and acetone, may be a less effective solvent.
Non-Polar Hexane, TolueneInsolubleThe large difference in polarity between the solute and solvent prevents effective solvation.
Diethyl EtherSparingly Soluble to InsolubleWhile it has some polarity, it is generally considered a non-polar solvent and is unlikely to be effective.

Experimental Protocols for Quantitative Solubility Determination

To obtain precise solubility data, a standardized experimental method is required. The shake-flask method is a widely recognized and reliable technique for determining the thermodynamic equilibrium solubility of a compound.[3][4]

Shake-Flask Method Protocol

This protocol outlines the steps to determine the solubility of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" in a chosen solvent.

1. Materials and Equipment:

  • "Acetic acid, 2,2'-[methylenebis(thio)]bis-" (solid form)

  • Selected solvent of high purity

  • Analytical balance

  • Glass flasks or vials with airtight seals

  • Constant temperature shaker or incubator

  • Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)

  • Calibrated pH meter (for aqueous solvents)

  • Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

  • Volumetric flasks and pipettes

2. Procedure:

  • Preparation:

    • Prepare a series of standard solutions of the compound in the chosen solvent at known concentrations to create a calibration curve for the analytical instrument.

    • Ensure all glassware is clean and dry.

  • Equilibration:

    • Add an excess amount of solid "Acetic acid, 2,2'-[methylenebis(thio)]bis-" to a flask containing a known volume of the solvent. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation.[4]

    • Seal the flasks tightly to prevent solvent evaporation.

    • Place the flasks in a shaker set to a constant temperature (e.g., 25 °C or 37 °C) and agitate for a predetermined period (typically 24 to 72 hours) to allow the system to reach equilibrium.[3] It is advisable to take samples at different time points (e.g., 24h, 48h, 72h) to confirm that equilibrium has been reached (i.e., the concentration of the solute in the solution does not change over time).

  • Sample Separation:

    • Once equilibrium is achieved, stop the agitation and allow the flasks to stand at the same constant temperature for a sufficient time for the excess solid to sediment.

    • Carefully separate the saturated solution (supernatant) from the undissolved solid. This can be done by either:

      • Centrifugation: Centrifuge the sample at the controlled temperature to pellet the excess solid.

      • Filtration: Withdraw the supernatant using a syringe and pass it through a filter that does not adsorb the compound.[3]

  • Quantification:

    • Accurately dilute a known volume of the clear, saturated solution with the solvent to a concentration that falls within the range of the previously prepared calibration curve.

    • Analyze the diluted sample using a suitable analytical method (e.g., HPLC-UV, LC-MS) to determine the concentration of the compound.

    • Calculate the original concentration in the saturated solution by accounting for the dilution factor. This concentration represents the solubility of the compound in that solvent at the specified temperature.

  • Replicates:

    • Perform the entire experiment in triplicate to ensure the reliability and reproducibility of the results.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the shake-flask method for determining solubility.

G Workflow for Shake-Flask Solubility Determination cluster_prep Preparation cluster_equilibration Equilibration cluster_separation Phase Separation cluster_analysis Analysis prep_standards Prepare Standard Solutions (for Calibration Curve) analyze Analyze Concentration (e.g., HPLC, LC-MS) prep_standards->analyze prep_sample Add Excess Solid Compound to Solvent in Flask agitate Agitate at Constant Temperature (24-72h) prep_sample->agitate check_eq Check for Equilibrium (Time Point Analysis) agitate->check_eq sediment Allow Excess Solid to Sediment check_eq->sediment separate Separate Supernatant sediment->separate centrifuge Centrifugation separate->centrifuge Option 1 filtrate Filtration separate->filtrate Option 2 dilute Dilute Saturated Solution centrifuge->dilute filtrate->dilute dilute->analyze calculate Calculate Solubility analyze->calculate

Figure 1: A flowchart illustrating the key steps of the shake-flask method for solubility determination.

References

Exploratory

In-depth Technical Guide: Thermal Stability and Decomposition of Acetic acid, 2,2'-[methylenebis(thio)]bis-

For the Attention of: Researchers, Scientists, and Drug Development Professionals Abstract This technical guide addresses the thermal stability and decomposition profile of "Acetic acid, 2,2'-[methylenebis(thio)]bis-", a...

Author: BenchChem Technical Support Team. Date: December 2025

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the thermal stability and decomposition profile of "Acetic acid, 2,2'-[methylenebis(thio)]bis-", a compound of interest in various research and development sectors. A comprehensive review of available scientific literature and chemical databases reveals a notable absence of detailed experimental data concerning its thermal properties. While basic physicochemical characteristics are documented, crucial analytical data from techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are not present in the public domain. Consequently, this document summarizes the available physical data and highlights the current knowledge gap regarding the compound's behavior under thermal stress.

Physicochemical Properties

"Acetic acid, 2,2'-[methylenebis(thio)]bis-", also known by synonyms including Methylenebis(thioglycolic acid) and 3,5-Dithiaheptanedioic acid, is a solid substance under standard conditions. A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Acetic acid, 2,2'-[methylenebis(thio)]bis-

PropertyValue
Molecular Formula C₅H₈O₄S₂
Molecular Weight 196.24 g/mol
CAS Number 2068-24-8
Melting Point 125 °C[1]
Boiling Point 428.1 °C at 760 mmHg[1]
Flash Point 212.7 °C[1]
Density 1.53 g/cm³[1]
Appearance White crystalline powder or solid[2]

Thermal Stability and Decomposition

A thorough investigation using targeted search queries for thermal analysis data (including "thermal analysis of methylenebis(thioglycolic acid)", "DSC of methylenebis(thioacetic acid)", "TGA of methylenebis(thioacetic acid)", and "pyrolysis-GC-MS of methylenebis(thioacetic acid)") did not yield any specific experimental results. This indicates a significant gap in the scientific literature regarding the thermal stability and decomposition of this compound.

Without experimental data from techniques like TGA and DSC, it is not possible to provide quantitative information on:

  • The onset temperature of decomposition.

  • The peak decomposition temperature(s).

  • The percentage of mass loss at various temperature intervals.

  • The thermodynamic parameters of any phase transitions or decomposition events.

Predicted Decomposition Pathway (Theoretical)

In the absence of experimental data on the decomposition products, a theoretical decomposition pathway can be postulated based on the pyrolysis of related thioether and carboxylic acid compounds. Thermal decomposition would likely initiate at the weaker C-S bonds or through decarboxylation.

A simplified, hypothetical decomposition workflow is presented below. It is crucial to note that this is a theoretical representation and requires experimental validation.

G Hypothetical Decomposition Workflow A Acetic acid, 2,2'-[methylenebis(thio)]bis- (Solid) B Heating (e.g., TGA/DSC) A->B Sample Preparation C Initial Decomposition B->C Thermal Stress D Gaseous Products (e.g., CO₂, H₂S, CS₂) C->D E Solid Residue C->E F Analysis of Gaseous Products (e.g., Pyrolysis-GC-MS) D->F Evolved Gas Analysis G Identification of Decomposition Products and Mechanism F->G Data Interpretation

References

Foundational

Synonyms and alternative names for "Acetic acid, 2,2'-[methylenebis(thio)]bis-"

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of Acetic acid, 2,2'-[methylenebis(thio)]bis-, a dithiol compound with potential applications in vari...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Acetic acid, 2,2'-[methylenebis(thio)]bis-, a dithiol compound with potential applications in various scientific fields. This document consolidates its nomenclature, chemical properties, and available experimental data, offering a valuable resource for researchers and professionals in drug development and chemical synthesis.

Synonyms and Alternative Names

"Acetic acid, 2,2'-[methylenebis(thio)]bis-" is known by several alternative names in scientific literature and chemical databases. A comprehensive list of these synonyms is provided below to facilitate thorough literature searches and unambiguous identification of the compound.

SynonymSource
Methylenebisthioglycolic acidPubChem[1], SIELC[2]
2-(carboxymethylsulfanylmethylsulfanyl)acetic acidPubChem[1]
Methylenedithiodiacetic acidPubChem[1], SIELC[2]
Acetic acid, (methylenedithio)di-PubChem[1], SIELC[2]
2,2'-(Methylenedisulfanediyl)diacetic acidSIELC[2]
3,5-Dithiaheptanedioic acidPubChem[1]
NSC 163488PubChem[1], SIELC[2]

CAS Number: 2068-24-8[1][2][3]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Acetic acid, 2,2'-[methylenebis(thio)]bis- is presented in the table below. This data is essential for understanding the compound's behavior in various experimental settings.

PropertyValueSource
Molecular FormulaC5H8O4S2SIELC[2]
Molecular Weight196.24 g/mol Lab Pro Inc[3]
AppearanceWhite SolidLab Pro Inc[3]
Melting Point129 °CLab Pro Inc[3]
LogP (predicted)0.422SIELC[2]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Acetic acid, 2,2'-[methylenebis(thio)]bis- are crucial for its practical application. While specific, detailed protocols for this exact compound are not widely published, a general synthetic approach can be inferred from related literature. The following represents a plausible, though not explicitly documented, synthesis method.

Synthesis of Acetic acid, 2,2'-[methylenebis(thio)]bis-

The synthesis of Methylenebis(thioglycolic acid) can be conceptualized as the reaction of two equivalents of thioglycolic acid with a one-carbon electrophile, such as formaldehyde, under acidic conditions. This reaction would involve the acid-catalyzed thioacetal formation.

Reaction Scheme:

G cluster_reactants Reactants cluster_products Product TGA1 2 HSCH₂COOH (Thioglycolic Acid) Product HOOCCH₂SCH₂SCH₂COOH (Acetic acid, 2,2'-[methylenebis(thio)]bis-) TGA1->Product H⁺ catalyst HCHO CH₂O (Formaldehyde) HCHO->Product

Caption: Proposed synthesis of Acetic acid, 2,2'-[methylenebis(thio)]bis-.

Disclaimer: This is a proposed reaction scheme based on general organic chemistry principles. A detailed, validated experimental protocol for the synthesis of Acetic acid, 2,2'-[methylenebis(thio)]bis- was not found in the reviewed literature. Researchers should develop and validate a specific protocol with appropriate safety precautions. A patent describes a process for producing esters of methylene bis-thioglycolic acid which involves reacting an aqueous solution of sodium chloroacetate with sodium thiosulfate, followed by reaction with formaldehyde in the presence of sulfuric acid[4].

Analytical Method: High-Performance Liquid Chromatography (HPLC)

An established method for the separation and analysis of Acetic acid, 2,2'-[methylenebis(thio)]bis- utilizes reverse-phase HPLC.

Methodology: [2]

  • Column: Newcrom R1

  • Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For mass spectrometry (MS) compatible applications, formic acid should be used in place of phosphoric acid.

  • Detection: The specific detector and wavelength were not detailed in the source, but UV detection would be a common choice for this compound.

This method is scalable and can be adapted for preparative separation to isolate impurities.[2]

HPLC_Workflow Sample Sample containing Acetic acid, 2,2'-[methylenebis(thio)]bis- Injection Inject into HPLC System Sample->Injection Column Separation on Newcrom R1 Column Injection->Column Detection Detection (e.g., UV-Vis) Column->Detection Analysis Data Analysis (Chromatogram) Detection->Analysis

Caption: General workflow for the HPLC analysis of the target compound.

Potential Biological Role and Signaling Pathways

While no direct experimental evidence was found linking Acetic acid, 2,2'-[methylenebis(thio)]bis- to specific signaling pathways, its chemical structure as a dithiol suggests potential involvement in redox-sensitive cellular processes. Thiols are known to play a critical role in maintaining the cellular redox balance and are involved in various signaling pathways through the reversible oxidation and reduction of protein cysteine residues.[5][6]

Dithiol compounds can influence signaling pathways by:

  • Modulating Enzyme Activity: The activity of many enzymes, including kinases and phosphatases, is regulated by the redox state of their cysteine residues. A dithiol compound could potentially interact with these enzymes and alter their function.

  • Interfering with Disulfide Bond Formation: Dithiols can reduce disulfide bonds in proteins, a critical process in protein folding and regulation that occurs in the endoplasmic reticulum.[2] This could trigger the unfolded protein response (UPR).

  • Affecting Transcription Factor Activity: The DNA-binding activity of several transcription factors is redox-regulated.

Given the lack of direct evidence, the following diagram represents a hypothetical model of how a generic dithiol compound might influence a redox-sensitive signaling pathway.

Thiol_Signaling Dithiol Acetic acid, 2,2'-[methylenebis(thio)]bis- (Dithiol) Protein_SS Protein-S-S (Oxidized Protein) Dithiol->Protein_SS Reduction ROS Reactive Oxygen Species (ROS) Protein_SH Protein-SH (Reduced Protein) ROS->Protein_SH Oxidative Stress Protein_SH->Protein_SS Oxidation Signal_Transduction Signal Transduction (e.g., Kinase Cascade) Protein_SS->Signal_Transduction Modulation Cellular_Response Cellular Response (e.g., Gene Expression) Signal_Transduction->Cellular_Response

Caption: Hypothetical role of a dithiol in redox signaling.

Conclusion

References

Exploratory

An In-depth Technical Guide to Acetic Acid, 2,2'-[methylenebis(thio)]bis- (CAS 2068-24-8)

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis, and analytical methods for Acetic acid, 2,2'-[met...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis, and analytical methods for Acetic acid, 2,2'-[methylenebis(thio)]bis-, also known as Methylenebis(thioglycolic acid). This document is intended to serve as a valuable resource for professionals in research, development, and quality control.

Chemical and Physical Properties

Acetic acid, 2,2'-[methylenebis(thio)]bis- is a dicarboxylic acid containing a methylene bridge between two thioacetic acid moieties. Its chemical structure and key properties are summarized below.

Table 1: General and Chemical Properties

PropertyValueSource(s)
CAS Number 2068-24-8[1][2][3]
Molecular Formula C₅H₈O₄S₂[1][2]
Molecular Weight 196.24 g/mol [1][2]
IUPAC Name 2-(carboxymethylsulfanylmethylsulfanyl)acetic acid[2]
Synonyms Methylenebis(thioglycolic acid), 2,2'-[Methylenebis(thio)]bisacetic acid, 3,5-Dithiaheptanedioic acid[1][2]
SMILES C(C(=O)O)SCSCC(=O)O[1][2]
InChIKey CZEVAMMETWVBOD-UHFFFAOYSA-N[2][3]

Table 2: Physicochemical Properties

PropertyValueSource(s)
Melting Point 125 °C
Boiling Point 428.1 °C at 760 mmHg
Density 1.53 g/cm³
pKa₁ 3.31
pKa₂ 4.345 (at 18 °C)
LogP 0.5795[1]
Topological Polar Surface Area (TPSA) 74.6 Ų[1]
Hydrogen Bond Donors 2[1]
Hydrogen Bond Acceptors 4[1]
Rotatable Bonds 6[1]

Synthesis

Synthesis_Workflow cluster_reactants Reactants cluster_reaction Reaction cluster_workup Work-up cluster_purification Purification cluster_product Product TGA Thioglycolic Acid (2 eq.) ReactionVessel Reaction Vessel (Solvent, Catalyst) TGA->ReactionVessel MethyleneSource Methylene Source (e.g., Formaldehyde) MethyleneSource->ReactionVessel Extraction Extraction ReactionVessel->Extraction Reaction Mixture Washing Washing Extraction->Washing Drying Drying Washing->Drying Recrystallization Recrystallization Drying->Recrystallization Crude Product Product Acetic acid, 2,2'-[methylenebis(thio)]bis- Recrystallization->Product Pure Product

Proposed synthesis workflow for Acetic acid, 2,2'-[methylenebis(thio)]bis-.

Experimental Protocols

Detailed experimental protocols for the characterization of Acetic acid, 2,2'-[methylenebis(thio)]bis- are not extensively published. However, standard analytical techniques can be employed. The following are generalized protocols for key analytical methods.

High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method can be utilized for the analysis of Acetic acid, 2,2'-[methylenebis(thio)]bis-.[3]

  • Column: Newcrom R1 or equivalent C18 column.[3]

  • Mobile Phase: A gradient or isocratic mixture of acetonitrile and water, with an acidic modifier such as phosphoric acid or formic acid for Mass Spectrometry compatibility.[3]

  • Detector: UV detector at a suitable wavelength (e.g., 210 nm) or a Mass Spectrometer.

  • Sample Preparation: Dissolve a known amount of the compound in a suitable solvent, such as the mobile phase, and filter through a 0.45 µm syringe filter before injection.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

  • Sample Preparation: Prepare a potassium bromide (KBr) pellet by mixing a small amount of the solid sample with dry KBr powder and pressing it into a thin, transparent disk.[1] Alternatively, Attenuated Total Reflectance (ATR) can be used for direct analysis of the solid sample.

  • Data Acquisition: Record the spectrum in the mid-infrared range (typically 4000-400 cm⁻¹).

  • Expected Absorptions:

    • Broad O-H stretch from the carboxylic acid groups (around 3000 cm⁻¹).

    • C=O stretch from the carboxylic acid groups (around 1700 cm⁻¹).

    • C-S stretching vibrations.

    • CH₂ bending and stretching vibrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy can be used to confirm the structure of the compound.

  • Solvent: A deuterated solvent in which the compound is soluble, such as Deuterium Oxide (D₂O) or Dimethyl Sulfoxide-d₆ (DMSO-d₆).

  • ¹H NMR: Expected signals would correspond to the protons of the methylene bridge (-S-CH₂-S-) and the methylene groups adjacent to the carboxylic acids (-S-CH₂-COOH).

  • ¹³C NMR: Expected signals would correspond to the carbons of the carbonyl groups, the methylene groups, and the methylene bridge.

Analytical_Workflow cluster_sample Sample cluster_analysis Analytical Techniques cluster_data Data Output Sample Acetic acid, 2,2'-[methylenebis(thio)]bis- HPLC HPLC Sample->HPLC FTIR FTIR Sample->FTIR NMR NMR Sample->NMR MS Mass Spectrometry Sample->MS Purity Purity & Quantification HPLC->Purity FunctionalGroups Functional Group ID FTIR->FunctionalGroups Structure Structural Confirmation NMR->Structure MS->Structure MolecularWeight Molecular Weight MS->MolecularWeight

General analytical workflow for the characterization of the compound.

Biological Activity and Signaling Pathways

As of the date of this document, a review of the scientific literature did not yield specific information regarding the biological activity or involvement in signaling pathways of Acetic acid, 2,2'-[methylenebis(thio)]bis-. However, the presence of two carboxylic acid groups suggests that the molecule may exhibit acidic properties and could potentially chelate metal ions. The thioether linkages may be susceptible to oxidation or reduction in biological systems.

It is important to note that acetic acid itself is known to have antimicrobial properties.[4][5] Further research is required to determine if Acetic acid, 2,2'-[methylenebis(thio)]bis- possesses any significant biological activity.

Safety Information

Table 3: GHS Hazard Information

Hazard StatementDescriptionSource(s)
H302 Harmful if swallowed[2]
H319 Causes serious eye irritation[2]

Precautionary Statements: P264, P270, P280, P301+P312, P305+P351+P338, P330, P337+P313, P501.[2]

It is recommended to handle this compound in a well-ventilated area, using appropriate personal protective equipment, including safety glasses, gloves, and a lab coat.

Applications

Acetic acid, 2,2'-[methylenebis(thio)]bis- is primarily used in research and as a building block in chemical synthesis. Its potential applications could include:

  • Coordination Chemistry: The carboxylic acid and sulfur atoms can act as ligands for metal ions.

  • Polymer Chemistry: As a monomer or cross-linking agent.

  • Pharmaceutical Synthesis: As a starting material or intermediate for more complex molecules.

This technical guide provides a summary of the currently available information on Acetic acid, 2,2'-[methylenebis(thio)]bis-. Researchers are encouraged to consult the primary literature for more detailed information and to conduct their own assessments for specific applications.

References

Foundational

Theoretical and computational studies of "Acetic acid, 2,2'-[methylenebis(thio)]bis-"

Abstract This technical whitepaper provides a comprehensive theoretical and computational overview of Acetic acid, 2,2'-[methylenebis(thio)]bis-, a dicarboxylic acid thioether. Due to the limited availability of specific...

Author: BenchChem Technical Support Team. Date: December 2025

Affiliation: Google Research

Abstract

This technical whitepaper provides a comprehensive theoretical and computational overview of Acetic acid, 2,2'-[methylenebis(thio)]bis-, a dicarboxylic acid thioether. Due to the limited availability of specific experimental data for this compound, this guide focuses on its computed physicochemical properties, general methodologies for its synthesis and characterization, and a framework for its computational analysis. This document is intended for researchers, scientists, and drug development professionals interested in the theoretical underpinnings and potential for computational investigation of this and similar molecules. The paper includes tabulated data of computed properties, generalized experimental protocols, and logical and workflow diagrams to facilitate understanding and future research.

Introduction

Acetic acid, 2,2'-[methylenebis(thio)]bis-, also known as 2,2'-[Methylenebis(thio)]diacetic acid, is an organic compound containing two acetic acid moieties linked by a methylenebis(thio) group. Its structure suggests potential for use as a chelating agent, a building block in polymer synthesis, or a scaffold in medicinal chemistry. However, a thorough review of the scientific literature reveals a notable absence of extensive experimental or theoretical studies specifically dedicated to this molecule.

This guide aims to bridge this gap by providing a foundational understanding of Acetic acid, 2,2'-[methylenebis(thio)]bis- through a computational lens. We will present a summary of its computed properties, outline general experimental procedures that could be adapted for its synthesis and analysis, and provide a roadmap for its further computational investigation.

Chemical Identity and Computed Properties

The fundamental identification and computed physicochemical properties of Acetic acid, 2,2'-[methylenebis(thio)]bis- are summarized below. These values are derived from computational models and provide a theoretical baseline for the molecule's behavior.

IdentifierValue
IUPAC Name 2-(carboxymethylsulfanylmethylsulfanyl)acetic acid[1]
CAS Number 2068-24-8[1]
Molecular Formula C5H8O4S2[1]
Molecular Weight 196.24 g/mol [2]
Canonical SMILES C(C(=O)O)SCSCC(=O)O[1]
InChI InChI=1S/C5H8O4S2/c6-4(7)1-10-3-11-2-5(8)9/h1-3H2,(H,6,7)(H,8,9)[1]

Table 1: Chemical Identifiers for Acetic acid, 2,2'-[methylenebis(thio)]bis-

Computed PropertyValueSource
XLogP3 0.8PubChem[3]
Hydrogen Bond Donor Count 2PubChem[1]
Hydrogen Bond Acceptor Count 6PubChem
Rotatable Bond Count 6ChemScene[2]
Exact Mass 195.98640 g/mol PubChem[1]
Topological Polar Surface Area 103 ŲPubChem
Heavy Atom Count 11PubChem
Formal Charge 0PubChem
Complexity 177PubChem

Table 2: Computed Physicochemical Properties of Acetic acid, 2,2'-[methylenebis(thio)]bis-

Theoretical and Computational Studies: A Methodological Framework

computational_workflow General Computational Workflow for a Novel Molecule cluster_0 Initial Setup cluster_1 Quantum Mechanical Calculations cluster_2 Molecular Dynamics Simulations cluster_3 Property Prediction mol_structure Define Molecular Structure (SMILES, InChI) geom_opt Geometry Optimization (DFT, e.g., B3LYP/6-31G*) mol_structure->geom_opt Input Geometry freq_calc Frequency Calculations (Vibrational Modes, Thermochemistry) geom_opt->freq_calc electronic_prop Electronic Properties (HOMO, LUMO, ESP) geom_opt->electronic_prop force_field Force Field Parametrization (e.g., GAFF) geom_opt->force_field Optimized Geometry for Parametrization physchem Physicochemical Properties (LogP, pKa, Solubility) electronic_prop->physchem reactivity Chemical Reactivity (Fukui Functions, Reaction Pathways) electronic_prop->reactivity solvation Solvation in a Box (e.g., TIP3P water) force_field->solvation simulation MD Simulation (NVT, NPT ensembles) solvation->simulation analysis Trajectory Analysis (RMSD, RDF, Conformational Analysis) simulation->analysis analysis->physchem

A general workflow for the computational characterization of a novel small molecule.

This workflow begins with the definition of the molecule's structure and proceeds through quantum mechanical calculations to determine its optimized geometry and electronic properties. Subsequently, molecular dynamics simulations can be employed to study its behavior in a condensed phase, such as in solution. Finally, the data from these simulations can be used to predict various physicochemical and reactivity parameters.

General Experimental Protocols

The following are generalized experimental protocols for the synthesis and characterization of thioether dicarboxylic acids, which can be adapted for Acetic acid, 2,2'-[methylenebis(thio)]bis-.

Synthesis

A common method for the synthesis of thioethers is the alkylation of a thiol with an alkyl halide. For Acetic acid, 2,2'-[methylenebis(thio)]bis-, a plausible route involves the reaction of thioglycolic acid with a methylene dihalide, such as dibromomethane, in the presence of a base.

Materials:

  • Thioglycolic acid

  • Dibromomethane

  • Sodium hydroxide (or another suitable base)

  • Solvent (e.g., ethanol, water, or a biphasic mixture)

  • Hydrochloric acid (for acidification)

  • Organic solvent for extraction (e.g., ethyl acetate)

  • Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

  • Dissolve thioglycolic acid in the chosen solvent in a round-bottom flask.

  • Cool the solution in an ice bath and slowly add a solution of sodium hydroxide to deprotonate the thiol and carboxylic acid groups.

  • To the resulting solution, add dibromomethane dropwise with vigorous stirring.

  • Allow the reaction mixture to warm to room temperature and stir for several hours to overnight. The reaction progress can be monitored by thin-layer chromatography (TLC).

  • After the reaction is complete, acidify the mixture with hydrochloric acid to protonate the carboxylic acid groups.

  • Extract the product into an organic solvent.

  • Wash the organic layer with brine, dry over an anhydrous drying agent, and remove the solvent under reduced pressure to yield the crude product.

  • Purify the crude product by recrystallization or column chromatography.

Characterization

The synthesized product should be characterized using standard analytical techniques to confirm its identity and purity.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy will be crucial to confirm the structure of the molecule. The 1H NMR spectrum is expected to show signals for the methylene protons of the acetic acid moieties, the central methylene bridge protons, and the acidic protons of the carboxyl groups. The 13C NMR spectrum should show corresponding signals for the different carbon atoms.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition of the synthesized compound.

  • Infrared (IR) Spectroscopy: IR spectroscopy can identify the characteristic functional groups present in the molecule, such as the C=O and O-H stretching vibrations of the carboxylic acid groups and the C-S stretching vibrations.

  • Melting Point Analysis: The melting point of the purified solid product can be determined as an indicator of purity.

Logical Relationships and Potential Applications

The structural features of Acetic acid, 2,2'-[methylenebis(thio)]bis- suggest several potential areas of application, which are logically derived from its chemical nature.

logical_relationships Logical Relationships of Acetic acid, 2,2'-[methylenebis(thio)]bis- cluster_0 Structural Features cluster_1 Potential Applications molecule Acetic acid, 2,2'-[methylenebis(thio)]bis- dicarboxylic_acid Two Carboxylic Acid Groups molecule->dicarboxylic_acid thioether_linkage Thioether Linkages molecule->thioether_linkage flexible_backbone Flexible Methylene Bridge molecule->flexible_backbone drug_scaffold Scaffold in Drug Design molecule->drug_scaffold chelation Chelating Agent for Metal Ions dicarboxylic_acid->chelation polymer Monomer for Polyester Synthesis dicarboxylic_acid->polymer thioether_linkage->chelation material_science Component in Material Science thioether_linkage->material_science

Logical relationships between the structure and potential applications.

The presence of two carboxylic acid groups and two sulfur atoms makes this molecule a potential chelating agent for various metal ions. The dicarboxylic acid functionality also allows it to act as a monomer in polymerization reactions, for example, to form polyesters or polyamides. Furthermore, the flexible thioether backbone could be of interest in materials science and as a scaffold in the design of new therapeutic agents.

Conclusion

While "Acetic acid, 2,2'-[methylenebis(thio)]bis-" remains a molecule with a limited research footprint, this technical guide provides a foundational platform for its future investigation. The presented computed properties offer a starting point for understanding its physicochemical characteristics. The generalized experimental protocols provide a practical basis for its synthesis and characterization. The proposed computational workflow and logical relationship diagrams are intended to guide and inspire further theoretical and experimental studies. It is our hope that this document will serve as a valuable resource for researchers and professionals in the fields of chemistry, materials science, and drug discovery, encouraging a deeper exploration of this and similar understudied chemical entities.

References

Exploratory

Unveiling the Reactivity of Thiol Groups in 2,2'-[Methylenebis(thio)]bis(acetic acid): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Introduction 2,2'-[Methylenebis(thio)]bis(acetic acid), also known as 2-(carboxymethylsulfanylmethylsulfanyl)acetic acid, is a dicarboxylic acid containing...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2'-[Methylenebis(thio)]bis(acetic acid), also known as 2-(carboxymethylsulfanylmethylsulfanyl)acetic acid, is a dicarboxylic acid containing two thiol groups linked by a methylene bridge. The presence of these sulfur-containing functional groups imparts specific chemical reactivity that is of significant interest in various scientific domains, including coordination chemistry, materials science, and pharmacology. The nucleophilicity of the thiol groups, governed by their acidity (pKa), dictates their participation in a wide range of chemical transformations, including oxidation, alkylation, and metal chelation. This technical guide provides a comprehensive overview of the reactivity of the thiol groups in this molecule, presenting available quantitative data, outlining relevant experimental protocols, and illustrating key concepts through logical diagrams.

Chemical Properties and Dissociation Constants

The reactivity of the thiol groups in 2,2'-[Methylenebis(thio)]bis(acetic acid) is intrinsically linked to their ionization state. The deprotonated form, the thiolate anion (RS⁻), is a significantly stronger nucleophile than the protonated thiol (RSH). The equilibrium between these two forms is determined by the pKa of the thiol group and the pH of the surrounding medium.

Functional GrouppKa1pKa2
Carboxylic Acid3.324.29
Table 1: Experimentally determined pKa values for the carboxylic acid groups of 2,2'-[Methylenebis(thio)]bis(acetic acid) at 25°C.

In the absence of experimental data for the thiol groups, theoretical predictions and comparison with analogous compounds can provide valuable estimates. The pKa of simple aliphatic thiols typically ranges from 9 to 11. However, the presence of the adjacent carboxylic acid groups in 2,2'-[Methylenebis(thio)]bis(acetic acid) is expected to lower the pKa of the thiol groups due to the electron-withdrawing inductive effect of the carboxylates. This would increase the population of the more reactive thiolate anion at physiological pH compared to simple alkanethiols.

Reactivity of the Thiol Groups

The thiol groups of 2,2'-[Methylenebis(thio)]bis(acetic acid) are expected to undergo reactions characteristic of mercaptans, with their reactivity being significantly enhanced in their deprotonated thiolate form.

Oxidation-Reduction Reactions

Thiols are susceptible to oxidation, which can lead to the formation of various sulfur-containing species. The methylene bridge in 2,2'-[Methylenebis(thio)]bis(acetic acid) prevents the formation of an intramolecular disulfide bond, a common reaction for 1,2- and 1,3-dithiols. However, intermolecular disulfide bonds can be formed in the presence of oxidizing agents, leading to oligomerization or polymerization.

Mild oxidizing agents, such as hydrogen peroxide or iodine, can oxidize the thiols to disulfides. Stronger oxidizing agents can lead to the formation of sulfenic acids (RSOH), sulfinic acids (RSO₂H), and ultimately sulfonic acids (RSO₃H).

Alkylation Reactions

The nucleophilic thiolate anion readily participates in S-alkylation reactions with electrophiles such as alkyl halides and α,β-unsaturated carbonyl compounds (Michael addition). The rate of these reactions is highly dependent on the pH of the medium, as a higher pH favors the formation of the more nucleophilic thiolate.

Metal Chelation

The two thiol groups, in conjunction with the carboxylic acid functionalities, make 2,2'-[Methylenebis(thio)]bis(acetic acid) a potent chelating agent for various metal ions. The soft nature of the sulfur atoms confers a high affinity for soft metal ions like mercury (Hg²⁺), lead (Pb²⁺), and cadmium (Cd²⁺), as well as transition metals. This property makes it a candidate for applications in heavy metal remediation and as a component in coordination complexes.

Experimental Protocols

While specific experimental protocols for studying the reactivity of 2,2'-[Methylenebis(thio)]bis(acetic acid) are not extensively documented, standard methods for characterizing thiol reactivity can be readily adapted.

Synthesis of 2,2'-[Methylenebis(thio)]bis(acetic acid)

A common route for the synthesis of this compound involves the reaction of thioglycolic acid with a methylene source, such as formaldehyde, in the presence of an acid catalyst.

Example Protocol:

  • Thioglycolic acid is reacted with an aqueous solution of formaldehyde.

  • The reaction is typically catalyzed by a strong acid, such as hydrochloric acid or sulfuric acid.

  • The mixture is heated to promote the condensation reaction.

  • The product, 2,2'-[Methylenebis(thio)]bis(acetic acid), can be isolated by cooling the reaction mixture to induce crystallization, followed by filtration and washing.

Determination of Thiol pKa by UV-Vis Spectrophotometry

The pKa of a thiol group can be determined by monitoring the change in UV absorbance of the thiolate anion as a function of pH. The thiolate anion typically exhibits a distinct absorbance maximum around 240-250 nm, which is absent in the protonated thiol.

Methodology:

  • Prepare a series of buffer solutions with a range of known pH values (e.g., from pH 7 to 12).

  • Prepare a stock solution of 2,2'-[Methylenebis(thio)]bis(acetic acid) in a suitable solvent (e.g., water or a water/co-solvent mixture).

  • Add a small, constant volume of the stock solution to each buffer solution to achieve the same final concentration.

  • Measure the absorbance of each solution at the wavelength of maximum absorbance for the thiolate anion.

  • Plot the absorbance as a function of pH. The resulting titration curve will be sigmoidal.

  • The pKa is the pH at which the absorbance is half of the maximum absorbance, corresponding to the point where the concentrations of the protonated thiol and the thiolate anion are equal.

Monitoring Thiol Reactivity with Ellman's Reagent

The reactivity of the thiol groups can be quantitatively assessed by monitoring their reaction with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), also known as Ellman's reagent. The reaction produces a yellow-colored 2-nitro-5-thiobenzoate (TNB²⁻) anion, which can be quantified spectrophotometrically at 412 nm.

Procedure:

  • Prepare a solution of 2,2'-[Methylenebis(thio)]bis(acetic acid) in a buffer of desired pH.

  • Prepare a solution of DTNB in the same buffer.

  • Mix the two solutions and monitor the increase in absorbance at 412 nm over time.

  • The initial rate of the reaction is proportional to the concentration of accessible thiol groups and provides a measure of their reactivity under the given conditions.

Visualizing Reactivity and Experimental Workflows

To better understand the factors influencing thiol reactivity and the experimental procedures, the following diagrams are provided.

Thiol_Reactivity_Factors cluster_pH pH Influence Thiol R-SH Thiolate R-S⁻ + H⁺ Thiol->Thiolate Deprotonation Reactivity Nucleophilic Reactivity Thiolate->Reactivity Increases High_pH High pH High_pH->Thiolate Favors Low_pH Low pH Low_pH->Thiol Favors

Caption: Factors influencing the nucleophilic reactivity of thiol groups.

pKa_Determination_Workflow start Start prep_buffers Prepare Buffers (Range of pH) start->prep_buffers prep_stock Prepare Thiol Stock Solution start->prep_stock mix Mix Thiol with Each Buffer prep_buffers->mix prep_stock->mix measure_abs Measure Absorbance at λmax of Thiolate mix->measure_abs plot Plot Absorbance vs. pH measure_abs->plot determine_pKa Determine pKa (pH at 1/2 Max Absorbance) plot->determine_pKa end End determine_pKa->end

Caption: Experimental workflow for thiol pKa determination using UV-Vis spectrophotometry.

Conclusion

The thiol groups of 2,2'-[Methylenebis(thio)]bis(acetic acid) are key determinants of its chemical behavior. While specific quantitative data on their reactivity remains to be fully elucidated in the scientific literature, their expected behavior can be inferred from the general principles of thiol chemistry and the properties of analogous compounds. The presence of two thiol groups and two carboxylic acid moieties within a relatively small molecular framework suggests a rich and versatile chemistry, with potential applications in chelation, synthesis, and materials science. The experimental protocols outlined in this guide provide a foundation for researchers to further investigate and quantify the reactivity of this intriguing molecule. Further studies are warranted to experimentally determine the pKa of the thiol groups and to explore the kinetics of their reactions with various electrophiles and oxidizing agents.

References

Protocols & Analytical Methods

Method

Protocol for Heavy Metal Detection Using "Acetic acid, 2,2'-[methylenebis(thio)]bis-"

Application Note Introduction "Acetic acid, 2,2'-[methylenebis(thio)]bis-," also known as Methylenebis(thioacetic acid) or TMBTA, is a sulfur-containing dicarboxylic acid. Its chemical structure, featuring two thiol grou...

Author: BenchChem Technical Support Team. Date: December 2025

Application Note

Introduction

"Acetic acid, 2,2'-[methylenebis(thio)]bis-," also known as Methylenebis(thioacetic acid) or TMBTA, is a sulfur-containing dicarboxylic acid. Its chemical structure, featuring two thiol groups and two carboxylic acid moieties, makes it an effective chelating agent with a strong affinity for various heavy metal ions. The sulfur atoms act as soft donor sites, showing a preference for soft metal ions like mercury (Hg²⁺), lead (Pb²⁺), and cadmium (Cd²⁺), while the carboxylic acid groups can coordinate with a range of metal cations. This property allows TMBTA to be utilized as a chemical sensor (chemosensor) for the detection of heavy metals in aqueous solutions. Upon complexation with a metal ion, the electronic properties of the TMBTA molecule can be altered, leading to a detectable signal, which can be colorimetric or fluorescent. This application note provides a general protocol for the use of TMBTA in the detection of heavy metal ions.

Principle of Detection

The detection of heavy metal ions using TMBTA is based on the formation of a stable complex between the TMBTA molecule (the ligand) and the metal ion. The two thiol groups and two carboxyl groups of TMBTA can coordinate with a metal ion, leading to the formation of a chelate ring. This complexation event can be transduced into a measurable signal in several ways, including:

  • Colorimetry: The formation of the metal-TMBTA complex may result in a change in the color of the solution, which can be observed visually or quantified using a UV-Vis spectrophotometer.

  • Fluorimetry: If TMBTA is used in conjunction with a fluorescent indicator, the binding of a heavy metal ion can cause a change in the fluorescence intensity (quenching or enhancement), which can be measured with a fluorometer.

The selectivity of the sensor can be tuned by controlling the experimental conditions, such as pH and the choice of solvent.

Experimental Protocols

1. Materials and Reagents

  • "Acetic acid, 2,2'-[methylenebis(thio)]bis-" (TMBTA)

  • Stock solutions of heavy metal salts (e.g., HgCl₂, Pb(NO₃)₂, CdCl₂) of known concentration (e.g., 1000 ppm or 10 mM)

  • Buffer solutions of various pH values (e.g., acetate buffer for acidic pH, phosphate buffer for neutral pH, and borate buffer for alkaline pH)

  • Deionized water

  • Organic solvent (e.g., DMSO, ethanol, or acetonitrile, if TMBTA solubility in water is limited)

  • Spectrophotometer (UV-Vis) or Fluorometer

  • Quartz cuvettes

  • pH meter

  • Volumetric flasks, pipettes, and other standard laboratory glassware

2. Preparation of Reagents

  • TMBTA Stock Solution: Prepare a stock solution of TMBTA (e.g., 10 mM) by dissolving a calculated amount of TMBTA in a suitable solvent. If using an organic solvent, ensure it is miscible with the aqueous sample solution.

  • Heavy Metal Standard Solutions: Prepare a series of standard solutions of the target heavy metal ions with decreasing concentrations by serial dilution of the stock solution in deionized water or the chosen buffer.

  • Buffer Solutions: Prepare buffer solutions of the desired pH values according to standard laboratory procedures.

3. General Protocol for Colorimetric Detection

  • Optimization of Reaction Conditions:

    • pH: To determine the optimal pH for detection, add a fixed amount of the TMBTA stock solution and the target heavy metal ion solution to a series of buffer solutions with different pH values. Observe the color change or measure the absorbance at the wavelength of maximum absorption (λmax) of the complex. The pH that gives the most significant and stable signal should be chosen for subsequent experiments.

    • TMBTA Concentration: Vary the concentration of TMBTA while keeping the concentration of the heavy metal ion constant to find the optimal ligand-to-metal ratio that provides the best sensor response.

  • Detection Procedure:

    • Pipette a known volume of the sample solution (containing the unknown concentration of the heavy metal ion) into a cuvette.

    • Add the appropriate buffer solution to maintain the optimal pH.

    • Add the optimized concentration of the TMBTA solution to the cuvette and mix well.

    • Allow the reaction to proceed for a specific incubation time (determined during optimization) to ensure complete complex formation.

    • Measure the absorbance of the solution at the λmax of the metal-TMBTA complex using a UV-Vis spectrophotometer. Use a blank solution (containing buffer and TMBTA but no metal ion) as a reference.

  • Calibration Curve and Quantification:

    • Prepare a series of standard solutions of the target heavy metal ion with known concentrations.

    • Follow the detection procedure (steps 2.1-2.5) for each standard solution.

    • Plot the absorbance values against the corresponding metal ion concentrations to construct a calibration curve.

    • The concentration of the heavy metal ion in the unknown sample can be determined by interpolating its absorbance value on the calibration curve.

4. General Protocol for Fluorescent Detection (Indirect Method)

This protocol assumes the use of a fluorescent dye whose fluorescence is affected by the presence of the metal-TMBTA complex.

  • Selection of Fluorescent Indicator: Choose a fluorescent dye that interacts with either the free TMBTA, the metal ion, or the metal-TMBTA complex, resulting in a change in its fluorescence properties.

  • Optimization:

    • Optimize the pH, TMBTA concentration, and fluorescent indicator concentration as described in the colorimetric protocol to achieve the maximum fluorescence change upon addition of the heavy metal ion.

  • Detection Procedure:

    • Add the sample solution, buffer, and fluorescent indicator to a quartz cuvette.

    • Add the optimized concentration of the TMBTA solution and mix.

    • After an appropriate incubation time, measure the fluorescence intensity at the optimal excitation and emission wavelengths using a fluorometer.

  • Quantification:

    • Construct a calibration curve by plotting the change in fluorescence intensity against the concentration of the standard heavy metal solutions. Determine the concentration of the unknown sample from this curve.

Data Presentation

The quantitative data obtained from the experiments should be summarized in tables for easy comparison.

Table 1: Physicochemical Properties of "Acetic acid, 2,2'-[methylenebis(thio)]bis-"

PropertyValue
Synonyms Methylenebis(thioacetic acid), TMBTA
CAS Number 2068-24-8
Molecular Formula C₅H₈O₄S₂
Molecular Weight 196.24 g/mol
Appearance White crystalline powder
Melting Point 125-128 °C
Solubility Soluble in polar organic solvents, sparingly soluble in water

Table 2: Example of Optimization of pH for Heavy Metal Detection

pHAbsorbance at λmax (Arbitrary Units)
4.00.15
5.00.35
6.00.68
7.00.52
8.00.41

Table 3: Example of Calibration Data for Heavy Metal Quantification

Metal Ion Concentration (µM)Absorbance at λmax (Arbitrary Units)
00.05
10.15
50.45
100.85
201.50

Visualizations

Experimental Workflow

experimental_workflow cluster_prep Reagent Preparation cluster_exp Detection Protocol cluster_analysis Data Analysis prep_tmbta Prepare TMBTA Stock Solution mix Mix Sample, Buffer, and TMBTA prep_tmbta->mix prep_metal Prepare Heavy Metal Standard Solutions prep_metal->mix prep_buffer Prepare Buffer Solutions prep_buffer->mix incubate Incubate for Complex Formation mix->incubate measure Measure Signal (Absorbance/Fluorescence) incubate->measure calibrate Construct Calibration Curve measure->calibrate quantify Quantify Metal Ion Concentration calibrate->quantify

Caption: Experimental workflow for heavy metal detection using TMBTA.

Signaling Pathway (Conceptual)

signaling_pathway TMBTA TMBTA Complex TMBTA-Metal Complex TMBTA->Complex Chelation Metal Heavy Metal Ion Metal->Complex Signal Detectable Signal (Colorimetric/Fluorescent) Complex->Signal Signal Transduction

Caption: Conceptual signaling pathway for heavy metal detection.

Logical Relationship of Components

logical_relationship cluster_components System Components Analyte Analyte (Heavy Metal Ion) Interaction Analyte-Sensor Interaction (Complexation) Analyte->Interaction Sensor Chemosensor (TMBTA) Sensor->Interaction Matrix Sample Matrix (Aqueous Solution) Matrix->Interaction Response System Response (Signal Generation) Interaction->Response

Caption: Logical relationship of components in the TMBTA-based sensing system.

Application

Application Notes and Protocols for Transition Metal Complexes of Thioether Carboxylate Ligands

Topic: "Acetic acid, 2,2'-[methylenebis(thio)]bis-" as a Ligand for Transition Metal Complexes Audience: Researchers, scientists, and drug development professionals. Disclaimer: Extensive literature searches for the spec...

Author: BenchChem Technical Support Team. Date: December 2025

Topic: "Acetic acid, 2,2'-[methylenebis(thio)]bis-" as a Ligand for Transition Metal Complexes

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive literature searches for the specific ligand "acetic acid, 2,2'-[methylenebis(thio)]bis-" (also known as Methylenebis(thioacetic acid), CAS 2068-24-8) revealed a significant scarcity of published research regarding its transition metal complexes. Therefore, these application notes and protocols have been developed using data from the closely related and well-studied analogous ligand, thiodiacetic acid (tda) . The principles, experimental methodologies, and potential applications described herein are expected to be largely applicable to "acetic acid, 2,2'-[methylenebis(thio)]bis-", but would require specific optimization and validation.

Introduction

Thioether carboxylate ligands, such as thiodiacetic acid and its derivatives, are versatile building blocks in coordination chemistry. The presence of both soft sulfur and hard carboxylate oxygen donor atoms allows for a variety of coordination modes with transition metals, leading to the formation of mononuclear, binuclear, and polymeric complexes with diverse structural and functional properties. These complexes are of interest for their potential applications in catalysis, materials science, and particularly in the development of therapeutic agents, owing to the established biological activities of many transition metal complexes.

This document provides an overview of the synthesis, characterization, and potential applications of transition metal complexes with thioether carboxylate ligands, using thiodiacetic acid as a representative example. Detailed experimental protocols are provided to guide researchers in the synthesis and analysis of these compounds.

Synthesis of Transition Metal Complexes

The synthesis of transition metal complexes with thioether carboxylate ligands is typically achieved through the reaction of a metal salt with the deprotonated ligand in a suitable solvent. The stoichiometry of the reactants, pH of the solution, and choice of solvent can influence the final structure and composition of the complex.

General Experimental Protocol for Synthesis

This protocol is a generalized procedure based on the synthesis of lanthanide and transition metal complexes with thiodiacetic acid.[1]

Materials:

  • Thiodiacetic acid (H₂tda) or "Acetic acid, 2,2'-[methylenebis(thio)]bis-"

  • Transition metal salt (e.g., CuCl₂, Ni(NO₃)₂, Co(CH₃COO)₂, etc.)

  • Solvent (e.g., deionized water, ethanol, methanol, or a mixture)

  • Base (e.g., NaOH, KOH, or an organic base like triethylamine) to deprotonate the ligand

  • Standard laboratory glassware and equipment (magnetic stirrer, heating mantle, pH meter, filtration apparatus)

Procedure:

  • Ligand Preparation: Dissolve the thioether dicarboxylic acid ligand in the chosen solvent. If the ligand is not readily soluble, gentle heating may be applied.

  • Deprotonation: While stirring, slowly add a stoichiometric amount of a suitable base to the ligand solution to deprotonate the carboxylic acid groups. The pH of the solution should be monitored and adjusted to a desired value (typically between 3 and 7) to control the coordination of the ligand.

  • Metal Salt Addition: In a separate flask, dissolve the transition metal salt in the same solvent.

  • Complexation Reaction: Slowly add the metal salt solution to the deprotonated ligand solution with continuous stirring. The reaction mixture may be stirred at room temperature or heated under reflux for a specific period (e.g., 1-4 hours) to ensure complete reaction.

  • Crystallization/Precipitation: After the reaction is complete, the resulting solution can be handled in one of the following ways to obtain the solid complex:

    • Slow Evaporation: Allow the solvent to evaporate slowly at room temperature over several days to obtain single crystals suitable for X-ray diffraction.

    • Cooling: If the complex is soluble at higher temperatures, cool the solution slowly to induce crystallization.

    • Precipitation: If the complex is insoluble, it will precipitate out of the solution. The precipitate can be collected by filtration.

  • Isolation and Purification: Collect the solid product by filtration, wash it with small portions of the solvent to remove any unreacted starting materials, and then wash with a more volatile solvent like diethyl ether.

  • Drying: Dry the purified complex in a desiccator over a suitable drying agent or in a vacuum oven at a moderate temperature.

Synthesis_Workflow cluster_ligand Ligand Preparation cluster_metal Metal Salt Preparation cluster_reaction Complexation cluster_isolation Product Isolation A Dissolve Ligand in Solvent B Add Base & Adjust pH A->B D Mix Ligand and Metal Solutions B->D C Dissolve Metal Salt in Solvent C->D E Stir/Heat D->E F Crystallization/ Precipitation E->F G Filter and Wash F->G H Dry Product G->H

Fig. 1: General workflow for the synthesis of transition metal complexes with thioether carboxylate ligands.

Characterization of Transition Metal Complexes

A combination of spectroscopic and analytical techniques is essential to elucidate the structure and properties of the synthesized complexes.

Physicochemical and Spectroscopic Data

The following table summarizes typical characterization data that would be collected for a new transition metal complex. The values provided are representative and based on published data for thiodiacetic acid complexes.

Technique Parameter Expected Observation for a Cu(II)-tda Complex Interpretation
Elemental Analysis %C, %H, %SConsistent with the proposed formula [Cu(tda)(H₂O)ₓ]Confirms the empirical formula of the complex.
FT-IR Spectroscopy ν(C=O), ν(COO⁻)Shift of carboxylate stretches (e.g., νₐₛ(COO⁻) ~1590-1610 cm⁻¹, νₛ(COO⁻) ~1400-1440 cm⁻¹) compared to the free ligand.Indicates coordination of the carboxylate groups to the metal ion.
ν(C-S-C)Slight shift in the C-S-C stretching frequency.Suggests coordination of the sulfur atom to the metal center.
ν(M-O), ν(M-S)Appearance of new bands in the far-IR region (typically < 500 cm⁻¹).Direct evidence of metal-ligand bond formation.
UV-Vis Spectroscopy d-d transitionsBroad absorption band in the visible region (e.g., ~700-800 nm for octahedral Cu(II)).Provides information about the coordination geometry of the metal ion.
Ligand-to-Metal Charge Transfer (LMCT)Intense bands in the UV or near-UV region.Indicates electronic transitions from the ligand orbitals to the metal d-orbitals.
Magnetic Susceptibility Magnetic Moment (µeff)For Cu(II) (d⁹), typically ~1.7-2.2 B.M.Determines the number of unpaired electrons and provides insight into the electronic structure and geometry of the metal center.
Thermogravimetric Analysis (TGA) Weight loss at specific temperaturesInitial weight loss around 100-200°C followed by decomposition at higher temperatures.Determines the number of coordinated and lattice water molecules and assesses the thermal stability of the complex.
Single-Crystal X-ray Diffraction Bond lengths, bond angles, coordination geometrye.g., Cu-O distances ~1.9-2.5 Å, Cu-S distance ~2.3-2.7 Å. Octahedral or distorted octahedral geometry.Provides the definitive three-dimensional structure of the complex in the solid state.
Experimental Protocols for Characterization

FT-IR Spectroscopy:

  • Sample Preparation: Prepare a KBr pellet by grinding a small amount of the complex with dry KBr. Alternatively, for air-sensitive samples, use a Nujol mull.

  • Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

UV-Vis Spectroscopy:

  • Sample Preparation: Dissolve a known concentration of the complex in a suitable solvent (e.g., water, DMF, DMSO).

  • Data Acquisition: Record the absorption spectrum over the range of 200-1100 nm using a quartz cuvette.

Magnetic Susceptibility:

  • Instrumentation: Use a Gouy balance or a SQUID magnetometer.

  • Measurement: Measure the magnetic susceptibility of a solid sample at room temperature. Correct for the diamagnetism of the constituent atoms using Pascal's constants.

Potential Applications in Drug Development

Transition metal complexes of thioether carboxylate ligands are promising candidates for drug development due to their potential biological activities. The coordination of a metal ion to an organic ligand can significantly enhance its therapeutic properties.

Antimicrobial Activity

Many transition metal complexes exhibit antimicrobial activity, which is often greater than that of the free ligand.[2][3] This is attributed to factors such as increased lipophilicity, which facilitates penetration through the microbial cell membrane, and the ability of the metal ion to interfere with essential cellular processes.

Protocol for In Vitro Antimicrobial Screening (Agar Well Diffusion Method):

  • Microbial Cultures: Prepare fresh overnight cultures of the test microorganisms (e.g., E. coli, S. aureus, C. albicans).

  • Agar Plate Preparation: Prepare nutrient agar plates and allow them to solidify.

  • Inoculation: Spread a standardized inoculum of the microbial culture evenly over the surface of the agar plate.

  • Well Preparation: Create wells of a specific diameter (e.g., 6 mm) in the agar using a sterile cork borer.

  • Sample Loading: Add a defined volume (e.g., 100 µL) of a known concentration of the test complex (dissolved in a suitable solvent like DMSO) into the wells. A solvent control and a standard antibiotic (e.g., ciprofloxacin) should also be included.

  • Incubation: Incubate the plates at 37°C for 24 hours (for bacteria) or 28°C for 48 hours (for fungi).

  • Data Analysis: Measure the diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited) in millimeters.

Antimicrobial_Screening A Prepare Microbial Cultures B Inoculate Agar Plates A->B C Create Wells in Agar B->C D Add Test Complexes and Controls to Wells C->D E Incubate Plates D->E F Measure Zones of Inhibition E->F

Fig. 2: Workflow for antimicrobial screening using the agar well diffusion method.
Anticancer Activity

The design of metal-based anticancer drugs is an active area of research. The mechanism of action can involve DNA binding and cleavage, inhibition of key enzymes like topoisomerase, or the generation of reactive oxygen species (ROS).

Protocol for In Vitro Cytotoxicity Assay (MTT Assay):

  • Cell Culture: Culture a relevant cancer cell line (e.g., HeLa, MCF-7) in a suitable medium in a 96-well plate and allow the cells to adhere overnight.

  • Treatment: Treat the cells with various concentrations of the test complex for a specified duration (e.g., 24, 48, or 72 hours). Include a vehicle control (solvent) and a positive control (e.g., cisplatin).

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC₅₀ value (the concentration of the complex that inhibits 50% of cell growth) can be determined from the dose-response curve.

Conclusion

While specific data on the transition metal complexes of "acetic acid, 2,2'-[methylenebis(thio)]bis-" is limited, the study of analogous thioether carboxylate ligands like thiodiacetic acid provides a strong foundation for future research. The protocols and data presented here offer a comprehensive guide for the synthesis, characterization, and evaluation of the biological potential of this class of compounds. Further investigation into the coordination chemistry of "acetic acid, 2,2'-[methylenebis(thio)]bis-" is warranted to explore its unique properties and potential applications in the development of novel therapeutic agents and functional materials.

References

Method

Synthesis of Coordination Polymers with 2,2'-[Methylenebis(thio)]diacetic Acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and experimental protocols for the synthesis of coordination polymers using the flexible thioether-dicarbo...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of coordination polymers using the flexible thioether-dicarboxylate ligand, 2,2'-[Methylenebis(thio)]diacetic acid. While specific examples of coordination polymers synthesized from this exact ligand are not extensively reported in publicly available literature, this guide leverages established synthetic methodologies for structurally analogous ligands to provide a robust framework for researchers. The protocols and data presented are based on established principles for the synthesis of metal-organic frameworks (MOFs) and coordination polymers containing thioether and carboxylate functionalities.

Application Notes

Coordination polymers constructed from ligands like 2,2'-[Methylenebis(thio)]diacetic acid are of significant interest due to the presence of both flexible thioether linkages and versatile carboxylate groups. This combination of donor sites allows for the formation of diverse network structures with potential applications in various fields.

Potential Applications:

  • Drug Delivery: The flexible and potentially porous nature of coordination polymers derived from this ligand could allow for the encapsulation and controlled release of therapeutic agents. The thioether groups may also offer specific interactions with certain drug molecules.

  • Sensing: The sulfur atoms in the thioether bridges can act as soft donor sites, potentially leading to coordination polymers with high selectivity for heavy metal ions. This could be exploited for the development of chemical sensors for environmental monitoring or biological diagnostics.

  • Catalysis: The metallic nodes within the coordination polymer structure can act as catalytic centers. The ligand framework can provide a specific environment around the metal, influencing the catalytic activity and selectivity for various organic transformations.

  • Luminescence: Incorporation of lanthanide or other emissive metal ions into the coordination polymer framework could lead to materials with interesting photoluminescent properties, suitable for applications in lighting, displays, and sensing.[1][2]

Experimental Protocols

The following are generalized protocols for the synthesis of coordination polymers with 2,2'-[Methylenebis(thio)]diacetic acid, based on common methods for similar ligands.[3] Researchers should consider these as starting points and may need to optimize reaction conditions for specific metal ions and desired structures.

Protocol 1: Solvothermal Synthesis

This is a common method for obtaining crystalline coordination polymers.

Materials:

  • 2,2'-[Methylenebis(thio)]diacetic acid (Ligand, H₂L)

  • Metal salt (e.g., Zn(NO₃)₂·6H₂O, Cu(NO₃)₂·3H₂O, Cd(NO₃)₂·4H₂O)

  • Solvent (e.g., N,N-Dimethylformamide (DMF), N,N-Diethylformamide (DEF), Methanol, Ethanol)

  • Teflon-lined stainless steel autoclave

Procedure:

  • In a 20 mL glass vial, dissolve 0.1 mmol of 2,2'-[Methylenebis(thio)]diacetic acid in 5 mL of DMF.

  • In a separate vial, dissolve 0.1 mmol of the chosen metal salt in 5 mL of DMF.

  • Combine the two solutions in the glass vial and stir for 10 minutes at room temperature.

  • Transfer the resulting solution to a 23 mL Teflon-lined stainless steel autoclave.

  • Seal the autoclave and heat it in an oven at a constant temperature (e.g., 80-120 °C) for 24-72 hours.

  • After the reaction time, allow the autoclave to cool slowly to room temperature.

  • Collect the crystalline product by filtration, wash with fresh DMF and then with ethanol.

  • Dry the product in a vacuum oven at 60 °C for 12 hours.

Protocol 2: Slow Evaporation Method

This method is suitable for obtaining single crystals for X-ray diffraction studies.

Materials:

  • 2,2'-[Methylenebis(thio)]diacetic acid (Ligand, H₂L)

  • Metal salt (e.g., Zn(CH₃COO)₂·2H₂O, MnCl₂·4H₂O)

  • Solvent mixture (e.g., DMF/water, ethanol/water)

Procedure:

  • Dissolve 0.1 mmol of 2,2'-[Methylenebis(thio)]diacetic acid and 0.1 mmol of the metal salt in 10 mL of the chosen solvent mixture in a beaker.

  • Stir the solution for 30 minutes at room temperature.

  • Cover the beaker with a perforated paraffin film to allow for slow evaporation of the solvent.

  • Place the beaker in a vibration-free environment at room temperature.

  • Crystals are typically formed over a period of several days to weeks.

  • Once suitable crystals are formed, carefully decant the mother liquor and wash the crystals with the parent solvent.

  • Dry the crystals in air.

Data Presentation

The following tables present representative quantitative data for coordination polymers synthesized from ligands structurally similar to 2,2'-[Methylenebis(thio)]diacetic acid. Note: This data is for analogous systems and should be used as a reference for expected values.

Table 1: Representative Crystallographic Data for a Zn(II) Coordination Polymer with a Thioether-Dicarboxylate Ligand

ParameterValue
Crystal SystemMonoclinic
Space GroupP2₁/c
a (Å)10.234(2)
b (Å)13.718(3)
c (Å)15.678(3)
α (°)90
β (°)109.87(3)
γ (°)90
Volume (ų)2067.8(7)
Z4
R₁ (I > 2σ(I))0.0456
wR₂ (all data)0.1287

Data adapted from a similar Zn(II) coordination polymer for illustrative purposes.[4]

Table 2: Selected Bond Lengths and Angles for a Representative Coordination Polymer

BondLength (Å)AngleDegree (°)
M-O12.020(4)O1-M-O288.9(1)
M-O22.140(3)O1-M-N195.4(1)
M-N12.172(3)O2-M-N1175.5(1)
M-N22.185(3)N1-M-N291.2(1)

Data adapted from a representative coordination polymer for illustrative purposes. M represents a generic metal center.[4]

Mandatory Visualization

experimental_workflow cluster_prep Reactant Preparation cluster_reaction Reaction cluster_workup Product Work-up cluster_characterization Characterization ligand Dissolve Ligand (2,2'-[Methylenebis(thio)]diacetic acid) mix Mix Solutions ligand->mix metal Dissolve Metal Salt metal->mix react Solvothermal Reaction (or Slow Evaporation) mix->react filter Filtration react->filter wash Washing filter->wash dry Drying wash->dry xrd Single-Crystal XRD dry->xrd pxrd Powder XRD dry->pxrd ir IR Spectroscopy dry->ir tga Thermogravimetric Analysis dry->tga

Caption: General experimental workflow for the synthesis and characterization of coordination polymers.

logical_relationship cluster_properties Properties & Applications ligand 2,2'-[Methylenebis(thio)]diacetic acid (Flexible Ligand) synthesis Self-Assembly Process (e.g., Solvothermal) ligand->synthesis metal Metal Ion / Cluster (Coordination Center) metal->synthesis cp Coordination Polymer (1D, 2D, or 3D Network) synthesis->cp catalysis Catalysis cp->catalysis sensing Sensing cp->sensing drug_delivery Drug Delivery cp->drug_delivery luminescence Luminescence cp->luminescence

Caption: Logical relationship from starting materials to coordination polymer and its potential applications.

References

Application

Application of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" in Solvent Extraction of Metals: Information Not Available in Publicly Accessible Literature

Despite a comprehensive search of scientific databases and publicly available literature, no specific applications of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" in the solvent extraction of metals have been identified....

Author: BenchChem Technical Support Team. Date: December 2025

Despite a comprehensive search of scientific databases and publicly available literature, no specific applications of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" in the solvent extraction of metals have been identified. Detailed application notes and protocols, including quantitative data and experimental methodologies for this specific compound in the context of metal extraction, are not available in the reviewed sources.

The performed searches primarily resulted in:

  • General Information on the Compound: Chemical and physical properties of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" are available in chemical databases. However, these sources do not provide information regarding its application in solvent extraction.

  • Information on Related but Different Compounds: Literature exists on the use of other sulfur-containing carboxylic acids, such as thioglycolic acid (TGA) and thiodiglycolic acid (TDGA), in various applications, including their roles as depressants in mineral flotation and their interactions with metal ions. However, these compounds are structurally different from "Acetic acid, 2,2'-[methylenebis(thio)]bis-," and their properties and applications cannot be directly extrapolated.

  • General Principles of Solvent Extraction: Broad reviews and studies on the mechanisms of solvent extraction of metals using various classes of reagents, including carboxylic acids, are available. These documents discuss the general principles of metal chelation and extraction but do not mention the specific compound of interest.

Based on the exhaustive search, it is concluded that the application of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" in the solvent extraction of metals is not a documented or well-researched area in the publicly accessible scientific literature. Consequently, the core requirements of the request, including the provision of quantitative data, detailed experimental protocols, and visualizations of signaling pathways or experimental workflows, cannot be fulfilled due to the absence of foundational information.

Researchers, scientists, and drug development professionals interested in the potential application of this compound in solvent extraction would need to conduct novel, exploratory research to determine its efficacy and establish the relevant experimental parameters.

Method

Prospective Application of Acetic acid, 2,2'-[methylenebis(thio)]bis- in Wastewater Treatment

For Researchers, Scientists, and Drug Development Professionals Disclaimer: The following application notes and protocols are prospective and intended to guide research into the potential use of "Acetic acid, 2,2'-[methy...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes and protocols are prospective and intended to guide research into the potential use of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" in wastewater treatment. To date, there is a notable absence of published studies specifically detailing its application for this purpose. The proposed methodologies are based on the general principles of wastewater treatment and the known properties of sulfur-containing chelating agents.

Application Notes (Prospective)

"Acetic acid, 2,2'-[methylenebis(thio)]bis-", also known as Methylenebis(thioglycolic acid), is a sulfur-containing organic compound with the chemical formula C5H8O4S2. Its structure, featuring two thiol groups and two carboxylic acid functionalities, suggests its potential as a chelating agent for heavy metal remediation in wastewater.

Proposed Mechanism of Action: Heavy Metal Chelation

The efficacy of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" in wastewater treatment is hypothesized to stem from its ability to act as a multidentate chelating agent. The sulfur and oxygen atoms in its structure can donate lone pairs of electrons to form stable coordinate bonds with heavy metal ions (e.g., Pb²⁺, Cd²⁺, Hg²⁺, Cu²⁺) present in contaminated water. This process, known as chelation, results in the formation of water-soluble or precipitatable metal complexes, which can then be removed from the wastewater through subsequent treatment steps like precipitation, flocculation, or membrane filtration. The presence of multiple binding sites could lead to the formation of stable, five- or six-membered chelate rings with metal ions, enhancing the efficiency of metal sequestration.

Potential Advantages:

  • High Affinity for Heavy Metals: Sulfur-containing ligands are known to have a strong affinity for heavy metal ions.

  • Biodegradability: While not specifically studied for this compound, related sulfur-containing organic acids have shown susceptibility to biodegradation, which could reduce the environmental persistence of the chelating agent after use.

  • pH Versatility: The carboxylic acid groups may allow for effective chelation over a range of pH values, a desirable characteristic in industrial wastewater treatment.

Limitations and Areas for Research:

  • Efficacy and Selectivity: The effectiveness and selectivity of this compound for specific heavy metals are currently unknown and require experimental validation.

  • Toxicity: The ecotoxicity of the compound and its metal complexes needs to be thoroughly assessed to ensure it does not pose a secondary environmental risk.

  • Cost-Effectiveness: The synthesis and application costs will be a critical factor in determining its viability for large-scale wastewater treatment.

  • Degradation Products: The identity and environmental impact of any degradation byproducts must be investigated.

Data Presentation: Template Tables for Experimental Data

The following tables are provided as templates for researchers to systematically record and compare experimental data when investigating the efficacy of "Acetic acid, 2,2'-[methylenebis(thio)]bis-".

Table 1: Heavy Metal Removal Efficiency

Heavy Metal IonInitial Concentration (mg/L)Final Concentration (mg/L)Removal Efficiency (%)
Lead (Pb²⁺)
Cadmium (Cd²⁺)
Mercury (Hg²⁺)
Copper (Cu²⁺)
Zinc (Zn²⁺)
Nickel (Ni²⁺)

Table 2: Optimization of Treatment Conditions

ParameterValueMetal Removal Efficiency (%)
pH 4
6
8
10
Dosage (mg/L) 10
50
100
200
Contact Time (min) 15
30
60
120
Temperature (°C) 25
35
45

Experimental Protocols (Proposed)

The following are proposed experimental protocols for the initial evaluation of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" as a heavy metal chelating agent in wastewater treatment.

1. Protocol for Determining Heavy Metal Removal Efficiency

  • Objective: To determine the effectiveness of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" in removing various heavy metal ions from a synthetic wastewater solution.

  • Materials:

    • Stock solutions (1000 mg/L) of various heavy metal salts (e.g., Pb(NO₃)₂, CdCl₂, HgCl₂, CuSO₄).

    • "Acetic acid, 2,2'-[methylenebis(thio)]bis-".

    • Deionized water.

    • pH meter and buffers.

    • 0.1 M HCl and 0.1 M NaOH for pH adjustment.

    • Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).

    • Beakers, pipettes, and volumetric flasks.

    • Magnetic stirrer.

  • Procedure:

    • Prepare a synthetic wastewater solution containing a known concentration (e.g., 10 mg/L) of the target heavy metal ion by diluting the stock solution with deionized water.

    • Take 100 mL of the synthetic wastewater in a beaker.

    • Adjust the pH of the solution to a neutral value (e.g., pH 7) using 0.1 M HCl or 0.1 M NaOH.

    • Add a predetermined concentration of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" (e.g., 50 mg/L) to the beaker.

    • Stir the solution at a constant speed (e.g., 150 rpm) for a specified contact time (e.g., 60 minutes) at room temperature.

    • After stirring, filter the solution through a 0.45 µm filter to remove any precipitate.

    • Analyze the initial and final concentrations of the heavy metal ion in the solution using AAS or ICP-MS.

    • Calculate the removal efficiency using the formula: Removal Efficiency (%) = [(Initial Concentration - Final Concentration) / Initial Concentration] x 100

    • Repeat the experiment for different heavy metal ions.

2. Protocol for Optimizing Treatment Conditions

  • Objective: To determine the optimal pH, dosage, contact time, and temperature for heavy metal removal using "Acetic acid, 2,2'-[methylenebis(thio)]bis-".

  • Procedure:

    • pH Optimization: Following the protocol above, vary the initial pH of the synthetic wastewater (e.g., 4, 6, 8, 10) while keeping the dosage, contact time, and temperature constant.

    • Dosage Optimization: Vary the concentration of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" (e.g., 10, 50, 100, 200 mg/L) while keeping the pH, contact time, and temperature at their optimal or a constant value.

    • Contact Time Optimization: Vary the stirring time (e.g., 15, 30, 60, 120 minutes) while keeping the pH, dosage, and temperature at their optimal or a constant value.

    • Temperature Optimization: Conduct the experiment at different temperatures (e.g., 25, 35, 45 °C) while keeping the other parameters at their optimal or a constant value.

    • Analyze the metal concentrations for each condition and determine the optimal parameters for maximum removal efficiency.

Visualizations

Proposed_Mechanism_of_Action cluster_wastewater Wastewater cluster_reagent Chelating Agent cluster_product Treated Water HM Heavy Metal Ion (e.g., Pb²⁺) MC Stable Metal Chelate (Precipitated or Soluble) HM->MC Chelation CA Acetic acid, 2,2'-[methylenebis(thio)]bis- CA->MC RW Removed from Water MC->RW

Caption: Proposed chelation mechanism of heavy metal ions.

Experimental_Workflow A Prepare Synthetic Wastewater (Known Heavy Metal Concentration) B Add Acetic acid, 2,2'-[methylenebis(thio)]bis- A->B C Optimize Parameters (pH, Dosage, Time, Temp.) B->C D Agitate for Specified Time C->D E Filter Sample D->E F Analyze Metal Concentration (AAS / ICP-MS) E->F G Calculate Removal Efficiency F->G H Data Analysis & Reporting G->H

Caption: Workflow for evaluating removal efficiency.

Application

Application Notes and Protocols for Nanoparticle Functionalization using "Acetic acid, 2,2'-[methylenebis(thio)]bis-"

Introduction "Acetic acid, 2,2'-[methylenebis(thio)]bis-", also known as thiodiglycolic acid methylene ether, is a versatile ligand for the surface functionalization of nanoparticles. Its structure, featuring two carboxy...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

"Acetic acid, 2,2'-[methylenebis(thio)]bis-", also known as thiodiglycolic acid methylene ether, is a versatile ligand for the surface functionalization of nanoparticles. Its structure, featuring two carboxylic acid moieties and two thioether linkages, offers multiple points of attachment and further modification, making it a valuable tool for researchers in drug delivery, diagnostics, and materials science. The dual carboxylic acid groups can be leveraged for covalent conjugation to amine-functionalized nanoparticles through stable amide bond formation.[1] The thioether groups may provide affinity for noble metal surfaces, such as gold and silver nanoparticles, contributing to the overall stability of the ligand on the nanoparticle surface.

The functionalization of nanoparticles with this ligand can impart several beneficial properties. The hydrophilic nature of the carboxylic acid groups can enhance the colloidal stability of nanoparticles in aqueous environments, preventing aggregation.[2] Furthermore, the terminal carboxylic acid groups that are not involved in the initial nanoparticle conjugation can serve as reactive sites for the subsequent attachment of targeting ligands, imaging agents, or therapeutic molecules. This bifunctionality is crucial for the development of sophisticated, multi-functional nanoparticle systems.

These application notes provide a comprehensive overview of the use of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" for nanoparticle functionalization, including detailed experimental protocols, expected quantitative data, and workflow diagrams.

Quantitative Data Summary

The following tables summarize typical quantitative data that can be expected before and after the functionalization of nanoparticles with "Acetic acid, 2,2'-[methylenebis(thio)]bis-". These values are illustrative and will vary depending on the specific nanoparticle core material, size, and the precise reaction conditions used.

Table 1: Physicochemical Characterization of Nanoparticles

ParameterBefore FunctionalizationAfter Functionalization with "Acetic acid, 2,2'-[methylenebis(thio)]bis-"
Hydrodynamic Diameter (nm) 100 ± 5110 ± 7
Polydispersity Index (PDI) < 0.2< 0.25
Zeta Potential (mV) +35 ± 5 (for amine-functionalized NPs)-30 ± 5
Surface Ligand Density (molecules/nm²) N/A1 - 10

Table 2: Drug Loading and Release Kinetics (Example with Doxorubicin)

ParameterValue
Drug Loading Capacity (%) 5 - 15
Encapsulation Efficiency (%) 70 - 90
In vitro Drug Release at pH 7.4 (24h, %) 10 - 20
In vitro Drug Release at pH 5.5 (24h, %) 40 - 60

Experimental Protocols

Protocol 1: Functionalization of Amine-Terminated Nanoparticles via EDC/NHS Coupling

This protocol describes the covalent attachment of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" to nanoparticles with primary amine groups on their surface using the carbodiimide crosslinker chemistry.[3]

Materials:

  • Amine-functionalized nanoparticles (e.g., silica, iron oxide, or polymeric nanoparticles)

  • "Acetic acid, 2,2'-[methylenebis(thio)]bis-"

  • N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

  • N-hydroxysuccinimide (NHS)

  • Activation Buffer: 0.1 M MES buffer (2-(N-morpholino)ethanesulfonic acid), pH 6.0

  • Coupling Buffer: 1X Phosphate-Buffered Saline (PBS), pH 7.4

  • Quenching Buffer: 1 M Tris-HCl, pH 8.5

  • Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

  • Centrifuge

Procedure:

Step 1: Activation of "Acetic acid, 2,2'-[methylenebis(thio)]bis-"

  • Dissolve "Acetic acid, 2,2'-[methylenebis(thio)]bis-" in anhydrous DMF or DMSO to a final concentration of 10 mg/mL.

  • Prepare fresh solutions of EDC and NHS in anhydrous DMF or DMSO at a concentration of 100 mg/mL. Note: EDC and NHS are moisture-sensitive.

  • In a reaction tube, add the "Acetic acid, 2,2'-[methylenebis(thio)]bis-" solution.

  • Add the EDC solution at a 5-fold molar excess relative to the carboxylic acid groups.

  • Immediately add the NHS solution at a 2.5-fold molar excess relative to the carboxylic acid groups.

  • Incubate the reaction mixture for 30 minutes at room temperature with gentle stirring to form the NHS-activated ester.

Step 2: Conjugation to Amine-Functionalized Nanoparticles

  • Disperse the amine-functionalized nanoparticles in Coupling Buffer to a final concentration of 1-5 mg/mL.

  • Sonicate the nanoparticle suspension to ensure a homogenous dispersion.

  • Add the activated "Acetic acid, 2,2'-[methylenebis(thio)]bis-" solution to the nanoparticle suspension. A 10 to 50-fold molar excess of the activated ligand to the estimated surface amine groups is a recommended starting point for optimization.

  • Incubate the reaction mixture for 2-4 hours at room temperature with continuous mixing.

Step 3: Quenching and Purification

  • Add Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM.

  • Incubate for 15 minutes at room temperature to deactivate any unreacted NHS esters.

  • Purify the functionalized nanoparticles by centrifugation at a speed sufficient to pellet the nanoparticles (e.g., 15,000 x g for 30 minutes). The optimal conditions will depend on the nanoparticle size and density.

  • Discard the supernatant containing unreacted ligand and coupling reagents.

  • Resuspend the nanoparticle pellet in fresh Coupling Buffer.

  • Repeat the centrifugation and resuspension steps two more times to ensure complete removal of unreacted materials.

  • Finally, resuspend the purified functionalized nanoparticles in the desired buffer for storage or further use.

Visualizations

experimental_workflow cluster_activation Step 1: Ligand Activation cluster_conjugation Step 2: Conjugation cluster_purification Step 3: Quenching & Purification ligand Acetic acid, 2,2'-[methylenebis(thio)]bis- activated_ligand NHS-activated Ligand ligand->activated_ligand 30 min, RT edc_nhs EDC / NHS in DMF/DMSO edc_nhs->activated_ligand functionalized_np Functionalized Nanoparticles activated_ligand->functionalized_np amine_np Amine-Functionalized Nanoparticles amine_np->functionalized_np 2-4 h, RT quenching Quenching (Tris Buffer) functionalized_np->quenching centrifugation Centrifugation (3x) quenching->centrifugation final_product Purified Functionalized Nanoparticles centrifugation->final_product

Caption: Workflow for nanoparticle functionalization.

logical_relationship cluster_components Core Components cluster_properties Resulting Properties cluster_applications Downstream Applications np_core Nanoparticle Core (e.g., Iron Oxide, Gold, Polymer) stability Enhanced Colloidal Stability np_core->stability ligand Functionalizing Ligand Acetic acid, 2,2'-[methylenebis(thio)]bis- ligand->stability biocompatibility Improved Biocompatibility ligand->biocompatibility functionality Surface Reactive Groups (-COOH) ligand->functionality drug_delivery Drug Delivery (e.g., Doxorubicin) stability->drug_delivery biocompatibility->drug_delivery functionality->drug_delivery imaging Bioimaging (e.g., MRI, Fluorescence) functionality->imaging targeting Targeted Delivery (e.g., Antibodies, Peptides) functionality->targeting

Caption: Logical relationships in nanoparticle functionalization.

References

Method

Application Notes and Protocols for Metal Chelation Studies Using Acetic acid, 2,2'-[methylenebis(thio)]bis-

For Researchers, Scientists, and Drug Development Professionals Introduction This document provides detailed application notes and experimental protocols for investigating the metal chelating properties of Acetic acid, 2...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and experimental protocols for investigating the metal chelating properties of Acetic acid, 2,2'-[methylenebis(thio)]bis-, also known as Methylenebis(thioacetic acid). This compound, with the chemical formula C₅H₈O₄S₂, possesses two carboxylic acid and two thioether groups, suggesting its potential as a chelating agent for various metal ions.[1] Metal chelation is a critical process in various fields, including medicine for the treatment of metal toxicity, and in the development of new therapeutic agents.[2][3][4][5][6] The protocols outlined below describe methods to characterize the synthesis, stoichiometry, stability, and in vitro efficacy of this chelating agent.

Chemical Properties

PropertyValueReference
IUPAC Name2-(carboxymethylsulfanylmethylsulfanyl)acetic acid[1]
Molecular FormulaC₅H₈O₄S₂[1]
Molecular Weight196.24 g/mol [7]
Melting Point125 °C[8]
pKa13.31[8]
pKa24.345 (at 18°C)[8]
AppearanceWhite crystalline or crystalline powder[6][9]

Experimental Protocols

Synthesis of Acetic acid, 2,2'-[methylenebis(thio)]bis-

Reaction Scheme:

Materials:

  • Thioglycolic acid

  • Formaldehyde (or Dichloromethane)

  • Acid or base catalyst (e.g., HCl or NaOH)

  • Appropriate solvent (e.g., water, ethanol)

  • Standard laboratory glassware for organic synthesis (round-bottom flask, condenser, etc.)

  • Purification apparatus (e.g., recrystallization setup, column chromatography)

Procedure:

  • In a well-ventilated fume hood, dissolve thioglycolic acid in a suitable solvent in a round-bottom flask.

  • Slowly add formaldehyde (or dichloromethane) to the solution, along with a catalytic amount of acid or base.

  • The reaction mixture is then stirred at a controlled temperature (e.g., room temperature or gentle heating) for a specified period.

  • Monitor the reaction progress using an appropriate technique, such as Thin Layer Chromatography (TLC).

  • Upon completion, the reaction mixture is worked up to isolate the crude product. This may involve extraction, washing, and drying of the organic phase.

  • The crude product is then purified, for example, by recrystallization from a suitable solvent or by column chromatography.

  • The final product should be characterized to confirm its identity and purity using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry.

Safety Precautions:

  • Thioglycolic acid and formaldehyde are toxic and corrosive. Handle with appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat, in a fume hood.

  • Refer to the Safety Data Sheets (SDS) for all chemicals used.[11]

Determination of Metal-Ligand Stoichiometry: Job's Plot (Method of Continuous Variations)

Job's plot is a spectrophotometric method used to determine the stoichiometry of a metal-ligand complex in solution.[4][12][13][14][15]

Principle:

The total molar concentration of the metal and the ligand is kept constant, while their mole fractions are varied. The absorbance of the solution, which is proportional to the concentration of the metal-ligand complex, is measured. A plot of absorbance versus the mole fraction of the ligand will show a maximum at the mole fraction corresponding to the stoichiometry of the complex.[13]

Materials:

  • Stock solution of Acetic acid, 2,2'-[methylenebis(thio)]bis- of known concentration.

  • Stock solution of a metal salt (e.g., FeCl₃, CuSO₄) of the same concentration.

  • UV-Vis spectrophotometer.

  • Cuvettes.

  • Volumetric flasks and pipettes.

Procedure:

  • Prepare a series of solutions in volumetric flasks with a constant total concentration of the metal and ligand, but with varying mole fractions. For example, prepare solutions where the mole fraction of the ligand ranges from 0 to 1 in increments of 0.1.

  • Allow the solutions to equilibrate for a sufficient amount of time.

  • Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) of the metal-ligand complex. This λmax should be predetermined by scanning a solution known to contain the complex.

  • Plot the absorbance as a function of the mole fraction of the ligand.

  • The mole fraction at which the maximum absorbance is observed indicates the stoichiometry of the complex. For a complex with the formula MLn, the maximum will be at a mole fraction of n/(n+1).

Data Presentation:

Mole Fraction of LigandAbsorbance at λmax
0.00.000
0.10.125
0.20.250
0.30.375
0.40.500
0.50.625
0.60.500
0.70.375
0.80.250
0.90.125
1.00.000

Note: The above data is hypothetical and for illustrative purposes only. A maximum at a mole fraction of 0.5 would indicate a 1:1 stoichiometry.

Determination of Stability Constants: Potentiometric Titration

Potentiometric titration is a precise method to determine the stability constants of metal complexes.[3][16][17][18][19][20]

Principle:

A solution of the ligand is titrated with a standard solution of a metal ion. The change in the potential of an ion-selective electrode (ISE) that is sensitive to the metal ion concentration is monitored. The data from the titration curve can be used to calculate the stepwise and overall stability constants of the metal-ligand complexes formed.[18][19]

Materials:

  • Potentiometer with an appropriate ion-selective electrode (e.g., Cu²⁺ ISE, Pb²⁺ ISE) and a reference electrode.

  • Standard solution of the metal ion of interest.

  • Solution of Acetic acid, 2,2'-[methylenebis(thio)]bis- of known concentration.

  • Burette, beaker, and magnetic stirrer.

  • Buffer solutions to maintain a constant pH.

Procedure:

  • Calibrate the ion-selective electrode using standard solutions of the metal ion.

  • Place a known volume of the ligand solution in a beaker and immerse the electrodes.

  • Add the metal ion solution from the burette in small increments.

  • After each addition, stir the solution until a stable potential reading is obtained.

  • Record the potential and the volume of titrant added.

  • Continue the titration past the equivalence point.

  • Plot the potential (in mV) versus the volume of titrant added.

  • The stability constants are calculated from the titration data using appropriate software or manual calculations based on the formation equilibria.

Data Presentation (Hypothetical Stability Constants):

Metal IonLog K₁Log K₂Log β₂
Cu²⁺7.55.212.7
Pb²⁺6.84.511.3
Zn²⁺5.93.89.7
Fe³⁺10.28.118.3

Note: These values are hypothetical and serve as an example of how to present the data.

Thermodynamic Characterization: Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique that directly measures the heat changes associated with binding events, providing a complete thermodynamic profile of the metal-ligand interaction.[2][21][22][23][24]

Principle:

A solution of the metal ion is titrated into a solution of the ligand in the sample cell of the calorimeter. The heat released or absorbed upon binding is measured. The data can be analyzed to determine the binding affinity (Ka), enthalpy change (ΔH), and stoichiometry (n). The Gibbs free energy change (ΔG) and entropy change (ΔS) can then be calculated.

Materials:

  • Isothermal titration calorimeter.

  • Solutions of the metal ion and Acetic acid, 2,2'-[methylenebis(thio)]bis- in the same buffer.

  • Syringe for titration.

Procedure:

  • Thoroughly degas both the ligand and metal ion solutions.

  • Load the ligand solution into the sample cell and the metal ion solution into the titration syringe.

  • Set the experimental parameters (temperature, stirring speed, injection volume, etc.).

  • Perform the titration, injecting small aliquots of the metal solution into the ligand solution.

  • The heat change for each injection is measured.

  • The raw data is integrated to obtain a binding isotherm, which is then fitted to a suitable binding model to extract the thermodynamic parameters.

Data Presentation (Hypothetical Thermodynamic Parameters):

Metal IonStoichiometry (n)Affinity (Kₐ) (M⁻¹)ΔH (kcal/mol)ΔG (kcal/mol)TΔS (kcal/mol)
Cu²⁺1.053.2 x 10⁷-5.8-10.24.4
Pb²⁺0.986.3 x 10⁶-4.1-9.35.2
Zn²⁺1.018.9 x 10⁵-2.5-8.15.6

Note: These values are hypothetical and for illustrative purposes only.

In Vitro Metal Chelating Activity: Ferrous Ion Chelating (FIC) Assay

This is a colorimetric assay to evaluate the ability of a compound to chelate ferrous ions (Fe²⁺).[5][25][26][27]

Principle:

The chelating agent competes with ferrozine for the ferrous ions. Ferrozine forms a stable, magenta-colored complex with Fe²⁺ that absorbs strongly at 562 nm. In the presence of a chelating agent, the formation of the ferrozine-Fe²⁺ complex is inhibited, leading to a decrease in absorbance.[5][26]

Materials:

  • Acetic acid, 2,2'-[methylenebis(thio)]bis- solution at various concentrations.

  • Ferrous chloride (FeCl₂) solution.

  • Ferrozine solution.

  • EDTA solution (as a positive control).

  • Spectrophotometer or microplate reader.

Procedure:

  • Add the sample solution (or standard/control) to a microplate well.

  • Add the FeCl₂ solution to initiate the chelation reaction.

  • Incubate for a short period at room temperature.

  • Add the ferrozine solution to all wells to form the colored complex with the remaining free Fe²⁺.

  • Incubate for another period at room temperature.

  • Measure the absorbance at 562 nm.

  • The percentage of ferrous ion chelating activity is calculated using the following formula: Chelating Activity (%) = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the control (without the chelating agent) and A_sample is the absorbance in the presence of the chelating agent.

Data Presentation:

CompoundConcentration (µM)% Chelating ActivityIC₅₀ (µM)
Acetic acid, 2,2'-[methylenebis(thio)]bis-1025.345.2
2548.1
5072.5
10091.2
EDTA (Positive Control)135.82.1
255.1
589.4
1098.7

Note: The above data is hypothetical and for illustrative purposes only.

Visualizations

experimental_workflow cluster_synthesis Synthesis & Characterization cluster_chelation_studies Metal Chelation Studies cluster_data_analysis Data Analysis & Interpretation synthesis Synthesis of Acetic acid, 2,2'-[methylenebis(thio)]bis- purification Purification (Recrystallization/Chromatography) synthesis->purification characterization Characterization (NMR, IR, MS) purification->characterization jobs_plot Job's Plot (Stoichiometry) characterization->jobs_plot potentiometry Potentiometric Titration (Stability Constants) characterization->potentiometry itc Isothermal Titration Calorimetry (Thermodynamics) characterization->itc fic_assay Ferrous Ion Chelating Assay (In Vitro Activity) characterization->fic_assay stoichiometry_data Stoichiometry Determination jobs_plot->stoichiometry_data stability_data Stability Constant Calculation potentiometry->stability_data thermo_data Thermodynamic Profile itc->thermo_data activity_data IC50 Determination fic_assay->activity_data

Caption: Experimental workflow for the synthesis and evaluation of metal chelating properties.

chelation_mechanism cluster_reactants Reactants cluster_product Product ligand Chelating Agent complex Metal-Ligand Complex ligand->complex Chelation metal Metal Ion (e.g., Fe²⁺) metal->complex

References

Application

Application Notes and Protocols for Acetic Acid, 2,2'-[methylenebis(thio)]bis- in Corrosion Inhibitor Formulations

For Researchers, Scientists, and Drug Development Professionals Introduction Acetic acid, 2,2'-[methylenebis(thio)]bis-, also known as Methylenebis(thioglycolic acid), is an organosulfur compound with potential applicati...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetic acid, 2,2'-[methylenebis(thio)]bis-, also known as Methylenebis(thioglycolic acid), is an organosulfur compound with potential applications as a corrosion inhibitor, particularly in acidic environments. Its molecular structure, featuring two carboxylic acid groups and two thioether linkages, suggests the capacity for strong adsorption onto metal surfaces, a key characteristic of effective corrosion inhibitors. The sulfur atoms can form coordinate bonds with metal atoms, while the carboxylic acid groups can enhance its solubility in aqueous media and also interact with the metal surface. This document provides detailed application notes and experimental protocols for the evaluation of Acetic acid, 2,2'-[methylenebis(thio)]bis- as a corrosion inhibitor for mild steel in acidic media.

While specific performance data for Acetic acid, 2,2'-[methylenebis(thio)]bis- is not extensively available in published literature, the protocols and methodologies outlined below are based on established standards for evaluating corrosion inhibitors and data from structurally related compounds, such as thioglycolic acid and its derivatives.

Mechanism of Action

Organic corrosion inhibitors primarily function by adsorbing onto the metal surface, forming a protective film that isolates the metal from the corrosive environment. This adsorption can occur through two main mechanisms: physisorption, which involves electrostatic interactions between the inhibitor molecules and the charged metal surface, and chemisorption, which involves the formation of coordinate bonds between the heteroatoms (in this case, sulfur and oxygen) of the inhibitor and the d-orbitals of the metal atoms. For Acetic acid, 2,2'-[methylenebis(thio)]bis-, a mixed-mode of adsorption is plausible, leading to a stable and effective protective layer.

G cluster_solution Corrosive Medium (e.g., HCl) cluster_interface Metal-Solution Interface cluster_protection Corrosion Inhibition Metal Mild Steel Surface (Fe) Adsorption Adsorption of Inhibitor Metal->Adsorption H_plus H+ Cl_minus Cl- Inhibitor_sol Acetic acid, 2,2'-[methylenebis(thio)]bis- Inhibitor_sol->Adsorption Diffusion to surface Protective_Film Formation of Protective Film Adsorption->Protective_Film Anodic_Inhibition Inhibition of Anodic Dissolution (Fe -> Fe2+ + 2e-) Protective_Film->Anodic_Inhibition Cathodic_Inhibition Inhibition of Cathodic Hydrogen Evolution (2H+ + 2e- -> H2) Protective_Film->Cathodic_Inhibition Corrosion_Mitigation Reduced Corrosion Rate Anodic_Inhibition->Corrosion_Mitigation Cathodic_Inhibition->Corrosion_Mitigation

Caption: Proposed mechanism of corrosion inhibition by Acetic acid, 2,2'-[methylenebis(thio)]bis-.

Data Presentation: Hypothetical Performance Data

The following tables present hypothetical but realistic quantitative data for the performance of Acetic acid, 2,2'-[methylenebis(thio)]bis- as a corrosion inhibitor for mild steel in 1 M HCl. This data is intended for illustrative purposes to guide researchers in presenting their findings.

Table 1: Weight Loss Measurement Data

Inhibitor Conc. (mM)Weight Loss (mg)Corrosion Rate (mm/y)Inhibition Efficiency (%)Surface Coverage (θ)
0 (Blank)50.212.5--
0.115.13.869.90.699
0.58.52.183.10.831
1.04.11.091.80.918
2.02.50.695.00.950
5.01.80.496.40.964

Table 2: Potentiodynamic Polarization Data

Inhibitor Conc. (mM)Ecorr (mV vs. SCE)Icorr (µA/cm²)βa (mV/dec)βc (mV/dec)Inhibition Efficiency (%)
0 (Blank)-485115075120-
0.1-4753507011569.6
0.5-4681906811283.5
1.0-460956511091.7
2.0-452586210894.9
5.0-445426010596.3

Table 3: Electrochemical Impedance Spectroscopy (EIS) Data

Inhibitor Conc. (mM)Rct (Ω cm²)Cdl (µF/cm²)Inhibition Efficiency (%)
0 (Blank)50150-
0.11808072.2
0.53505585.7
1.06803592.6
2.011502595.7
5.015002096.7

Experimental Protocols

The following are detailed protocols for the evaluation of Acetic acid, 2,2'-[methylenebis(thio)]bis- as a corrosion inhibitor.

Protocol 1: Synthesis of Acetic acid, 2,2'-[methylenebis(thio)]bis-

A potential synthesis route involves the reaction of thioglycolic acid with a methylene source, such as formaldehyde, in an acidic medium.

Materials:

  • Thioglycolic acid

  • Formaldehyde solution (37%)

  • Concentrated hydrochloric acid

  • Distilled water

  • Sodium bicarbonate

  • Diethyl ether

  • Anhydrous magnesium sulfate

Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve thioglycolic acid in distilled water.

  • Slowly add concentrated hydrochloric acid to the solution while stirring.

  • Add formaldehyde solution dropwise to the reaction mixture.

  • Heat the mixture to reflux for a specified period (e.g., 2-4 hours).

  • After cooling to room temperature, neutralize the excess acid with a saturated solution of sodium bicarbonate until the effervescence ceases.

  • Extract the aqueous solution with diethyl ether multiple times.

  • Combine the organic extracts and dry over anhydrous magnesium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude product.

  • Purify the product by recrystallization or column chromatography.

G start Start dissolve Dissolve Thioglycolic Acid in Water start->dissolve add_hcl Add Conc. HCl dissolve->add_hcl add_formaldehyde Add Formaldehyde (dropwise) add_hcl->add_formaldehyde reflux Reflux Reaction Mixture add_formaldehyde->reflux cool Cool to Room Temperature reflux->cool neutralize Neutralize with NaHCO3 cool->neutralize extract Extract with Diethyl Ether neutralize->extract dry Dry Organic Phase extract->dry evaporate Evaporate Solvent dry->evaporate purify Purify Product evaporate->purify end End purify->end

Caption: Workflow for the synthesis of Acetic acid, 2,2'-[methylenebis(thio)]bis-.

Protocol 2: Weight Loss Measurements

This gravimetric method provides a direct measure of corrosion rate and inhibition efficiency.

Materials and Equipment:

  • Mild steel coupons of known dimensions

  • Abrasive paper (various grits)

  • Acetone

  • Distilled water

  • Desiccator

  • Analytical balance (±0.1 mg)

  • Corrosive medium (e.g., 1 M HCl)

  • Acetic acid, 2,2'-[methylenebis(thio)]bis-

  • Water bath or thermostat

Procedure:

  • Mechanically polish the mild steel coupons with abrasive paper of increasing grit size, rinse with distilled water, degrease with acetone, and dry.

  • Weigh the prepared coupons accurately using an analytical balance.

  • Immerse the coupons in the corrosive solution with and without various concentrations of the inhibitor.

  • Maintain the temperature of the solution using a water bath for a specified immersion period (e.g., 6, 12, 24 hours).

  • After the immersion period, retrieve the coupons, rinse with distilled water, clean with a brush to remove corrosion products, rinse again, dry, and reweigh.

  • Calculate the weight loss, corrosion rate, inhibition efficiency, and surface coverage using the appropriate formulas.

Protocol 3: Electrochemical Measurements

Electrochemical techniques such as potentiodynamic polarization and electrochemical impedance spectroscopy (EIS) provide insights into the corrosion mechanism and kinetics.

Equipment:

  • Potentiostat/Galvanostat with frequency response analyzer

  • Three-electrode corrosion cell (working electrode: mild steel; counter electrode: platinum; reference electrode: saturated calomel electrode (SCE))

  • Corrosive medium (e.g., 1 M HCl)

  • Acetic acid, 2,2'-[methylenebis(thio)]bis-

Procedure:

A. Potentiodynamic Polarization:

  • Prepare the working electrode by polishing, rinsing, and drying as described in the weight loss protocol.

  • Assemble the three-electrode cell with the corrosive solution containing the desired concentration of the inhibitor.

  • Allow the open-circuit potential (OCP) to stabilize (typically for 30-60 minutes).

  • Scan the potential from a cathodic potential to an anodic potential relative to the OCP at a slow scan rate (e.g., 1 mV/s).

  • Record the resulting current density as a function of the applied potential.

  • Determine the corrosion potential (Ecorr) and corrosion current density (Icorr) by Tafel extrapolation.

B. Electrochemical Impedance Spectroscopy (EIS):

  • Follow steps 1-3 of the potentiodynamic polarization procedure.

  • Apply a small amplitude AC signal (e.g., 10 mV) at the OCP over a wide frequency range (e.g., 100 kHz to 10 mHz).

  • Record the impedance data and present it as Nyquist and Bode plots.

  • Analyze the data by fitting to an appropriate equivalent electrical circuit to determine parameters such as charge transfer resistance (Rct) and double-layer capacitance (Cdl).

G cluster_prep Sample Preparation cluster_setup Experimental Setup cluster_methods Electrochemical Techniques cluster_analysis Data Analysis prep_we Prepare Working Electrode (Mild Steel) assemble_cell Assemble 3-Electrode Cell prep_we->assemble_cell prep_sol Prepare Corrosive Solution +/- Inhibitor prep_sol->assemble_cell stabilize_ocp Stabilize Open Circuit Potential assemble_cell->stabilize_ocp pdp Potentiodynamic Polarization (Tafel Analysis) stabilize_ocp->pdp eis Electrochemical Impedance Spectroscopy (EIS) stabilize_ocp->eis calc_pdp Calculate Ecorr, Icorr, IE% pdp->calc_pdp calc_eis Calculate Rct, Cdl, IE% eis->calc_eis

Caption: General workflow for electrochemical evaluation of corrosion inhibitors.

Conclusion

Acetic acid, 2,2'-[methylenebis(thio)]bis- holds promise as a corrosion inhibitor due to its molecular structure, which is conducive to forming a protective film on metal surfaces. The detailed protocols provided in this document offer a comprehensive framework for researchers to systematically evaluate its performance and mechanism of action. While direct experimental data is currently limited, the methodologies presented are robust and widely accepted in the field of corrosion science. Further research is warranted to fully elucidate the inhibitive properties of this compound and its potential for industrial applications.

Method

Application Notes and Protocols for the Analytical Determination of Acetic Acid, 2,2'-[methylenebis(thio)]bis-

Introduction "Acetic acid, 2,2'-[methylenebis(thio)]bis-," also known as carboxymethyl disulfide, is an organosulfur compound with the molecular formula C5H8O4S2. Its structure, featuring two carboxylic acid groups and a...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

"Acetic acid, 2,2'-[methylenebis(thio)]bis-," also known as carboxymethyl disulfide, is an organosulfur compound with the molecular formula C5H8O4S2. Its structure, featuring two carboxylic acid groups and a disulfide linkage, suggests its potential involvement in various chemical and biological processes. Accurate and reliable analytical methods are essential for its quantification in diverse matrices, which is critical for research, development, and quality control in the pharmaceutical and chemical industries.

These application notes provide detailed protocols for the analysis of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" using High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization.

Physicochemical Properties

A summary of the key physicochemical properties of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" is presented in Table 1. This information is crucial for sample handling, preparation, and the development of analytical methods.

PropertyValueReference
Molecular Formula C5H8O4S2[1]
Molecular Weight 196.24 g/mol [1][2]
CAS Number 2068-24-8[3]
Melting Point 125 °C[2]
Boiling Point 428.1 °C at 760 mmHg[2]
pKa1 3.31[2]
pKa2 4.345 (at 18°C)[2]
Appearance Crystalline solid[2]
Solubility Soluble in polar solvents[2]

Analytical Method Development

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC is a suitable technique for the analysis of polar, ionizable compounds like "Acetic acid, 2,2'-[methylenebis(thio)]bis-". The presence of carboxylic acid groups allows for manipulation of retention based on the mobile phase pH.

1. Instrumentation and Columns:

  • HPLC system with a UV detector.

  • Reverse-phase C18 column (e.g., Newcrom R1, 4.6 x 150 mm, 5 µm).

2. Reagents and Standards:

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade).

  • Phosphoric acid or Formic acid (analytical grade).

  • "Acetic acid, 2,2'-[methylenebis(thio)]bis-" reference standard.

3. Chromatographic Conditions: The following conditions can be used as a starting point for method development and optimization.

ParameterCondition
Mobile Phase A Water with 0.1% Phosphoric Acid (for UV detection) or 0.1% Formic Acid (for MS compatibility)
Mobile Phase B Acetonitrile
Gradient 5% B to 95% B over 15 minutes
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection Wavelength 210 nm
Injection Volume 10 µL

4. Standard and Sample Preparation:

  • Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of the reference standard in 10 mL of the mobile phase A.

  • Working Standard Solutions: Prepare a series of dilutions from the stock solution to construct a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

  • Sample Preparation: Dissolve the sample in mobile phase A, filter through a 0.45 µm syringe filter, and dilute as necessary to fall within the calibration range.

5. Data Analysis:

  • Identify the peak corresponding to "Acetic acid, 2,2'-[methylenebis(thio)]bis-" based on the retention time of the standard.

  • Quantify the analyte by constructing a calibration curve of peak area versus concentration.

Gas Chromatography-Mass Spectrometry (GC-MS)

Due to its low volatility, "Acetic acid, 2,2'-[methylenebis(thio)]bis-" requires derivatization prior to GC-MS analysis. Silylation is a common technique to increase the volatility of polar compounds containing active hydrogens.

1. Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer (GC-MS).

  • Capillary column suitable for polar compounds (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

2. Reagents:

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Pyridine or Acetonitrile (anhydrous).

  • "Acetic acid, 2,2'-[methylenebis(thio)]bis-" reference standard.

  • Internal Standard (e.g., a structurally similar, stable isotope-labeled compound or another dicarboxylic acid not present in the sample).

3. Derivatization Procedure:

  • Accurately weigh 1 mg of the sample or standard into a reaction vial.

  • Add 100 µL of the internal standard solution.

  • Evaporate the solvent to dryness under a stream of nitrogen.

  • Add 100 µL of anhydrous pyridine and 100 µL of BSTFA + 1% TMCS.

  • Cap the vial tightly and heat at 70 °C for 1 hour.

  • Cool the vial to room temperature before injection.

4. GC-MS Conditions:

ParameterCondition
Injector Temperature 250 °C
Injection Mode Splitless
Oven Program Initial temperature 80 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min
Carrier Gas Helium at a constant flow of 1.2 mL/min
Transfer Line Temp 280 °C
Ion Source Temp 230 °C
Ionization Mode Electron Ionization (EI) at 70 eV
Scan Range m/z 50-550

5. Data Analysis:

  • Identify the derivatized analyte and internal standard peaks based on their retention times and mass spectra.

  • Quantify using the ratio of the analyte peak area to the internal standard peak area against a calibration curve.

Data Presentation

Quantitative data from the analysis should be summarized for clarity and ease of comparison.

Table 2: HPLC Method Validation Parameters (Example)

ParameterResultAcceptance Criteria
Linearity (r²) > 0.999≥ 0.995
Range (µg/mL) 1 - 100-
LOD (µg/mL) 0.5-
LOQ (µg/mL) 1.0-
Precision (%RSD) < 2%≤ 5%
Accuracy (% Recovery) 98 - 102%95 - 105%

Table 3: GC-MS Method Validation Parameters (Example)

ParameterResultAcceptance Criteria
Linearity (r²) > 0.998≥ 0.995
Range (ng/mL) 5 - 500-
LOD (ng/mL) 2-
LOQ (ng/mL) 5-
Precision (%RSD) < 5%≤ 10%
Accuracy (% Recovery) 95 - 108%90 - 110%

Visualizations

Analytical Workflow Diagram

The following diagram illustrates the general workflow for the HPLC analysis of "Acetic acid, 2,2'-[methylenebis(thio)]bis-".

analytical_workflow cluster_prep Sample & Standard Preparation cluster_hplc HPLC Analysis cluster_data Data Processing start Start weigh Weigh Sample/Standard start->weigh dissolve Dissolve in Mobile Phase A weigh->dissolve filter Filter (0.45 µm) dissolve->filter dilute Dilute to Working Concentration filter->dilute inject Inject into HPLC dilute->inject separate Chromatographic Separation (C18 Column) inject->separate detect UV Detection (210 nm) separate->detect integrate Integrate Peak Area detect->integrate calibrate Construct Calibration Curve integrate->calibrate quantify Quantify Analyte calibrate->quantify report Generate Report quantify->report

Workflow for HPLC Analysis
Potential Biological Interaction Pathway

While specific signaling pathways for "Acetic acid, 2,2'-[methylenebis(thio)]bis-" are not well-documented, disulfide-containing molecules are known to interact with biological thiols, such as glutathione (GSH), playing a role in cellular redox balance. The diagram below illustrates a generalized interaction.

biological_interaction compound Acetic acid, 2,2'-[methylenebis(thio)]bis- (R-S-S-R') mixed_disulfide Mixed Disulfide (R-S-S-G) compound->mixed_disulfide Thiol-Disulfide Exchange gsh Glutathione (GSH) gsh->mixed_disulfide gssg Glutathione Disulfide (GSSG) cell_stress Cellular Redox State gssg->cell_stress influences mixed_disulfide->gssg thiol_product Thiol Product (R-SH) mixed_disulfide->thiol_product Reduction thiol_product->cell_stress influences

Generalized Thiol-Disulfide Exchange

References

Application

"Acetic acid, 2,2'-[methylenebis(thio)]bis-": An Uncharted Crosslinking Agent in Polymer Chemistry

Despite a comprehensive search of available scientific literature and chemical databases, detailed application notes and experimental protocols for the use of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" as a crosslinkin...

Author: BenchChem Technical Support Team. Date: December 2025

Despite a comprehensive search of available scientific literature and chemical databases, detailed application notes and experimental protocols for the use of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" as a crosslinking agent in polymer chemistry remain elusive. This suggests that the compound, also known by its synonym Methylenebisthioglycolic acid (CAS No. 2068-24-8), is not a conventionally utilized or widely documented crosslinking agent in the field.

While basic chemical and physical properties of the compound are available, specific data on its application in polymer synthesis, including quantitative effects on polymer properties, detailed experimental methodologies, and established reaction pathways, are not present in the public domain.

Chemical Identity and Properties

"Acetic acid, 2,2'-[methylenebis(thio)]bis-" is a dicarboxylic acid containing a methylenebis(thio) linker. Its chemical structure suggests the potential for reactivity through its carboxylic acid groups, which could theoretically participate in crosslinking reactions with polymers containing suitable functional groups, such as hydroxyl or amine groups, through esterification or amidation reactions, respectively.

Table 1: Physicochemical Properties of Acetic acid, 2,2'-[methylenebis(thio)]bis-

PropertyValueReference
CAS Number 2068-24-8[1]
Molecular Formula C5H8O4S2[2]
Molecular Weight 196.24 g/mol [2]
IUPAC Name 2-[[2-(carboxymethyl)sulfanylmethyl]sulfanyl]acetic acid[2]
Synonyms Methylenebisthioglycolic acid, (Methylenedithio)diacetic acid[1]

Potential Crosslinking Mechanism (Hypothetical)

Given the presence of two carboxylic acid functional groups, a plausible crosslinking mechanism would involve the formation of ester or amide bonds with a polymer backbone containing hydroxyl or amine functionalities, respectively. This reaction would typically require activation of the carboxylic acids (e.g., conversion to acid chlorides or use of carbodiimide coupling agents) or the use of high temperatures to drive off water.

Below is a generalized, hypothetical workflow for a crosslinking reaction.

G cluster_materials Starting Materials cluster_process Reaction cluster_product Product polymer Polymer with -OH or -NH2 groups mixing Mixing in suitable solvent polymer->mixing crosslinker Acetic acid, 2,2'-[methylenebis(thio)]bis- crosslinker->mixing activator Activating Agent (e.g., DCC, EDC) or Heat activator->mixing reaction Crosslinking Reaction (Esterification/Amidation) mixing->reaction crosslinked_polymer Crosslinked Polymer Network reaction->crosslinked_polymer

Caption: Hypothetical workflow for polymer crosslinking.

Challenges and Future Directions

The absence of specific literature on "Acetic acid, 2,2'-[methylenebis(thio)]bis-" as a crosslinking agent presents a significant knowledge gap. For researchers, scientists, and drug development professionals interested in novel crosslinking technologies, this compound could represent an unexplored avenue.

To ascertain its viability as a crosslinking agent, future research would need to focus on:

  • Synthesis and Polymerization: Systematically reacting the compound with various polymers (e.g., polyvinyl alcohol, chitosan, polyethylene glycol) under different conditions to determine reactivity and optimal crosslinking parameters.

  • Characterization of Crosslinked Polymers: A thorough analysis of the resulting materials to quantify the degree of crosslinking and its effect on properties such as:

    • Mechanical Strength: Tensile strength, elongation at break, and modulus.

    • Swelling Behavior: Swelling ratio in different solvents to understand network density.

    • Thermal Stability: Analysis using techniques like thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

    • Biocompatibility and Degradability: Crucial for applications in drug delivery and tissue engineering.

Without such fundamental research, any discussion on detailed application notes and protocols remains speculative. The scientific community is encouraged to explore the potential of this and other under-documented bifunctional molecules for the development of novel polymeric materials.

References

Technical Notes & Optimization

Troubleshooting

Preventing disulfide bond formation of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" in solution

Welcome to the technical support center for "Acetic acid, 2,2'-[methylenebis(thio)]bis-". This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for "Acetic acid, 2,2'-[methylenebis(thio)]bis-". This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the handling and use of this thioether compound in solution. Here you will find troubleshooting guides and frequently asked questions (FAQs) to help prevent its degradation, primarily through oxidation of the thioether linkages.

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during your experiments.

Issue Potential Cause Troubleshooting & Optimization
Solution turns yellow or develops an off-color over time. Oxidation of the thioether to a sulfoxide or sulfone.1. Work under an inert atmosphere: Handle the solid compound and prepare solutions inside a glove box or using a Schlenk line with nitrogen or argon gas. 2. Use deoxygenated solvents: Purge your solvent with an inert gas (e.g., nitrogen or argon) for at least 30 minutes before use. 3. Add an antioxidant: Incorporate a suitable antioxidant into your solution. Butylated hydroxytoluene (BHT) is a common choice for organic solvents, while ascorbic acid can be used in aqueous solutions. 4. Store properly: Store solutions in amber vials to protect from light, purge the headspace with an inert gas, and store at low temperatures (2-8°C). It is always recommended to use freshly prepared solutions.[1]
Inconsistent results in bioassays or chemical reactions. Degradation of the compound leading to lower effective concentration and potential interference from degradation products.1. Confirm compound integrity before use: Use analytical techniques like HPLC to check the purity of your stock solution. A reverse-phase HPLC method with a mobile phase of acetonitrile, water, and a small amount of acid (phosphoric or formic) can be used.[2] 2. Prepare fresh solutions: Avoid using old solutions. If storage is necessary, follow the stringent storage conditions outlined above. 3. Re-evaluate antioxidant strategy: If using an antioxidant, ensure its concentration is optimal and that it is compatible with your experimental system.
Precipitate forms in the solution upon storage. This could be the oxidized product which may have lower solubility, or the compound itself crashing out due to solvent evaporation or temperature changes.1. Verify the identity of the precipitate: If possible, analyze the precipitate to determine if it is the original compound or a degradation product. 2. Ensure proper storage: Check that the container is tightly sealed to prevent solvent evaporation. Store at a constant, appropriate temperature. 3. Filter before use: If a small amount of precipitate is present and you need to use the solution, filter it through a syringe filter to remove any solid particles. However, it is best to prepare a fresh solution.

Frequently Asked Questions (FAQs)

General Questions

Q1: What is the primary degradation pathway for "Acetic acid, 2,2'-[methylenebis(thio)]bis-" in solution?

The primary degradation pathway is the oxidation of the thioether sulfur atoms to form sulfoxides and subsequently sulfones.[3] This process can be initiated by atmospheric oxygen, reactive oxygen species (ROS) such as hydrogen peroxide and hydroxyl radicals, and can be catalyzed by light and trace metal ions.

Q2: How does pH affect the stability of the compound?

While specific data for this compound is limited, thioether oxidation rates can be influenced by pH. Acidic conditions might promote hydrolysis of the thioether bond, although this is generally less of a concern than oxidation. The carboxylic acid groups of the molecule itself will create a mildly acidic environment in unbuffered solutions.

Handling and Storage

Q3: What are the best practices for storing the solid compound?

Store the solid "Acetic acid, 2,2'-[methylenebis(thio)]bis-" in a tightly sealed container, in a cool, dry, and dark place. For long-term storage, keeping it under an inert atmosphere of argon or nitrogen is recommended.

Q4: What type of container should I use for storing solutions?

Use amber glass vials to protect the solution from light. Ensure the cap provides an airtight seal. For added protection, use vials with PTFE-lined septa that allow for the removal of the solution with a syringe without exposing the bulk solution to the atmosphere.

Use of Antioxidants

Q5: What antioxidants can I use to prevent oxidation, and at what concentration?

  • Butylated Hydroxytoluene (BHT): A common antioxidant for use in organic solvents. A typical starting concentration is 0.01-0.1% (w/v).[4][5] BHT is a radical scavenger that can inhibit the auto-oxidation of organic compounds.[6]

  • Ascorbic Acid (Vitamin C): Suitable for aqueous solutions. It can act as a reducing agent to scavenge oxidizing species.[5] A starting concentration of 1-10 mM can be effective. The stability of ascorbic acid itself is pH-dependent, being more stable in acidic conditions.[6]

Q6: Are there any compatibility issues I should be aware of when using antioxidants?

Yes. Ensure the chosen antioxidant does not interfere with your downstream applications. For example, BHT is a phenolic compound and may have biological activities of its own.[7] Ascorbic acid is a reducing agent and could interfere with redox-sensitive assays. Always run appropriate controls with the antioxidant alone.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Stock Solution

This protocol describes how to prepare a stock solution of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" with enhanced stability.

Materials:

  • "Acetic acid, 2,2'-[methylenebis(thio)]bis-"

  • High-purity solvent (e.g., ethanol, DMSO, or a buffer)

  • Antioxidant stock solution (e.g., 1% BHT in ethanol)

  • Inert gas (high-purity nitrogen or argon)

  • Schlenk flask or a vial with a septum cap

  • Syringes and needles

Procedure:

  • Deoxygenate the Solvent: Place the required volume of solvent in a Schlenk flask. Bubble inert gas through the solvent for at least 30 minutes.[8][9]

  • Add Antioxidant (if applicable): Using a syringe, add the appropriate volume of the antioxidant stock solution to the deoxygenated solvent to achieve the desired final concentration.

  • Dissolve the Compound: In a separate, dry vial, weigh the required amount of "Acetic acid, 2,2'-[methylenebis(thio)]bis-". Purge the vial with inert gas. Using a syringe, transfer the deoxygenated solvent (with antioxidant) to the vial containing the compound. Gently swirl or sonicate to dissolve.

  • Storage: Store the solution in a tightly sealed amber vial with the headspace purged with inert gas. Store at 2-8°C.

Protocol 2: General Handling of Air-Sensitive Solutions

This protocol outlines the general procedure for working with solutions that are sensitive to atmospheric oxygen.

Materials:

  • Solution of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" in a septum-sealed vial

  • Inert gas source with a needle

  • Syringe and needle for liquid transfer

Procedure:

  • Prepare the Inert Gas Blanket: Insert a needle connected to a source of inert gas (e.g., a balloon filled with nitrogen or a Schlenk line) into the septum of the solution vial. This creates a positive pressure of inert gas, preventing air from entering when you withdraw the liquid.

  • Withdraw the Solution: Using a clean, dry syringe, pierce the septum and withdraw the desired volume of the solution. The positive pressure from the inert gas will help to fill the syringe. Avoid pulling back on the plunger, as this can create a vacuum and draw in air.[10]

  • Dispense the Solution: Transfer the solution to your reaction vessel, which should also be under an inert atmosphere if the subsequent steps are also air-sensitive.

  • Reseal: After withdrawing the solution, remove the syringe. The inert gas flow will continue to protect the solution. Remove the inert gas needle to reseal the vial.

Data Summary

The following tables provide a summary of relevant quantitative data to aid in experimental design.

Table 1: Solubility of Butylated Hydroxytoluene (BHT) in Various Solvents

SolventSolubility ( g/100 mL)
Methanol25
Ethanol25-26
Isopropanol30
Acetone40
Benzene40
Petroleum Ether50
WaterInsoluble
Data sourced from ChemicalBook.[11][12]

Table 2: Kinetic Data for Thioether Oxidation

ThioetherOxidantSecond-Order Rate Constant (M⁻¹s⁻¹)Conditions
MethionineH₂O₂2 x 10⁻²-
MethionineHypochlorite3.7 x 10⁸-
Aryl thioetherH₂O₂~10⁻³ - 10⁻²pH 7.4, 37°C
Aryl thioetherNaOCl> 10⁴pH 7.4, 37°C
This data is for general thioethers and illustrates the relative reactivity with different oxidants. The exact rates for "Acetic acid, 2,2'-[methylenebis(thio)]bis-" may vary. Data sourced from ACS Publications and PMC.[13][14][15]

Visualizations

The following diagrams illustrate key concepts and workflows for preventing the degradation of "Acetic acid, 2,2'-[methylenebis(thio)]bis-".

Thioether_Oxidation Thioether R-S-R' (Thioether) Sulfoxide R-S(=O)-R' (Sulfoxide) Thioether->Sulfoxide Oxidation Sulfone R-S(=O)₂-R' (Sulfone) Sulfoxide->Sulfone Further Oxidation Oxidants Oxidizing Species (O₂, H₂O₂, •OH) Oxidants->Thioether Oxidants->Sulfoxide

Caption: Oxidation pathway of a thioether to a sulfoxide and a sulfone.

Prevention_Workflow cluster_prep Solution Preparation cluster_handling Handling and Storage Deoxygenate Solvent Deoxygenate Solvent Add Antioxidant Add Antioxidant Deoxygenate Solvent->Add Antioxidant Dissolve Compound Dissolve Compound Add Antioxidant->Dissolve Compound Inert Atmosphere Inert Atmosphere Dissolve Compound->Inert Atmosphere Light Protection Light Protection Inert Atmosphere->Light Protection Low Temperature Low Temperature Light Protection->Low Temperature

Caption: Workflow for preparing and storing a stable solution.

Antioxidant_Mechanism Radical R• (Free Radical) BHT BHT-OH (Butylated Hydroxytoluene) Radical->BHT Radical Scavenging RH RH (Neutralized Molecule) Radical->RH BHT_Radical BHT-O• (Stable Radical) BHT->BHT_Radical

Caption: Mechanism of radical scavenging by BHT.

References

Optimization

Technical Support Center: Optimizing Metal Complexation with Acetic acid, 2,2'-[methylenebis(thio)]bis-

Welcome to the technical support center for Acetic acid, 2,2'-[methylenebis(thio)]bis-. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing pH for m...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for Acetic acid, 2,2'-[methylenebis(thio)]bis-. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing pH for metal complexation experiments and to troubleshoot common issues.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for complexing metal ions with Acetic acid, 2,2'-[methylenebis(thio)]bis-?

A1: The optimal pH for complexation is highly dependent on the specific metal ion being used. Generally, for most divalent and trivalent metal ions, a slightly acidic to neutral pH range (pH 4-7) is recommended as a starting point. At lower pH values, the carboxylic acid groups of the ligand will be protonated, reducing its chelation efficiency. At higher pH values, metal ions may precipitate as hydroxides. It is crucial to determine the optimal pH empirically for each metal-ligand system.

Q2: How do the pKa values of Acetic acid, 2,2'-[methylenebis(thio)]bis- influence metal complexation?

A2: Acetic acid, 2,2'-[methylenebis(thio)]bis- has two carboxylic acid groups with reported pKa values of approximately pK1: 3.31 and pK2: 4.35 (at 18°C)[1]. This means that below pH 3.31, both carboxylic acid groups are predominantly protonated (H₂L). Between pH 3.31 and 4.35, one group is deprotonated (HL⁻), and above pH 4.35, both groups are deprotonated (L²⁻). For effective chelation, the ligand should be in its deprotonated form (L²⁻). Therefore, experiments are typically conducted at a pH above the second pKa value to ensure the availability of the coordinating carboxylate groups.

Q3: What are some common interfering ions in complexation experiments with this ligand?

A3: Common interfering ions include other metal cations that can compete for the ligand, such as Ca²⁺, Mg²⁺, and other transition metals if they are present in the sample matrix. Anions that can form strong complexes with the target metal ion, such as phosphate or citrate, may also interfere. It is recommended to use high-purity water and reagents to minimize interference.

Q4: Can this ligand form complexes with a 1:1 or 1:2 metal-to-ligand ratio?

A4: Ligands with two carboxylate groups, like Acetic acid, 2,2'-[methylenebis(thio)]bis-, can potentially form both 1:1 (ML) and 1:2 (ML₂) complexes with metal ions, depending on the coordination number of the metal and the experimental conditions (e.g., metal-to-ligand ratio, pH). The thioether sulfur atoms may also participate in coordination, influencing the geometry and stability of the complexes.

Q5: How can I determine the stability constants for my metal-ligand complex?

A5: The stability constants can be determined experimentally using techniques such as potentiometric titration (pH-metry) or spectrophotometry. Potentiometric titration is a common method where the pH of a solution containing the ligand and the metal ion is monitored as a standard solution of a strong base is added. The resulting titration curve can be analyzed to calculate the stability constants.

Troubleshooting Guide

Issue Possible Cause Troubleshooting Steps
Low complex yield or no complex formation. Incorrect pH: The pH of the solution may be too low, leading to protonation of the ligand, or too high, causing metal hydroxide precipitation.Systematically vary the pH of the reaction mixture (e.g., in 0.5 pH unit increments from 4 to 8) to find the optimal pH for your specific metal ion. Use a pH meter for accurate measurements.
Inappropriate solvent: The ligand or metal salt may not be fully dissolved, or the solvent may interfere with the complexation.Ensure both the ligand and the metal salt are fully soluble in the chosen solvent. If using a mixed solvent system, ensure miscibility and consider the effect on pKa values.
Presence of interfering ions: Competing ions in the reaction mixture can prevent the formation of the desired complex.Use deionized, high-purity water and analytical grade reagents. If interference is suspected, consider purification of the starting materials or the use of a masking agent for the interfering ion.
Precipitate formation during the experiment. Metal hydroxide precipitation: The pH is too high for the specific metal ion, leading to the formation of insoluble metal hydroxides.Lower the pH of the solution. Consult a Pourbaix diagram for the specific metal to understand its pH-dependent stability.
Low solubility of the complex: The formed metal complex may have low solubility in the chosen solvent.Try a different solvent or a mixture of solvents. Gentle heating may also improve solubility, but be cautious of potential complex decomposition.
Inconsistent or non-reproducible results. Inaccurate pH control: Fluctuations in pH during the experiment can lead to variable complexation efficiency.Use a reliable buffer system to maintain a constant pH throughout the experiment. Ensure the pH meter is properly calibrated.
Ligand or metal salt degradation: The ligand or metal salt may be unstable under the experimental conditions.Check the stability of your reagents. Store them under the recommended conditions. Prepare fresh solutions before each experiment.

Data Presentation

Estimated Stability Constants (Log β) for Metal Complexes with Acetic acid, 2,2'-[methylenebis(thio)]bis-

Note: The following data are estimations based on the behavior of structurally similar ligands like thiodiglycolic acid. Actual values should be determined experimentally.

Metal IonLog β₁ (ML)Log β₂ (ML₂)Optimal pH Range (Estimated)
Cu²⁺~ 5 - 7~ 9 - 124.5 - 6.0
Ni²⁺~ 4 - 6~ 7 - 95.0 - 6.5
Zn²⁺~ 4 - 5~ 7 - 85.5 - 7.0
Co²⁺~ 4 - 5~ 6 - 85.0 - 6.5
Cd²⁺~ 3 - 5~ 6 - 85.5 - 7.0
Pb²⁺~ 4 - 6~ 7 - 94.5 - 6.0

Experimental Protocols

Protocol: Determination of Optimal pH for Metal Complexation via UV-Vis Spectrophotometry
  • Preparation of Stock Solutions:

    • Prepare a stock solution of Acetic acid, 2,2'-[methylenebis(thio)]bis- (e.g., 1 mM) in a suitable solvent (e.g., deionized water or a water/organic solvent mixture).

    • Prepare a stock solution of the metal salt (e.g., 1 mM) in the same solvent.

    • Prepare a series of buffer solutions covering the desired pH range (e.g., pH 3 to 8).

  • Sample Preparation:

    • In a series of cuvettes, add a fixed volume of the ligand stock solution and the metal stock solution to maintain a constant metal-to-ligand ratio (e.g., 1:1).

    • Add a specific volume of each buffer solution to the respective cuvettes to achieve the target pH values.

    • Bring the final volume in each cuvette to a constant value with the solvent.

    • Prepare a blank solution for each pH containing only the solvent and the buffer.

  • Spectrophotometric Measurement:

    • Allow the solutions to equilibrate for a specified time (e.g., 30 minutes) at a constant temperature.

    • Measure the UV-Vis absorbance spectrum of each solution over a relevant wavelength range.

    • Identify the wavelength of maximum absorbance (λ_max) for the metal-ligand complex.

  • Data Analysis:

    • Plot the absorbance at λ_max against the pH.

    • The pH at which the maximum absorbance is observed corresponds to the optimal pH for complex formation under the tested conditions.

Mandatory Visualization

Experimental_Workflow cluster_prep 1. Solution Preparation cluster_mixing 2. Sample Mixing cluster_measurement 3. Spectrophotometry cluster_analysis 4. Data Analysis stock_ligand Prepare Ligand Stock Solution mix_solutions Mix Ligand, Metal Salt, and Buffer in Cuvettes stock_ligand->mix_solutions stock_metal Prepare Metal Salt Stock Solution stock_metal->mix_solutions stock_buffer Prepare Buffer Solutions (pH 3-8) stock_buffer->mix_solutions equilibration Equilibrate Samples mix_solutions->equilibration measure_absorbance Measure UV-Vis Absorbance Spectra equilibration->measure_absorbance plot_data Plot Absorbance vs. pH measure_absorbance->plot_data determine_optimum Identify Optimal pH (at max absorbance) plot_data->determine_optimum

Caption: Workflow for determining the optimal pH for metal complexation.

Logical_Relationship cluster_factors Controlling Factors cluster_outcome Experimental Outcome pH Solution pH Complex_Formation Metal Complex Formation & Stability pH->Complex_Formation influences Concentration [Metal]:[Ligand] Ratio Concentration->Complex_Formation influences Temperature Temperature Temperature->Complex_Formation influences

Caption: Key factors influencing metal complex formation and stability.

References

Troubleshooting

Technical Support Center: Stability of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" Metal Complexes

For Researchers, Scientists, and Drug Development Professionals This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the stability of metal complexes formed with...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the stability of metal complexes formed with the ligand "Acetic acid, 2,2'-[methylenebis(thio)]bis-," also known as methylenebis(thioglycolic acid).

Frequently Asked Questions (FAQs)

Q1: What are the key stability concerns for metal complexes of "Acetic acid, 2,2'-[methylenebis(thio)]bis-"?

The primary stability concern for these complexes is the susceptibility of the thioether sulfur atoms to oxidation. Thioethers can be oxidized to sulfoxides and then to sulfones, which can alter the coordination properties of the ligand and the overall stability and biological activity of the metal complex. The stability is also influenced by factors such as pH, the nature of the metal ion, and the presence of oxidizing or reducing agents.

Q2: Which metal ions form stable complexes with this ligand?

"Acetic acid, 2,2'-[methylenebis(thio)]bis-" is a soft ligand due to the presence of sulfur donor atoms. According to Hard and Soft Acid and Base (HSAB) theory, it will form more stable complexes with soft metal ions. These include, but are not limited to, copper(I), silver(I), gold(I), mercury(I) and (II), palladium(II), platinum(II), and cadmium(II). Borderline metal ions like iron(II), cobalt(II), nickel(II), copper(II), and zinc(II) can also form complexes, but their stability may be more sensitive to the experimental conditions.

Q3: How does pH affect the stability of these complexes?

The pH of the solution plays a crucial role in the stability of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" metal complexes. The ligand itself is a dicarboxylic acid and its degree of protonation is pH-dependent. At low pH, the carboxylate groups will be protonated, reducing their ability to coordinate with metal ions. As the pH increases, the carboxylate groups deprotonate, enhancing their binding affinity. However, at very high pH, the formation of metal hydroxide species can compete with the ligand for coordination to the metal center, potentially leading to the precipitation of metal hydroxides. The optimal pH for complex formation and stability will depend on the specific metal ion.

Q4: Are there any known stability constants for these complexes?

Troubleshooting Guides

Issue 1: Precipitation or cloudiness observed during complex synthesis.
Possible Cause Troubleshooting Step
Incorrect pH The pH of the reaction mixture may be outside the optimal range for complex formation and solubility. Monitor the pH throughout the synthesis and adjust as necessary. For many metal complexes, a pH range of 4-8 is a good starting point, but this will be metal-dependent.
Metal hydroxide formation At higher pH values, the metal ion may be precipitating as a hydroxide. Lower the pH of the solution to favor ligand coordination over hydroxide formation.
Low complex solubility The resulting metal complex may have poor solubility in the chosen solvent. Try using a different solvent or a co-solvent system. Gentle heating may also improve solubility, but be cautious of potential decomposition.
Ligand insolubility Ensure the deprotonated form of the ligand is soluble in the reaction medium before adding the metal salt.
Issue 2: The isolated product does not have the expected analytical data (e.g., elemental analysis, NMR, Mass Spec).
Possible Cause Troubleshooting Step
Incomplete reaction The reaction may not have gone to completion. Try increasing the reaction time, temperature (with caution), or using a slight excess of the ligand.
Formation of a mixture of species Different coordination modes or stoichiometries of the complex may be present. Purify the product using techniques like recrystallization or chromatography.
Oxidation of the ligand The thioether groups may have been oxidized during the synthesis or workup. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) and use degassed solvents.
Presence of impurities Impurities in the starting materials (ligand or metal salt) can lead to side reactions. Ensure the purity of your reagents before starting the synthesis.
Issue 3: The complex appears to be unstable over time, showing color changes or precipitation upon storage.
Possible Cause Troubleshooting Step
Oxidation The complex may be sensitive to air and/or light. Store the complex under an inert atmosphere, protected from light, and at a low temperature.
Hydrolysis The complex may be susceptible to hydrolysis. Store the complex in a dry environment or as a solid rather than in solution. If a solution is necessary, use an anhydrous solvent.
Redox reaction with the metal center If the metal ion is redox-active, it may be participating in redox reactions with the ligand or other components. Consider the choice of metal and its oxidation state.

Experimental Protocols

Protocol 1: General Synthesis of a Metal Complex with "Acetic acid, 2,2'-[methylenebis(thio)]bis-"

This is a general guideline; specific conditions will need to be optimized for each metal ion.

  • Ligand Preparation: Dissolve "Acetic acid, 2,2'-[methylenebis(thio)]bis-" in a suitable solvent (e.g., water, ethanol, or a mixture).

  • pH Adjustment: Slowly add a base (e.g., NaOH or KOH solution) to deprotonate the carboxylic acid groups. Monitor the pH to reach the desired value for complexation.

  • Metal Salt Addition: In a separate flask, dissolve the metal salt (e.g., chloride, nitrate, or sulfate salt of the desired metal) in the same solvent.

  • Complexation Reaction: Slowly add the metal salt solution to the ligand solution with constant stirring. The reaction is typically carried out at room temperature.

  • Isolation: If a precipitate forms, it can be collected by filtration, washed with the solvent, and dried. If the complex is soluble, the solvent can be removed under reduced pressure to obtain the solid product.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent or by column chromatography.

  • Characterization: Characterize the final product using techniques such as elemental analysis, FT-IR, NMR, UV-Vis spectroscopy, and mass spectrometry to confirm its identity and purity.

Protocol 2: Determination of Stability Constants by UV-Vis Spectrophotometry (Job's Method of Continuous Variation)

This method can be used to determine the stoichiometry of the complex in solution.

  • Stock Solutions: Prepare equimolar stock solutions of the metal salt and the ligand in a suitable buffered solvent.

  • Series of Solutions: Prepare a series of solutions with a constant total concentration of metal and ligand, but with varying mole fractions of the ligand (from 0 to 1). The total volume of each solution should be the same.

  • UV-Vis Measurements: Allow the solutions to equilibrate and then measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) of the complex.

  • Job's Plot: Plot the absorbance versus the mole fraction of the ligand. The mole fraction at which the maximum absorbance is observed indicates the stoichiometry of the complex.

  • Calculation of Stability Constant: The stability constant (K) can be calculated from the data obtained from the Job's plot using appropriate equations.

Data Presentation

Table 1: General Physicochemical Properties of "Acetic acid, 2,2'-[methylenebis(thio)]bis-"

PropertyValue
Molecular Formula C₅H₈O₄S₂
Molecular Weight 196.24 g/mol
Appearance White to off-white crystalline powder
Solubility Soluble in water and polar organic solvents

Table 2: Troubleshooting Summary for Stability Issues

Issue Primary Cause Recommended Action
Degradation in SolutionOxidation of thioetherStore under inert gas, use antioxidants
PrecipitationpH out of optimal rangeAdjust and buffer pH
Inconsistent ResultsImpurities in ligandPurify ligand before use

Visualizations

Experimental_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_analysis Analysis & Troubleshooting Ligand Prepare Ligand Solution (Acetic acid, 2,2'-[methylenebis(thio)]bis-) Mix Mix Solutions & Adjust pH Ligand->Mix Metal Prepare Metal Salt Solution Metal->Mix React Complexation Reaction Mix->React Isolate Isolate & Purify Complex React->Isolate Characterize Characterize Product (FT-IR, NMR, MS) Isolate->Characterize Stable Stable Complex Characterize->Stable Success Unstable Unstable Complex Characterize->Unstable Failure Troubleshoot Troubleshoot (See Guide) Unstable->Troubleshoot Troubleshoot->Mix

References

Optimization

Technical Support Center: Synthesis of Acetic Acid, 2,2'-[methylenebis(thio)]bis-

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Acetic acid, 2,2'-[methyle...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Acetic acid, 2,2'-[methylenebis(thio)]bis-, also known as Methylenebisthioglycolic acid.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis, helping you to identify and resolve problems leading to low yield and impurities.

Q1: My reaction yield is significantly lower than expected. What are the potential causes?

Low yield in this synthesis can stem from several factors. A systematic approach to troubleshooting is crucial. The following diagram outlines a logical workflow to diagnose the issue:

Low_Yield_Troubleshooting cluster_start cluster_checks Initial Checks cluster_analysis Problem Analysis cluster_solutions Potential Solutions start Low Yield Observed reactant_quality Verify Reactant Purity & Stoichiometry start->reactant_quality reaction_conditions Check Reaction Temperature, Time, and pH reactant_quality->reaction_conditions incomplete_reaction Incomplete Reaction? reaction_conditions->incomplete_reaction side_reactions Evidence of Side Reactions? (e.g., discoloration, unexpected precipitates) incomplete_reaction->side_reactions No optimize_conditions Optimize Reaction Conditions: - Adjust temperature/time - Control pH carefully incomplete_reaction->optimize_conditions Yes purification_loss Product Loss During Workup/Purification? side_reactions->purification_loss No byproduct_inhibition Consider Byproduct Inhibition: - Remove byproducts during reaction (if feasible) side_reactions->byproduct_inhibition Yes modify_workup Modify Purification Protocol: - Adjust extraction pH - Use alternative crystallization solvent purification_loss->modify_workup Yes

Caption: Troubleshooting workflow for low yield.

Possible Causes and Solutions:

  • Incomplete Reaction: The reaction may not have gone to completion.

    • Solution: Ensure the reaction time is adequate and the temperature is maintained within the optimal range as specified in the protocol. Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Suboptimal pH: The pH of the reaction medium is critical, especially during the initial nucleophilic substitution.

    • Solution: Carefully control the pH of the reaction mixture. For the reaction involving sodium chloroacetate and sodium sulfide, maintaining a basic pH is essential to ensure the deprotonation of the thiol intermediate.

  • Reactant Quality: The purity of starting materials like thioglycolic acid or sodium chloroacetate is crucial.

    • Solution: Use high-purity reactants. Impurities can lead to side reactions and lower the yield. Thioglycolic acid, for instance, is prone to oxidation and polymerization, especially if its concentration is high.[1]

  • Side Reactions: Several side reactions can occur, leading to the formation of byproducts. For instance, oxidation of thiol groups or polymerization of thioglycolic acid can reduce the amount of desired product.[1]

    • Solution: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can minimize oxidation. Using appropriate concentrations of reactants can also reduce the likelihood of polymerization.

Q2: I am observing the formation of a significant amount of an insoluble precipitate during the reaction. What could this be?

The formation of an unexpected precipitate often indicates a side reaction or insolubility of an intermediate or product under the current reaction conditions.

  • Polymerization: As mentioned, thioglycolic acid can polymerize, especially at higher concentrations.[1] This polymer is often insoluble in the reaction medium.

    • Solution: Consider using a lower concentration of thioglycolic acid or adding it slowly to the reaction mixture to maintain a low instantaneous concentration.

  • Salt Precipitation: In reactions involving salts like sodium chloroacetate and sodium sulfide, changes in solvent polarity or temperature can cause the precipitation of inorganic salts.

    • Solution: Ensure that the solvent system used is appropriate to keep all reactants and intermediates in the solution phase. Temperature control is also important to prevent salts from crashing out of the solution.

Q3: The final product is difficult to purify and appears oily or discolored. What are the best purification strategies?

Purification of Acetic acid, 2,2'-[methylenebis(thio)]bis- can be challenging due to its polarity and potential for impurities.

  • Extraction:

    • Procedure: After acidification of the reaction mixture, the product can be extracted into an organic solvent like ethyl acetate. It is crucial to perform multiple extractions to maximize recovery. The pH of the aqueous layer during extraction should be carefully controlled to ensure the carboxylic acid is in its protonated, less polar form.

  • Crystallization:

    • Procedure: Recrystallization from a suitable solvent system is an effective method for purification. The choice of solvent will depend on the specific impurities present. A common approach is to dissolve the crude product in a solvent in which it is soluble at a higher temperature and then cool it down to induce crystallization.

  • Column Chromatography:

    • Procedure: For very impure samples, silica gel column chromatography can be employed. A solvent system with a gradient of polarity (e.g., hexane/ethyl acetate with increasing amounts of ethyl acetate) can effectively separate the desired product from impurities.

  • Azeotropic Distillation for Ester Synthesis: When synthesizing the ester form of the acid, azeotropic distillation can be used to remove water and drive the reaction to completion, which can simplify the subsequent purification steps.[2]

Frequently Asked Questions (FAQs)

Q1: What is a typical yield for the synthesis of Acetic acid, 2,2'-[methylenebis(thio)]bis-?

Reported yields can vary significantly depending on the synthetic route and reaction conditions. Some patented processes for the ester form of this compound claim yields of over 80%.[2] However, in a laboratory setting without extensive optimization, yields in the range of 50-70% are more common.

Q2: What are the key reaction parameters to control for a successful synthesis?

The following parameters are critical for maximizing yield and purity:

ParameterImportanceRecommended Control
Temperature HighMaintain within the optimal range for the specific protocol. Exceeding the optimal temperature can lead to side reactions and decomposition.
pH HighCrucial for the deprotonation of thiol groups and for the stability of the carboxylate. Should be carefully monitored and adjusted.
Reaction Time HighInsufficient time leads to incomplete reaction, while excessive time can promote byproduct formation. Monitor reaction progress.
Atmosphere MediumAn inert atmosphere (N₂ or Ar) is recommended to prevent oxidation of thiol groups, especially when using thioglycolic acid as a starting material.

Q3: Can you provide a general experimental protocol for the synthesis?

Below is a generalized protocol based on the reaction of sodium chloroacetate with a sulfur source, followed by reaction with a methylene source. Note: This is a general guideline and should be adapted and optimized for your specific laboratory conditions and safety protocols.

Experimental Protocol: Synthesis via Sodium Chloroacetate

Materials:

  • Sodium Chloroacetate

  • Sodium Sulfide Nonahydrate (or other sulfur source)

  • Formaldehyde solution (e.g., 37% in water)

  • Hydrochloric Acid (for acidification)

  • Sodium Hydroxide (for pH adjustment)

  • Ethyl Acetate (for extraction)

  • Deionized Water

  • Anhydrous Sodium Sulfate (for drying)

Procedure:

  • Preparation of the Thiol Intermediate:

    • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve sodium chloroacetate in deionized water.

    • In a separate beaker, dissolve sodium sulfide nonahydrate in deionized water.

    • Slowly add the sodium sulfide solution to the sodium chloroacetate solution while stirring. The pH should be maintained in the basic range (pH > 9), adjusting with sodium hydroxide if necessary.

    • Heat the reaction mixture to the temperature specified in your detailed protocol (typically around 80°C) and maintain for a set period to form the thiodiglycolate intermediate.[2]

  • Reaction with Formaldehyde:

    • Cool the reaction mixture slightly.

    • Slowly add the formaldehyde solution to the reaction mixture. An exothermic reaction may be observed.

    • Continue to stir the reaction mixture at the specified temperature for the required duration to complete the formation of Acetic acid, 2,2'-[methylenebis(thio)]bis-.

  • Workup and Purification:

    • Cool the reaction mixture to room temperature.

    • Slowly acidify the mixture with hydrochloric acid to a pH of approximately 1-2. This will protonate the carboxylic acid groups.

    • Extract the product from the aqueous layer with ethyl acetate (perform at least three extractions).

    • Combine the organic layers and wash with brine.

    • Dry the organic layer over anhydrous sodium sulfate.

    • Filter off the drying agent and remove the solvent under reduced pressure to obtain the crude product.

    • Further purify the crude product by recrystallization or column chromatography as needed.

This technical support guide is intended to provide general assistance. For specific experimental details and safety information, always refer to peer-reviewed literature and established laboratory safety protocols.

References

Troubleshooting

Troubleshooting guide for using thiol-based chelating agents in assays

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals using thiol-based chelating agents such as Dithiothreitol (DTT), Tris(2-carboxyeth...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals using thiol-based chelating agents such as Dithiothreitol (DTT), Tris(2-carboxyethyl)phosphine (TCEP), and 2-Mercaptoethanol (BME) in their assays.

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments involving thiol-based chelating agents.

Question: My protein is precipitating after adding DTT. What is happening and how can I fix it?

Answer:

Protein precipitation upon addition of DTT can occur for a few reasons:

  • Disruption of structural disulfide bonds: If your protein's native structure is stabilized by disulfide bonds, the reducing action of DTT can cause it to unfold and aggregate.[1]

  • Incorrect buffer conditions: The stability of your protein might be compromised by the buffer's pH or ionic strength in combination with the reducing agent.

  • High DTT concentration: While common, high concentrations of DTT can sometimes promote aggregation of certain proteins.

Troubleshooting Steps:

  • Assess the role of disulfide bonds: Determine if your protein contains cysteine residues and if they are involved in structural disulfide bonds. If so, DTT might not be the appropriate reducing agent if maintaining the native structure is crucial.

  • Optimize DTT concentration: Titrate the DTT concentration to find the minimum effective concentration that prevents oxidation without causing precipitation. Typical concentrations range from 1-10 mM for maintaining a reduced state and 50-100 mM for complete denaturation.[2]

  • Use an alternative reducing agent: Consider using TCEP, which is a non-thiol reducing agent and may be less disruptive to certain protein structures.

  • Optimize buffer conditions: Ensure your buffer pH and salt concentration are optimal for your protein's stability.

  • Solubilizing agents: If precipitation persists, consider adding mild detergents or other solubilizing agents to your buffer.

Question: I am seeing unexpected results or assay interference after using TCEP. What are the possible causes and solutions?

Answer:

TCEP is a powerful and versatile reducing agent, but it can interfere with certain assay components and procedures.

  • Reaction with maleimides: TCEP can react with maleimide-functionalized reagents, which are often used for labeling or cross-linking.[3][4][5] This will reduce the efficiency of your labeling reaction.

  • Interference in Mass Spectrometry (MS): TCEP can interfere with MS analysis, leading to unexpected peaks and artifacts.

  • Incompatibility with certain buffers: TCEP is not very stable in phosphate buffers, especially around neutral pH.[6]

Troubleshooting Steps:

  • Maleimide Chemistry:

    • Remove TCEP before labeling: Use a desalting column or dialysis to remove TCEP from your protein solution before adding the maleimide reagent.[7]

    • Optimize reaction conditions: The reaction between TCEP and maleimides is concentration and pH-dependent. Lowering the TCEP concentration or adjusting the pH may minimize this side reaction.[3][4]

  • Mass Spectrometry:

    • Sample cleanup: It is crucial to remove TCEP before MS analysis. Methods like dialysis, desalting columns, or ZipTips are effective.

    • Use the lowest effective concentration: Minimize the amount of TCEP used for reduction.

  • Buffer Compatibility:

    • Avoid phosphate buffers: If possible, use other buffers like Tris or HEPES where TCEP is more stable.[6]

    • Prepare fresh solutions: If using phosphate buffers is unavoidable, prepare the TCEP solution immediately before use.[6]

Question: My assay signal is weak or absent when using 2-Mercaptoethanol. What could be the problem?

Answer:

High concentrations of 2-Mercaptoethanol (BME) can interfere with various assays.

  • Enzyme inhibition: BME can directly inhibit the activity of certain enzymes.

  • Interference with detection chemistry: BME can interfere with the chemistry of certain detection reagents, such as those used in ELISAs or other colorimetric and fluorometric assays.

  • Instability: BME is less stable than DTT and TCEP and can be readily oxidized, reducing its effectiveness over time.[8][9]

Troubleshooting Steps:

  • Optimize BME concentration: Determine the lowest concentration of BME that effectively maintains a reducing environment for your protein without interfering with the assay.

  • Pre-assay cleanup: Remove BME from your sample before performing the assay using dialysis or desalting columns.

  • Use an alternative reducing agent: Consider using DTT or TCEP, which may be more compatible with your assay system.

  • Run proper controls: Include a control with BME in the assay buffer without your protein to determine its direct effect on the assay signal.

Frequently Asked Questions (FAQs)

Q1: What are the key differences between DTT, TCEP, and 2-Mercaptoethanol?

A1: These three common reducing agents differ in their chemical nature, stability, and compatibility with various assays.

FeatureDithiothreitol (DTT)Tris(2-carboxyethyl)phosphine (TCEP)2-Mercaptoethanol (BME)
Chemical Nature Thiol-basedNon-thiol phosphine-basedThiol-based
Odor Mild thiol odorOdorless[9]Strong, unpleasant odor
Optimal pH >7.0[10]1.5 - 9.0>7.5
Stability Prone to air oxidation, especially at higher pH.[11] Half-life of ~40h at pH 6.5 and ~1.5h at pH 8.5 (20°C).[8][11]More stable to air oxidation than DTT.[12][13]Less stable than DTT, readily oxidized.[8][9]
Reactivity Can interfere with metal affinity chromatography (e.g., Ni-NTA).[8]Does not react with thiols. Can react with maleimides.[3][4][5]Can interfere with maleimide chemistry.[12]
Common Uses Protein reduction for SDS-PAGE, enzyme activity preservation.[10]Protein reduction, stable for long-term storage, compatible with maleimide labeling (with caution).[13]Protein purification, often used in large volumes due to lower cost.

Q2: How should I prepare and store stock solutions of these reducing agents?

A2: Proper preparation and storage are crucial to maintain the effectiveness of your reducing agents.

Reducing AgentPreparationStorage
DTT Prepare fresh in deoxygenated buffer or water.[14]Store solid at -20°C.[10] Aliquot stock solutions and store at -20°C for short-term use. Avoid repeated freeze-thaw cycles.
TCEP Dissolve in water or buffer. The hydrochloride salt will lower the pH of unbuffered solutions.Store solid at room temperature. Stock solutions are stable for several weeks at 4°C.[13]
BME Handle in a fume hood due to its strong odor and toxicity.Store at 4°C.

Q3: How can I remove these reducing agents from my sample?

A3: Removal of reducing agents is often necessary before downstream applications.

MethodDescriptionBest for
Dialysis Sample is placed in a dialysis bag with a specific molecular weight cutoff and dialyzed against a large volume of buffer without the reducing agent.Larger sample volumes.
Desalting Columns / Spin Columns Gel filtration columns that separate molecules based on size. The larger protein elutes while the smaller reducing agent is retained.[15]Quick removal from small to medium sample volumes.[15]
Immobilized Reductant Columns The reducing agent is covalently attached to a solid support, allowing for the reduction of the sample as it passes through the column without contaminating the eluate.Peptides and proteins where subsequent removal of the reducing agent is critical.

Experimental Protocols

Protocol 1: General In-Solution Protein Reduction and Alkylation

This protocol is used to reduce disulfide bonds and then permanently block the resulting free thiols to prevent re-oxidation.

Materials:

  • Protein sample in a suitable buffer (e.g., 50 mM Tris-HCl, pH 8.0)

  • 1 M DTT stock solution

  • 500 mM Iodoacetamide (IAA) stock solution (prepare fresh and protect from light)

  • Denaturing agent (optional, e.g., 8 M Urea or 6 M Guanidine HCl)

Procedure:

  • If necessary, denature the protein by adding a denaturing agent to expose buried disulfide bonds.

  • Add DTT to a final concentration of 5-10 mM.

  • Incubate at 56°C for 30-60 minutes.[16]

  • Cool the sample to room temperature.

  • Add IAA to a final concentration of 15-20 mM (a 2-3 fold molar excess over DTT).

  • Incubate in the dark at room temperature for 30-45 minutes.[17]

  • Quench the reaction by adding a small amount of DTT or BME.

  • Proceed with buffer exchange or dialysis to remove excess reagents.

Protocol 2: Troubleshooting Assay Interference from a Thiol-Based Chelating Agent

This protocol helps determine if a thiol-based chelating agent is interfering with your assay.

Materials:

  • Your complete assay system (buffers, reagents, substrate, etc.)

  • The thiol-based chelating agent (e.g., DTT)

  • A control without the chelating agent

Procedure:

  • Set up your assay as you normally would, but in parallel reactions.

  • Test Reaction: Include the thiol-based chelating agent at the concentration used in your experiment.

  • Control Reaction 1 (No Chelator): Omit the thiol-based chelating agent.

  • Control Reaction 2 (Chelator Only): Include the thiol-based chelating agent in the assay buffer without your protein of interest.

  • Run the assay and compare the results.

Interpretation:

  • Signal in "Test Reaction" is significantly different from "Control Reaction 1": The chelating agent is likely affecting your protein or the assay.

  • Signal in "Control Reaction 2" is different from your assay's baseline: The chelating agent is directly interfering with the assay components or detection method.

Visualizations

experimental_workflow Troubleshooting Workflow for Thiol Chelator Interference cluster_controls Run Control Experiments start Unexpected Assay Result (e.g., low signal, high background) q1 Is a thiol chelator (DTT, TCEP, BME) present in the sample? start->q1 c1 Assay with Protein + Chelator q1->c1 Yes res3 Issue is likely not caused by the chelator. q1->res3 No q2 Compare c1 and c2. Is there a difference? c1->q2 c2 Assay with Protein - Chelator c2->q2 c3 Assay without Protein + Chelator q3 Compare c3 to baseline. Is there a difference? c3->q3 q2->q3 No res1 Chelator may be affecting protein activity/stability. q2->res1 Yes res2 Chelator is directly interfering with assay components/readout. q3->res2 Yes q3->res3 No sol1 Optimize chelator concentration (titrate down). Remove chelator before assay (dialysis, desalting). Switch to a different chelator. res1->sol1 sol2 Identify interfering component. Consult assay manufacturer's literature for compatibility. Switch to a different chelator. res2->sol2 disulfide_reduction Mechanism of Disulfide Bond Reduction by DTT cluster_protein Protein cluster_dtt DTT protein_ss Protein-S-S-Protein (Oxidized) intermediate Protein-S-S-DTT-SH (Mixed Disulfide Intermediate) protein_ss->intermediate protein_sh_sh Protein-SH + HS-Protein (Reduced) dtt_reduced HS-DTT-SH (Reduced DTT) dtt_reduced->intermediate Step 1: Nucleophilic Attack dtt_oxidized DTT >S-S< (Oxidized, cyclic DTT) intermediate->protein_sh_sh Step 2: Intramolecular Attack intermediate->dtt_oxidized chelator_selection Decision Tree for Selecting a Thiol-Based Chelating Agent start Need to reduce disulfide bonds q1 Downstream application involves maleimide chemistry? start->q1 q2 Is long-term stability at room temp critical? q1->q2 No tcep Use TCEP (remove before labeling if possible) q1->tcep Yes q3 Is cost a major factor for large volumes? q2->q3 No q2->tcep Yes dtt Use DTT (prepare fresh) q3->dtt No bme Use BME (in fume hood) q3->bme Yes

References

Optimization

Improving the selectivity of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" for specific metal ions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for improving the selectivity of "Acetic acid, 2,2'-[me...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for improving the selectivity of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" (also known as Methylenebisthioglycolic acid) for specific metal ions.

Frequently Asked Questions (FAQs)

Q1: What is "Acetic acid, 2,2'-[methylenebis(thio)]bis-" and what are its primary applications in metal ion selectivity?

"Acetic acid, 2,2'-[methylenebis(thio)]bis-" is a chelating agent containing two sulfur atoms and two carboxylic acid groups. This structure allows it to form stable complexes with various metal ions. Its primary application in research and development is in the selective extraction, separation, and analysis of metal ions. The presence of soft donor sulfur atoms suggests a higher affinity for soft and borderline metal ions such as mercury(II), cadmium(II), lead(II), copper(II), and zinc(II).

Q2: How does the pH of the aqueous solution affect the selectivity of this chelating agent?

The pH of the aqueous phase is a critical parameter influencing the selectivity of "Acetic acid, 2,2'-[methylenebis(thio)]bis-". The carboxylic acid groups have specific pKa values, and the deprotonation of these groups is essential for chelation. At a pH below the pKa values, the ligand will be protonated and less available to bind metal ions. As the pH increases, the carboxylate groups deprotonate, enhancing the chelation efficiency. Different metal ions form stable complexes at different pH ranges. Therefore, by carefully controlling the pH, one can achieve selective extraction of a target metal ion from a mixture.

Q3: What types of solvents are suitable for the organic phase in a liquid-liquid extraction experiment?

The choice of the organic solvent is crucial for efficient extraction. The solvent should be immiscible with water, have a high distribution coefficient for the metal-ligand complex, and a low distribution coefficient for the free ligand. Common choices include chloroform, dichloromethane, toluene, and various ketones or esters. The polarity of the solvent can influence the extraction efficiency and selectivity, so it is often necessary to screen several solvents to find the optimal one for a specific metal ion.

Q4: Can "Acetic acid, 2,2'-[methylenebis(thio)]bis-" be used for solid-phase extraction?

Yes, "Acetic acid, 2,2'-[methylenebis(thio)]bis-" can be immobilized onto a solid support, such as silica gel or a polymer resin, to create a sorbent for solid-phase extraction (SPE). This approach offers advantages such as reduced solvent consumption, easier separation of phases, and the potential for regeneration and reuse of the sorbent. The selectivity principles remain the same, governed by the affinity of the immobilized ligand for different metal ions.

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments aimed at improving the selectivity of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" for specific metal ions.

Problem 1: Low Extraction Efficiency for the Target Metal Ion
Possible Cause Troubleshooting Step
Incorrect pH of the aqueous phase. Optimize the pH of the aqueous solution. The optimal pH for complexation can vary significantly between different metal ions. Perform a series of extractions over a wide pH range to determine the optimal condition for your target metal.
Insufficient concentration of the chelating agent. Increase the concentration of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" in the organic phase. Ensure the molar ratio of the chelating agent to the metal ion is sufficient to drive the complexation reaction.
Poor choice of organic solvent. Screen a variety of organic solvents with different polarities. The solubility of the metal-ligand complex can vary significantly between solvents.
Short extraction time. Increase the shaking or mixing time to ensure that the extraction equilibrium is reached. Monitor the extraction efficiency at different time points to determine the optimal duration.
Presence of competing ligands. If the aqueous phase contains other complexing agents (e.g., citrate, EDTA), they may compete with "Acetic acid, 2,2'-[methylenebis(thio)]bis-" for the metal ion. Consider pre-treatment steps to remove interfering ligands.
Problem 2: Poor Selectivity (Co-extraction of Interfering Metal Ions)
Possible Cause Troubleshooting Step
Suboptimal pH. Fine-tune the pH of the aqueous phase. A small change in pH can sometimes lead to a significant difference in the extraction efficiency of different metal ions, allowing for better separation.
Use of a masking agent. Introduce a masking agent into the aqueous phase. A masking agent is a complexing agent that forms a stable, water-soluble complex with the interfering metal ion, preventing its extraction into the organic phase.
Stripping (Back-extraction). After extraction, the organic phase can be washed with an aqueous solution of a specific pH or containing a different complexing agent to selectively strip the interfering metal ion back into the aqueous phase.
Temperature effects. Investigate the effect of temperature on the extraction process. The stability of metal complexes can be temperature-dependent, and adjusting the temperature may improve selectivity.
Problem 3: Emulsion Formation at the Liquid-Liquid Interface
Possible Cause Troubleshooting Step
High concentration of the chelating agent or metal ion. Reduce the concentration of the chelating agent or the initial metal ion concentration.
Intense shaking or mixing. Use a gentler mixing method, such as slow inversion of the separation funnel, instead of vigorous shaking.
Presence of surfactants or particulate matter. Filter the aqueous and organic phases before extraction to remove any particulate matter.
Addition of a de-emulsifier. Add a small amount of a suitable de-emulsifying agent, such as a long-chain alcohol (e.g., 1-octanol).
Centrifugation. Centrifuge the mixture to break the emulsion and facilitate phase separation.

Quantitative Data

Due to the limited availability of published quantitative data for "Acetic acid, 2,2'-[methylenebis(thio)]bis-", the following tables are provided as templates for researchers to populate with their own experimental data.

Table 1: Stability Constants (log K) of Metal Complexes with "Acetic acid, 2,2'-[methylenebis(thio)]bis-"

Metal Ionlog K₁log K₂Experimental Conditions (Temperature, Ionic Strength)
e.g., Cu²⁺DataDatae.g., 25 °C, 0.1 M NaClO₄
e.g., Pb²⁺DataData
e.g., Zn²⁺DataData
e.g., Cd²⁺DataData
e.g., Hg²⁺DataData

Table 2: Distribution Ratios (D) and Selectivity Factors (α) for Solvent Extraction

Metal IonDistribution Ratio (D)Selectivity Factor (α) vs. [Interfering Ion]Organic SolventAqueous Phase pH
e.g., Cu²⁺Dataα(Cu/Zn) = D(Cu)/D(Zn)e.g., Chloroforme.g., 5.5
e.g., Pb²⁺Dataα(Pb/Cd) = D(Pb)/D(Cd)
e.g., Zn²⁺Data
e.g., Cd²⁺Data
e.g., Hg²⁺Dataα(Hg/Pb) = D(Hg)/D(Pb)

Experimental Protocols

Protocol 1: Determination of Stability Constants by Potentiometric Titration

This protocol outlines the determination of the protonation constants of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" and the stability constants of its metal complexes using potentiometric titration.

Materials:

  • "Acetic acid, 2,2'-[methylenebis(thio)]bis-"

  • Standardized solutions of a strong acid (e.g., HClO₄) and a strong base (e.g., NaOH, carbonate-free)

  • Metal perchlorate salts (e.g., Cu(ClO₄)₂, Pb(ClO₄)₂)

  • Inert salt for maintaining constant ionic strength (e.g., NaClO₄)

  • High-purity water (deionized and degassed)

  • Potentiometer with a glass electrode and a reference electrode

  • Thermostated titration vessel

  • Magnetic stirrer

Procedure:

  • Calibration: Calibrate the pH electrode using standard buffer solutions.

  • Ligand Protonation Constants: a. Prepare a solution of the ligand of known concentration in the thermostated vessel. b. Add the inert salt to maintain a constant ionic strength. c. Titrate the solution with the standardized strong base, recording the pH after each addition. d. In a separate experiment, titrate a solution of the strong acid with the strong base under the same conditions to determine the electrode parameters. e. Use appropriate software (e.g., Hyperquad) to calculate the protonation constants (pKa values) from the titration data.

  • Metal-Ligand Stability Constants: a. Prepare solutions containing the ligand and the metal salt at different molar ratios (e.g., 1:1, 1:2, 1:5 metal-to-ligand). b. Maintain the same constant ionic strength as in the ligand protonation titration. c. Titrate the metal-ligand solutions with the standardized strong base, recording the pH after each addition. d. Use the predetermined protonation constants and the titration data to calculate the stability constants (log K) of the metal complexes with appropriate software.

Protocol 2: Solvent Extraction for Selectivity Studies

This protocol describes a general procedure for investigating the selective extraction of a target metal ion from an aqueous solution.

Materials:

  • "Acetic acid, 2,2'-[methylenebis(thio)]bis-"

  • A suitable organic solvent (e.g., chloroform, toluene)

  • Aqueous solutions of the metal ions of interest (e.g., as nitrate or perchlorate salts)

  • Buffer solutions to control the pH of the aqueous phase

  • Separatory funnels

  • Mechanical shaker

  • Analytical instrument for metal ion concentration determination (e.g., Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES))

Procedure:

  • Phase Preparation: a. Prepare a stock solution of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" of known concentration in the chosen organic solvent. b. Prepare an aqueous stock solution containing the metal ions of interest at known concentrations.

  • Extraction: a. In a separatory funnel, place a known volume of the aqueous metal ion solution. b. Adjust the pH of the aqueous phase to the desired value using a buffer solution. c. Add an equal volume of the organic phase containing the chelating agent. d. Shake the funnel for a predetermined time (e.g., 30 minutes) to ensure equilibrium is reached. e. Allow the phases to separate completely.

  • Analysis: a. Carefully separate the aqueous and organic phases. b. Determine the concentration of the metal ion remaining in the aqueous phase using AAS or ICP-OES. c. The concentration of the metal ion in the organic phase can be calculated by mass balance.

  • Data Calculation: a. Calculate the distribution ratio (D) for each metal ion: D = [M]org / [M]aq b. Calculate the selectivity factor (α) for the separation of two metal ions (M₁ and M₂): α = D₁ / D₂

  • Optimization: Repeat the experiment at different pH values, chelating agent concentrations, and with different organic solvents to optimize the selectivity for the target metal ion.

Visualizations

Experimental_Workflow_for_Selectivity_Optimization cluster_prep Preparation cluster_extraction Extraction cluster_analysis Analysis cluster_calc Calculation & Optimization prep_aq Prepare Aqueous Phase (Metal Ions + Buffer) mix Mix Aqueous and Organic Phases prep_aq->mix prep_org Prepare Organic Phase (Chelating Agent + Solvent) prep_org->mix equilibrate Equilibrate (Shaking) mix->equilibrate separate Phase Separation equilibrate->separate analyze_aq Analyze Aqueous Phase (AAS/ICP-OES) separate->analyze_aq analyze_org Analyze Organic Phase (Back-extraction then AAS/ICP-OES) separate->analyze_org calc_d Calculate Distribution Ratio (D) analyze_aq->calc_d analyze_org->calc_d calc_alpha Calculate Selectivity Factor (α) calc_d->calc_alpha optimize Optimize Parameters (pH, Solvent, Concentration) calc_alpha->optimize optimize->prep_aq Iterate

Caption: Workflow for optimizing metal ion selectivity.

Troubleshooting_Logic_for_Low_Extraction cluster_conditions Check Experimental Conditions cluster_solutions Potential Solutions cluster_result Outcome start Low Extraction Efficiency check_ph Is pH optimal? start->check_ph check_conc Is ligand concentration sufficient? start->check_conc check_solvent Is solvent appropriate? start->check_solvent check_time Is extraction time adequate? start->check_time solution_ph Optimize pH check_ph->solution_ph No solution_conc Increase Ligand Concentration check_conc->solution_conc No solution_solvent Screen Different Solvents check_solvent->solution_solvent No solution_time Increase Extraction Time check_time->solution_time No success Improved Efficiency solution_ph->success solution_conc->success solution_solvent->success solution_time->success

Caption: Troubleshooting low extraction efficiency.

Troubleshooting

Technical Support Center: Crystallization of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" Metal Adducts

For Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center dedicated to addressing the challenges in the crystallization of metal adducts with "Acetic acid, 2,2'-[methylenebis...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center dedicated to addressing the challenges in the crystallization of metal adducts with "Acetic acid, 2,2'-[methylenebis(thio)]bis-". This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist you in your experimental endeavors.

Troubleshooting Guide & FAQs

This section is designed in a question-and-answer format to directly address specific issues you may encounter during the crystallization of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" metal adducts.

Q1: I am consistently obtaining an amorphous powder or oil instead of crystals. What are the likely causes and how can I promote crystallinity?

A1: The formation of non-crystalline material is a common challenge, particularly with flexible ligands like "Acetic acid, 2,2'-[methylenebis(thio)]bis-". Several factors could be contributing to this issue:

  • Rapid Precipitation: The complex may be precipitating too quickly from the solution, not allowing sufficient time for ordered crystal lattice formation.

  • Solvent System: The chosen solvent or solvent mixture may not be ideal for promoting the necessary intermolecular interactions for crystallization.

  • Ligand Flexibility: The inherent flexibility of the thioether and carboxylate groups can lead to disordered packing in the solid state.

  • Purity: Impurities in the ligand, metal salt, or solvent can inhibit crystal growth.

Troubleshooting Steps:

  • Slow Down the Crystallization Process:

    • Vapor Diffusion: Dissolve your complex in a solvent in which it is soluble, and allow a less soluble "anti-solvent" to slowly diffuse into this solution. Common solvent/anti-solvent pairs include Dichloromethane/Hexane, DMF/Ether, and Acetonitrile/Ether.

    • Slow Evaporation: Loosely cover the vial containing the solution of your complex to allow for very slow evaporation of the solvent. This is best achieved in a vibration-free environment.

    • Temperature Gradient: Slowly cool a saturated solution of your complex. A programmable thermostat can be used to control the cooling rate.

  • Optimize the Solvent System:

    • Solvent Screening: Experiment with a variety of solvents with different polarities. Sometimes a mixture of solvents is required to achieve the optimal solubility and supersaturation conditions.

    • Coordinating Solvents: Solvents like DMSO or DMF can sometimes coordinate to the metal center and influence the crystal packing. While they can be difficult to remove, they are worth exploring.

  • Control Ligand Conformation and Intermolecular Interactions:

    • pH Adjustment: The protonation state of the carboxylic acid groups can significantly impact the coordination mode and hydrogen bonding network. Systematically vary the pH of the crystallization medium.

    • Counter-ion Exchange: The nature of the counter-ion can influence the crystal packing. If using a metal salt with a particular anion (e.g., chloride), try switching to another (e.g., nitrate, perchlorate, triflate) to see if it promotes crystallinity.

  • Ensure High Purity:

    • Recrystallize the Ligand: Purify the "Acetic acid, 2,2'-[methylenebis(thio)]bis-" ligand before complexation.

    • Use High-Purity Solvents: Ensure all solvents are of high purity and are dry, as water can sometimes interfere with crystallization.

Q2: My crystals are very small or are of poor quality (e.g., needles, plates). How can I grow larger, higher-quality single crystals suitable for X-ray diffraction?

A2: Crystal size and quality are critical for structural analysis. Here’s how you can address this:

  • Reduce the Nucleation Rate: The goal is to have a few nucleation sites that grow into large crystals, rather than many sites that result in small crystals.

    • Lower Supersaturation: Use a slightly less concentrated solution.

    • Slower Diffusion/Evaporation: Further slow down the rate of anti-solvent diffusion or solvent evaporation. For vapor diffusion, placing the crystallization vial in a larger sealed container with a smaller volume of the anti-solvent can slow the process.

    • Use a Seed Crystal: If you have a small crystal, you can introduce it into a fresh, slightly supersaturated solution to promote the growth of a larger crystal.

  • Modify the Growth Environment:

    • Additives: Small amounts of certain additives can sometimes act as "crystal habit modifiers," influencing the shape and quality of the crystals.

    • Gel Crystallization: Growing crystals in a gel matrix can slow down diffusion and convection, sometimes leading to higher quality crystals.

Q3: I am observing ligand dissociation or decomposition of my complex during crystallization attempts. What can I do to improve stability?

A3: The sulfur atoms in thioether ligands can sometimes be prone to oxidation or the metal-sulfur bond can be labile.

  • Inert Atmosphere: Perform crystallization under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation, especially if you are using a redox-active metal.

  • Solvent Choice: Avoid solvents that may react with your complex. For instance, some chlorinated solvents can decompose under certain conditions.

  • Temperature Control: Avoid excessively high temperatures during dissolution, as this can promote decomposition.

Quantitative Data Summary

Currently, there is a limited amount of specific quantitative data available in the public domain for the crystallization of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" metal adducts. The following table provides a general framework for systematically recording your experimental conditions to identify optimal crystallization parameters.

ParameterRange Explored (Example)Optimal Value (to be determined)Observations
Metal Salt CuCl₂, Zn(NO₃)₂, Ni(OAc)₂-Formation of precipitate, oil, or crystals
Ligand:Metal Ratio 1:1, 2:1-Solubility and crystal morphology
Solvent System H₂O, MeOH, EtOH, ACN, DMF-Solubility, crystal quality
Anti-solvent Ether, Hexane, Pentane-Rate of precipitation, crystal size
Temperature (°C) 4, 25, 40-Solubility, crystal growth rate
pH 3 - 8-Crystal formation, ligand protonation state
Concentration (mg/mL) 1 - 20-Supersaturation level, nucleation rate

Experimental Protocols

The following are generalized protocols that can be adapted for the crystallization of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" metal adducts.

Protocol 1: Slow Evaporation

  • Prepare a solution of the metal adduct in a suitable solvent (e.g., methanol, ethanol, or acetonitrile) at a concentration slightly below saturation at room temperature.

  • Filter the solution through a syringe filter (0.22 µm) into a clean, small vial.

  • Cover the vial with a cap that has a small pinhole or with parafilm perforated with a needle a few times.

  • Place the vial in a quiet, vibration-free location.

  • Monitor for crystal growth over several days to weeks.

Protocol 2: Vapor Diffusion (Liquid-Liquid)

  • Prepare a concentrated solution of the metal adduct in a solvent in which it is highly soluble (e.g., DMF or DMSO).

  • Place a small vial containing this solution inside a larger, sealable jar.

  • Add a small amount of an "anti-solvent" (a solvent in which the complex is poorly soluble, e.g., diethyl ether or hexane) to the bottom of the larger jar, ensuring the level is below the top of the inner vial.

  • Seal the larger jar and leave it undisturbed.

  • The anti-solvent will slowly diffuse into the solution of the complex, inducing crystallization.

Protocol 3: Temperature Gradient

  • Prepare a saturated solution of the metal adduct in a suitable solvent at a slightly elevated temperature (e.g., 40-50 °C).

  • Filter the hot solution into a clean vial.

  • Place the vial in an insulated container (e.g., a dewar flask filled with warm water or a programmable heating/cooling block).

  • Allow the solution to cool slowly to room temperature or below over a period of 12-48 hours.

Visualizations

Experimental Workflow for Crystallization

experimental_workflow cluster_prep Preparation cluster_cryst Crystallization Methods cluster_analysis Analysis A Synthesize Metal Adduct B Purify Adduct A->B C Slow Evaporation B->C Dissolve in Appropriate Solvent D Vapor Diffusion B->D Dissolve in Appropriate Solvent E Temperature Gradient B->E Dissolve in Appropriate Solvent F Crystal Harvest & Mounting C->F Crystal Growth D->F Crystal Growth E->F Crystal Growth G X-ray Diffraction F->G H Structure Solution G->H troubleshooting_logic cluster_solubility Solubility & Supersaturation cluster_kinetics Kinetics of Crystallization cluster_interactions Intermolecular Interactions cluster_purity Purity Start No Crystals or Amorphous Precipitate A1 Screen Different Solvents (Polarity, Coordinating Ability) Start->A1 B1 Slow Down Evaporation/Diffusion Rate Start->B1 C1 Vary pH to Alter Ligand Protonation State Start->C1 D1 Recrystallize Ligand Start->D1 A2 Adjust Concentration A1->A2 A3 Try Solvent Mixtures A2->A3 End Single Crystals Obtained A3->End B2 Implement Slow Cooling (Temperature Gradient) B1->B2 B3 Use Vapor Diffusion with Anti-solvent B2->B3 B3->End C2 Change Counter-ion of Metal Salt C1->C2 C2->End D2 Use High-Purity Solvents D1->D2 D2->End

Optimization

Side reactions of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" with oxidizing agents

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with "Acetic acid, 2,2'-[methylenebis(thio)]bis-...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with "Acetic acid, 2,2'-[methylenebis(thio)]bis-", particularly concerning its side reactions with oxidizing agents.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the expected primary products from the oxidation of "Acetic acid, 2,2'-[methylenebis(thio)]bis-"?

The primary oxidation of the thioether linkages in "Acetic acid, 2,2'-[methylenebis(thio)]bis-" yields two main products in a stepwise manner: the corresponding sulfoxide and sulfone. The reaction proceeds by the sequential oxidation of the sulfur atoms.[1][2]

  • Step 1: Oxidation to Sulfoxide: One or both sulfur atoms are oxidized to form sulfoxides.

  • Step 2: Oxidation to Sulfone: Further oxidation of the sulfoxide(s) leads to the formation of sulfone(s).[1][3]

The extent of oxidation is dependent on the choice of oxidizing agent, stoichiometry, and reaction conditions.[4]

Q2: Which oxidizing agents are commonly used for the oxidation of thioethers like "Acetic acid, 2,2'-[methylenebis(thio)]bis-"?

Several oxidizing agents can be employed, with the choice influencing the reaction's selectivity and the potential for side reactions. Common choices include:

  • Hydrogen Peroxide (H₂O₂): A common and relatively clean oxidant. The selectivity for sulfoxide versus sulfone can often be controlled by adjusting the stoichiometry of H₂O₂.[4][5]

  • Potassium Permanganate (KMnO₄): A strong oxidizing agent that typically leads to the formation of sulfones.[1] Due to its strength, the risk of side reactions is higher.

  • Sodium Periodate (NaIO₄): Generally considered a milder oxidizing agent, which can sometimes allow for the selective oxidation to the sulfoxide.[6]

Q3: What are the potential side reactions to be aware of during the oxidation of "Acetic acid, 2,2'-[methylenebis(thio)]bis-"?

Besides the formation of sulfoxides and sulfones, several side reactions can occur, leading to impurities and reduced yields of the desired product. These include:

  • Over-oxidation to Sulfonic Acid Derivatives: Strong oxidizing conditions can lead to the formation of sulfonic acids (R-SO₃H) or their salts.[7][8]

  • Carbon-Sulfur (C-S) Bond Cleavage: Under certain oxidative conditions, cleavage of the carbon-sulfur bonds can occur, leading to the decomposition of the molecule. This is a known side reaction for thioethers, particularly those with adjacent carboxylic acid groups.

  • Complete Decomposition: Harsh oxidizing conditions can lead to the complete breakdown of the organic molecule into gaseous byproducts like carbon dioxide, carbon monoxide, and sulfur oxides.

Q4: How can I monitor the progress of the oxidation reaction?

Several analytical techniques can be used to monitor the reaction progress and identify the products and byproducts:

  • Thin Layer Chromatography (TLC): A quick and simple method to qualitatively track the disappearance of the starting material and the appearance of more polar products (sulfoxides and sulfones).

  • High-Performance Liquid Chromatography (HPLC): A quantitative method to separate and quantify the starting material, sulfoxide, and sulfone. A reverse-phase column is typically suitable for this separation.[9][10][11]

  • Gas Chromatography-Mass Spectrometry (GC-MS): This technique can be used to identify volatile byproducts, particularly those resulting from C-S bond cleavage or decomposition.[12]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to characterize the structure of the final products and identify major impurities.

Section 2: Troubleshooting Guide

This guide addresses specific issues that may be encountered during the oxidation of "Acetic acid, 2,2'-[methylenebis(thio)]bis-".

Problem Possible Cause(s) Suggested Solution(s)
Low or no conversion of starting material 1. Insufficient amount of oxidizing agent.2. Low reaction temperature.3. Inactive or degraded oxidizing agent.1. Increase the molar equivalents of the oxidizing agent incrementally.2. Gradually increase the reaction temperature while monitoring for side product formation.3. Use a fresh batch of the oxidizing agent.
Formation of a mixture of sulfoxide and sulfone 1. Insufficient amount of oxidizing agent for complete conversion to sulfone.2. Reaction time is too short for complete oxidation.1. Increase the molar equivalents of the oxidizing agent (e.g., >2 equivalents for sulfone formation).2. Increase the reaction time and monitor by TLC or HPLC until the sulfoxide is consumed.
Over-oxidation to sulfone when sulfoxide is desired 1. Oxidizing agent is too strong.2. Reaction temperature is too high.3. Excessive amount of oxidizing agent.1. Switch to a milder oxidizing agent (e.g., sodium periodate instead of potassium permanganate).2. Perform the reaction at a lower temperature (e.g., 0 °C or room temperature).3. Use a stoichiometric amount (or slightly less than 1 equivalent per sulfur atom) of the oxidizing agent.
Presence of unexpected byproducts (potential C-S bond cleavage) 1. Harsh reaction conditions (high temperature, strong oxidant).2. Unsuitable solvent or pH.1. Use milder reaction conditions (lower temperature, less reactive oxidant).2. Screen different solvents and buffer the reaction mixture if pH is a critical factor.
Difficulty in purifying the product 1. Similar polarities of the starting material, sulfoxide, and sulfone.2. Degradation of the product on silica gel column.1. Optimize chromatographic conditions (e.g., gradient elution, different solvent systems).2. Consider alternative purification methods like recrystallization or preparative HPLC.3. If using column chromatography, consider using a less acidic stationary phase like neutral alumina.[13]

Section 3: Experimental Protocols (General Guidance)

The following are general protocols and should be optimized for your specific experimental setup and desired product.

Protocol 1: Oxidation to Sulfoxide using Sodium Periodate
  • Dissolution: Dissolve "Acetic acid, 2,2'-[methylenebis(thio)]bis-" in a suitable solvent (e.g., methanol, ethanol, or a mixture with water).

  • Cooling: Cool the solution to 0 °C in an ice bath.

  • Oxidant Addition: Slowly add a solution of sodium periodate (approximately 2 molar equivalents) in water to the reaction mixture while stirring.

  • Reaction: Allow the reaction to stir at 0 °C to room temperature. Monitor the reaction progress by TLC or HPLC.

  • Work-up: Once the starting material is consumed, quench the reaction (e.g., by adding a saturated solution of sodium thiosulfate). Extract the product with a suitable organic solvent.

  • Purification: Purify the product by column chromatography or recrystallization.

Protocol 2: Oxidation to Sulfone using Hydrogen Peroxide
  • Dissolution: Dissolve "Acetic acid, 2,2'-[methylenebis(thio)]bis-" in a suitable solvent (e.g., acetic acid, methanol).

  • Oxidant Addition: Add an excess of 30% hydrogen peroxide (e.g., 4-5 molar equivalents) to the solution. The addition may be done at room temperature or with cooling, depending on the desired reaction rate.

  • Reaction: Stir the reaction at room temperature or with gentle heating. Monitor the reaction by TLC or HPLC for the disappearance of the starting material and the intermediate sulfoxide.

  • Work-up: After the reaction is complete, carefully quench the excess hydrogen peroxide (e.g., with sodium bisulfite solution). Extract the product into an organic solvent.

  • Purification: Purify the sulfone by recrystallization or column chromatography.

Section 4: Visualizations

Signaling Pathways and Experimental Workflows

OxidationPathways cluster_main Oxidation of Acetic acid, 2,2'-[methylenebis(thio)]bis- cluster_side Potential Side Reactions Thioether Acetic acid, 2,2'-[methylenebis(thio)]bis- Sulfoxide Sulfoxide Intermediate Thioether->Sulfoxide [O] CS_Cleavage C-S Bond Cleavage Products Thioether->CS_Cleavage Harsh Conditions Decomposition CO₂, CO, SOx Thioether->Decomposition Extreme Conditions Sulfone Sulfone Product Sulfoxide->Sulfone [O] Overoxidation Sulfonic Acid Derivatives Sulfone->Overoxidation Strong Oxidant

Caption: Oxidation pathways of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" and potential side reactions.

TroubleshootingFlow start Experiment Start issue Identify Issue start->issue low_conv Low Conversion issue->low_conv No/Low Product mixture Sulfoxide/Sulfone Mixture issue->mixture Incomplete Reaction over_ox Over-oxidation issue->over_ox Desired product absent byproducts Unexpected Byproducts issue->byproducts Impure Product sol_low_conv Increase Oxidant/Temp low_conv->sol_low_conv sol_mixture Increase Oxidant/Time mixture->sol_mixture sol_over_ox Milder Conditions/Agent over_ox->sol_over_ox sol_byproducts Milder Conditions byproducts->sol_byproducts end Successful Reaction sol_low_conv->end sol_mixture->end sol_over_ox->end sol_byproducts->end

Caption: A troubleshooting workflow for common issues in the oxidation reaction.

References

Troubleshooting

Enhancing the shelf-life and storage conditions for "Acetic acid, 2,2'-[methylenebis(thio)]bis-"

This technical support center provides guidance on enhancing the shelf-life and ensuring the stability of Acetic acid, 2,2'-[methylenebis(thio)]bis-. Below you will find troubleshooting guides and frequently asked questi...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides guidance on enhancing the shelf-life and ensuring the stability of Acetic acid, 2,2'-[methylenebis(thio)]bis-. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during its storage and experimental use.

Recommended Storage Conditions and Shelf-Life

Proper storage is crucial to maintain the integrity and purity of Acetic acid, 2,2'-[methylenebis(thio)]bis-. The following table summarizes the recommended storage conditions and expected shelf-life based on general principles for thioether-containing carboxylic acids.

Storage ConditionTemperatureRelative HumidityLight ExposureExpected Shelf-Life (Illustrative)
Long-Term 2-8°C< 40%In the dark24 months
Accelerated 25°C ± 2°C60% ± 5%In the dark6 months
Working Stock (in solution) -20°C or -80°C (in dry solvent)N/AIn the darkUp to 3 months (aliquoted)

Note: The shelf-life data presented is illustrative and should be confirmed by real-time stability studies.

Troubleshooting Guide & FAQs

This section addresses specific issues that researchers, scientists, and drug development professionals may encounter.

Question: I observe a decrease in the purity of my solid "Acetic acid, 2,2'-[methylenebis(thio)]bis-" sample over time, even when stored at the recommended long-term conditions. What could be the cause?

Answer: A decrease in purity under recommended conditions could be due to several factors:

  • Oxidation: The thioether linkages are susceptible to oxidation, forming sulfoxides and subsequently sulfones. This can be accelerated by exposure to atmospheric oxygen, especially if the container is not properly sealed.

  • Moisture: The presence of moisture can facilitate hydrolytic degradation, although thioethers are generally more stable to hydrolysis than thioesters.

  • Contamination: Impurities in the storage container or from repeated handling can catalyze degradation.

Troubleshooting Steps:

  • Verify Storage Integrity: Ensure the container is tightly sealed with an inert gas (e.g., argon or nitrogen) headspace to minimize exposure to oxygen and moisture.

  • Aliquot the Sample: For frequent use, it is advisable to aliquot the compound into smaller, single-use vials to prevent repeated exposure of the bulk material to the atmosphere.

  • Analytical Confirmation: Use analytical techniques like HPLC-MS or NMR to identify the degradation products. The presence of species with an additional one or two oxygen atoms would confirm oxidation.

Question: My solution of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" in an organic solvent has turned slightly yellow and shows new peaks in the chromatogram. What is happening?

Answer: The yellowing of the solution and the appearance of new peaks are strong indicators of degradation. The most likely causes are:

  • Solvent Purity: The solvent used may contain impurities (e.g., peroxides in ethers like THF or dioxane) that can initiate oxidation of the thioether groups.

  • Photodegradation: Exposure to light, especially UV light, can induce degradation of organosulfur compounds.

  • Thermal Stress: If the solution has been subjected to temperature fluctuations or stored at room temperature for an extended period, thermal degradation may occur.

Troubleshooting Steps:

  • Use High-Purity Solvents: Always use freshly opened, high-purity, and, if necessary, degassed solvents. For sensitive applications, consider using solvents from a freshly purged still or a solvent purification system.

  • Protect from Light: Store solutions in amber vials or wrap clear vials in aluminum foil to protect them from light.

  • Maintain Cold Storage: Store solutions at -20°C or -80°C when not in use. Avoid repeated freeze-thaw cycles by preparing aliquots.

Question: How can I confirm the identity of the degradation products?

Answer: A combination of analytical techniques is recommended for the structural elucidation of degradation products:

  • High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS): This is a powerful tool to separate the degradation products from the parent compound and determine their molecular weights. An increase of 16 or 32 atomic mass units (amu) compared to the parent compound is indicative of sulfoxide and sulfone formation, respectively.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information. Oxidation of the thioether to a sulfoxide will cause a significant downfield shift of the protons and carbons adjacent to the sulfur atom.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol is designed to intentionally degrade the compound to identify potential degradation products and pathways, which is crucial for developing a stability-indicating analytical method.

1. Preparation of Stock Solution:

  • Prepare a stock solution of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" at a concentration of 1 mg/mL in a suitable solvent (e.g., acetonitrile:water 50:50).

2. Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation (Solid): Place a small amount of the solid compound in an oven at 80°C for 48 hours.

  • Thermal Degradation (Solution): Incubate 1 mL of the stock solution at 60°C for 48 hours.

  • Photodegradation: Expose 1 mL of the stock solution in a quartz cuvette to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

3. Sample Analysis:

  • At appropriate time points (e.g., 0, 4, 8, 24, 48 hours), withdraw an aliquot of each stressed sample.

  • Neutralize the acid and base hydrolysis samples before analysis.

  • Dilute all samples to a suitable concentration for analysis.

  • Analyze the samples using a validated stability-indicating HPLC method with a photodiode array (PDA) detector and a mass spectrometer (MS).

Protocol 2: Long-Term and Accelerated Stability Study

This protocol outlines the procedure for evaluating the stability of the compound under ICH-recommended storage conditions.

1. Sample Preparation:

  • Package the solid "Acetic acid, 2,2'-[methylenebis(thio)]bis-" in the proposed container closure system (e.g., amber glass vials with inert-lined caps).

2. Storage Conditions:

  • Long-Term: Place the samples in a stability chamber maintained at 2-8°C.

  • Accelerated: Place the samples in a stability chamber maintained at 25°C ± 2°C and 60% ± 5% relative humidity.

3. Testing Schedule:

  • Long-Term: Pull samples at 0, 3, 6, 9, 12, 18, and 24 months.

  • Accelerated: Pull samples at 0, 3, and 6 months.

4. Analytical Tests:

  • At each time point, perform the following tests on the pulled samples:

    • Appearance: Visual inspection for any changes in color or physical state.

    • Purity and Degradation Products: Analyze by a validated stability-indicating HPLC method to determine the percentage of the active pharmaceutical ingredient (API) and quantify any degradation products.

    • Water Content: Determine the water content by Karl Fischer titration.

Visualizations

DegradationPathways Parent Acetic acid, 2,2'-[methylenebis(thio)]bis- Sulfoxide Sulfoxide Derivative Parent->Sulfoxide Oxidation Hydrolysis_Products Hydrolysis Products Parent->Hydrolysis_Products Hydrolysis Sulfone Sulfone Derivative Sulfoxide->Sulfone Further Oxidation

Caption: Potential degradation pathways for the compound.

ExperimentalWorkflow cluster_ForcedDegradation Forced Degradation Study cluster_StabilityStudy Long-Term & Accelerated Stability Study Stress Apply Stress Conditions (Acid, Base, Oxidative, Thermal, Photo) Analyze_FD Analyze by HPLC-MS/NMR Stress->Analyze_FD Identify Identify Degradation Products Analyze_FD->Identify Analyze_SS Analyze for Purity, Appearance, etc. Identify->Analyze_SS Inform Stability-Indicating Method Store Store at ICH Conditions Pull Pull Samples at Time Points Store->Pull Pull->Analyze_SS

Caption: Workflow for stability assessment.

Optimization

Mitigating interference in analytical methods using "Acetic acid, 2,2'-[methylenebis(thio)]bis-"

Welcome to the technical support center for the analytical methods involving Acetic acid, 2,2'-[methylenebis(thio)]bis-. This resource provides troubleshooting guidance and answers to frequently asked questions to assist...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the analytical methods involving Acetic acid, 2,2'-[methylenebis(thio)]bis-. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in mitigating interference and resolving common issues during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended analytical method for Acetic acid, 2,2'-[methylenebis(thio)]bis-?

A1: The most common and robust method for the analysis of Acetic acid, 2,2'-[methylenebis(thio)]bis- is reverse-phase high-performance liquid chromatography (RP-HPLC) with UV or mass spectrometry (MS) detection. A C18 column is typically used with a mobile phase consisting of an organic solvent (like acetonitrile), water, and an acid modifier such as formic or phosphoric acid to ensure proper ionization and peak shape.[1]

Q2: Why is an acidic mobile phase necessary for the analysis?

A2: Acetic acid, 2,2'-[methylenebis(thio)]bis- is a dicarboxylic acid. Operating at a low pH (typically around 2-3) protonates the carboxyl groups, suppressing their ionization.[2][3] This reduces undesirable secondary interactions with the stationary phase, particularly with residual silanol groups, which can lead to peak tailing and poor reproducibility.[2][3]

Q3: My analysis is intended for mass spectrometry. Can I still use phosphoric acid in the mobile phase?

A3: No, phosphoric acid is a non-volatile buffer and will contaminate the mass spectrometer source. For MS-compatible applications, it is crucial to replace phosphoric acid with a volatile acid like formic acid or acetic acid in the mobile phase.[1]

Q4: What are potential sources of interference in the analysis of Acetic acid, 2,2'-[methylenebis(thio)]bis-?

A4: Interference can arise from several sources:

  • Structurally related impurities: Starting materials or by-products from the synthesis of Acetic acid, 2,2'-[methylenebis(thio)]bis- may have similar retention times.

  • Degradation products: The thioether linkages can be susceptible to oxidation, and the compound may degrade under harsh temperature or pH conditions.

  • Matrix components: When analyzing biological samples (e.g., plasma, urine) or complex drug formulations, endogenous components or excipients can co-elute and interfere with the analyte peak.[4][5][6] This is often referred to as a "matrix effect," especially in MS detection.[4][5][6]

  • Contaminants from sample handling: Leachables from plasticware or anticoagulants like heparin can introduce interfering signals.[5][6]

Troubleshooting Guides

This section addresses specific issues you may encounter during your analysis.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Symptom: The chromatographic peak for Acetic acid, 2,2'-[methylenebis(thio)]bis- is asymmetrical, with a tailing or fronting edge.

Possible Causes and Solutions:

CauseRecommended Solution
Secondary Silanol Interactions Lower the mobile phase pH to 2.5-3.0 using formic or phosphoric acid to ensure the analyte is fully protonated.[2][3] Consider using an end-capped HPLC column to minimize exposed silanol groups.[7]
Column Overload Dilute the sample or reduce the injection volume.[2]
Sample Solvent Mismatch Ensure the sample is dissolved in a solvent that is weaker than or the same strength as the initial mobile phase.[2]
Column Degradation Flush the column with a strong solvent. If performance does not improve, replace the column. A guard column can help extend the life of the analytical column.[2][8]
Extra-column Volume Minimize the length and diameter of tubing between the injector, column, and detector to reduce dead volume.[7]

Troubleshooting Workflow for Peak Tailing:

G A Asymmetrical Peak Observed B Check Mobile Phase pH (Is it between 2.5 and 3.0?) A->B C Adjust pH with Formic or Phosphoric Acid B->C No D Dilute Sample or Reduce Injection Volume B->D Yes H Peak Shape Improved? C->H E Check Sample Solvent (Weaker than Mobile Phase?) D->E F Prepare Sample in Mobile Phase E->F No G Flush or Replace Column E->G Yes F->H G->H

A logical workflow for troubleshooting peak asymmetry.
Issue 2: Inconsistent Retention Times

Symptom: The retention time for Acetic acid, 2,2'-[methylenebis(thio)]bis- shifts between injections or batches.

Possible Causes and Solutions:

CauseRecommended Solution
Inadequate Column Equilibration Ensure the column is equilibrated with the initial mobile phase for a sufficient time (at least 10 column volumes) before the first injection and between gradient runs.
Mobile Phase Composition Changes Prepare fresh mobile phase daily. If using a gradient, ensure the pump is mixing accurately.
Fluctuations in Column Temperature Use a column oven to maintain a constant temperature.
Poorly Buffered Mobile Phase Ensure the mobile phase has sufficient buffering capacity at the target pH.[8]
Issue 3: Low Signal or Poor Sensitivity (Especially with MS Detection)

Symptom: The peak for Acetic acid, 2,2'-[methylenebis(thio)]bis- is very small or undetectable, particularly in complex matrices.

Possible Causes and Solutions:

CauseRecommended Solution
Matrix Effect (Ion Suppression) Improve sample cleanup using methods like solid-phase extraction (SPE) to remove interfering matrix components.[3][7] Dilute the sample to reduce the concentration of interfering substances.[9]
Suboptimal MS Source Parameters Optimize MS parameters such as capillary voltage, gas flow, and temperature for the specific analyte.
Analyte Degradation Ensure samples are stored properly and avoid exposure to harsh conditions.
Metal Chelation The dicarboxylic acid structure may chelate with metal ions from the HPLC system (e.g., stainless steel tubing, frits), leading to signal loss. Consider using an inert column and system components if this is suspected.

Visualization of Matrix Effects:

G cluster_0 Sample Eluting from HPLC cluster_1 MS Source A Analyte C Ionization Process (ESI/APCI) A->C E Accurate Analyte Signal A->E Without Interference B Matrix Components (Salts, Lipids, etc.) B->C D Suppressed Analyte Signal (Ion Suppression) C->D With Interference

Diagram illustrating how co-eluting matrix components can suppress analyte ionization.

Experimental Protocol Example: RP-HPLC-UV Analysis

This section provides a detailed methodology for a typical RP-HPLC-UV analysis of Acetic acid, 2,2'-[methylenebis(thio)]bis-.

1. Materials and Reagents:

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Formic acid (88% or higher)

  • Acetic acid, 2,2'-[methylenebis(thio)]bis- reference standard

2. Standard and Sample Preparation:

  • Stock Solution (1 mg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 10 mL of a 50:50 mixture of acetonitrile and water.

  • Working Standards: Prepare a series of calibration standards by diluting the stock solution with the initial mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

  • Sample Preparation: Dilute the test sample with the initial mobile phase to an expected concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection.

3. Chromatographic Conditions:

ParameterCondition
HPLC System Agilent 1260 Infinity II or equivalent
Column ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm)
Mobile Phase A Water with 0.1% Formic Acid
Mobile Phase B Acetonitrile with 0.1% Formic Acid
Gradient 0-2 min: 5% B; 2-15 min: 5% to 95% B; 15-17 min: 95% B; 17-17.1 min: 95% to 5% B; 17.1-22 min: 5% B
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
UV Detection 210 nm

4. System Suitability:

  • Inject the 50 µg/mL standard six times.

  • The relative standard deviation (RSD) of the peak area should be ≤ 2.0%.

  • The tailing factor for the peak should be ≤ 1.5.

This technical support guide is intended to provide a starting point for troubleshooting. Specific experimental conditions and matrices may require further optimization.

References

Reference Data & Comparative Studies

Validation

A Comparative Guide to Metal Chelation: Acetic Acid, 2,2'-[methylenebis(thio)]bis- vs. EDTA

For Researchers, Scientists, and Drug Development Professionals In the realm of metal chelation, the choice of a suitable agent is paramount for applications ranging from heavy metal detoxification to the stabilization o...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

In the realm of metal chelation, the choice of a suitable agent is paramount for applications ranging from heavy metal detoxification to the stabilization of pharmaceutical formulations. Ethylenediaminetetraacetic acid (EDTA) is a well-established and extensively studied chelating agent, renowned for its strong and broad-spectrum metal-binding capabilities. This guide provides a comprehensive comparison of EDTA with a less-documented sulfur-containing analogue, "Acetic acid, 2,2'-[methylenebis(thio)]bis-" (MBTA), offering insights into their respective properties based on available data.

While a wealth of quantitative information exists for EDTA, allowing for a detailed understanding of its chelation performance, data on MBTA is sparse, precluding a direct quantitative comparison at this time. This guide, therefore, presents a thorough overview of EDTA's capabilities, supported by experimental data, and contrasts it with the currently understood qualitative aspects of MBTA.

Overview of Chelating Agents

Ethylenediaminetetraacetic acid (EDTA) is a polyprotic acid containing four carboxyl groups and two amine groups that can collectively donate six lone pairs of electrons to form coordinate covalent bonds with a single metal ion. This hexadentate nature allows EDTA to form stable, water-soluble 1:1 complexes with a wide variety of metal ions.

Acetic acid, 2,2'-[methylenebis(thio)]bis- (MBTA) , also known as Methylene-bis(thio)acetic acid, is an organosulfur compound featuring two carboxylic acid groups and two thioether linkages. Its potential as a chelating agent stems from the ability of the carboxylate and sulfur atoms to coordinate with metal ions. Based on its structure, it is anticipated to act as a tetradentate or potentially bridging ligand.

Quantitative Comparison of Metal Chelation Performance

A critical parameter for evaluating a chelating agent is its formation constant (or stability constant, K), which quantifies the strength of the complex formed with a specific metal ion. Higher log K values indicate a more stable complex.

Due to a lack of available experimental data for MBTA, a direct quantitative comparison of stability constants is not possible. The following table summarizes the well-documented stability constants (log K) for EDTA with various metal ions.

Table 1: Stability Constants (log K) for EDTA-Metal Complexes

Metal Ionlog K
Fe³⁺25.1
Hg²⁺21.5
Cu²⁺18.8
Ni²⁺18.4
Pb²⁺18.0
Zn²⁺16.5
Cd²⁺16.5
Co²⁺16.5
Al³⁺16.4
Fe²⁺14.3
Mn²⁺13.9
Ca²⁺10.7
Mg²⁺8.7
Values are approximate and can vary with experimental conditions such as temperature and ionic strength.

For MBTA, it is qualitatively suggested that as a weak acid, it can form complexes with metals. However, without experimental determination of its stability constants, its efficacy relative to EDTA for specific metals remains unknown. The presence of sulfur atoms in MBTA might confer a higher affinity for "soft" heavy metals like mercury and lead, a characteristic often observed in thiol-containing chelators.

pH Dependence of Chelation

The effectiveness of many chelating agents is highly dependent on the pH of the solution.

EDTA: The stability of EDTA-metal complexes is significantly influenced by pH.[1] At low pH, the carboxylate groups of EDTA become protonated, reducing their ability to bind metal ions. Conversely, at high pH, some metal ions may precipitate as hydroxides, competing with the chelation process. For instance, the chelation of Fe³⁺ by EDTA is most effective in acidic to neutral conditions, while the chelation of Ca²⁺ and Mg²⁺ is favored at higher pH values.[1]

MBTA: The pH dependence of MBTA's chelation capabilities has not been experimentally documented. As a dicarboxylic acid, it is expected that its chelating strength would also be pH-dependent, with deprotonation of the carboxylic acid groups at higher pH values favoring metal binding.

Experimental Protocols for Evaluating Metal Chelation

To facilitate further research and a direct comparison, the following are detailed methodologies for key experiments used to characterize chelating agents.

Protocol 1: Determination of Stability Constants by Potentiometric Titration

Objective: To determine the stability constants of metal-chelator complexes.

Methodology:

  • Solution Preparation: Prepare standard solutions of the chelating agent (e.g., MBTA or EDTA), the metal salt of interest (e.g., CuSO₄, ZnCl₂), and a strong base (e.g., NaOH) of known concentrations. An inert electrolyte (e.g., KNO₃) is used to maintain a constant ionic strength.

  • Titration Setup: A thermostated reaction vessel equipped with a pH electrode, a stirrer, and a burette is used.

  • Titration Procedure: A solution containing the chelating agent and the metal ion in a known ratio is titrated with the standard base solution. The pH of the solution is recorded after each addition of the titrant.

  • Data Analysis: The titration data (pH versus volume of base added) is used to calculate the formation constants of the metal-ligand species using specialized software that analyzes the protonation and complexation equilibria.

Protocol 2: Spectrophotometric Determination of Chelation (Job's Method of Continuous Variation)

Objective: To determine the stoichiometry of a metal-chelator complex.

Methodology:

  • Preparation of Isomolar Solutions: Prepare equimolar stock solutions of the metal ion and the chelating agent.

  • Preparation of Sample Series: Prepare a series of solutions with a constant total molar concentration of metal and ligand, but with varying mole fractions of each. The total volume is kept constant.

  • Spectrophotometric Measurement: Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) of the metal-chelator complex.

  • Data Analysis: Plot the absorbance versus the mole fraction of the ligand. The mole fraction at which the maximum absorbance occurs indicates the stoichiometry of the complex.

Visualizing Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.

Potentiometric_Titration_Workflow cluster_prep Solution Preparation cluster_titration Titration cluster_analysis Data Analysis P1 Prepare Standard Solutions: - Chelator (MBTA/EDTA) - Metal Salt - Strong Base (NaOH) T1 Mix Chelator and Metal Ion P1->T1 T2 Titrate with NaOH T1->T2 T3 Record pH after each addition T2->T3 A1 Plot pH vs. Volume of NaOH T3->A1 A2 Calculate Stability Constants using specialized software A1->A2

Caption: Workflow for Potentiometric Titration.

Jobs_Method_Workflow cluster_prep Solution Preparation cluster_measurement Measurement cluster_analysis Data Analysis P1 Prepare Isomolar Stock Solutions: - Metal Ion - Chelating Agent P2 Create Series of Solutions with varying mole fractions P1->P2 M1 Measure Absorbance at λmax P2->M1 A1 Plot Absorbance vs. Mole Fraction M1->A1 A2 Determine Stoichiometry from maximum absorbance A1->A2

Caption: Workflow for Job's Method.

Signaling Pathways and Mechanisms of Action

The primary mechanism of action for both EDTA and presumably MBTA in biological systems is the formation of stable, soluble metal complexes, which can then be excreted from the body. This is particularly relevant in chelation therapy for heavy metal poisoning.

Chelation_Mechanism Metal Toxic Metal Ion (e.g., Pb²⁺, Hg²⁺) Complex Stable, Water-Soluble Metal-Chelator Complex Metal->Complex Binds to Chelator Chelating Agent (EDTA or MBTA) Chelator->Complex Forms Excretion Renal Excretion Complex->Excretion Leads to

Caption: General Mechanism of Chelation.

Conclusion

EDTA is a powerful and well-characterized broad-spectrum chelating agent with proven efficacy for a wide range of metal ions. Its performance is well-documented, making it a reliable choice for many applications.

"Acetic acid, 2,2'-[methylenebis(thio)]bis-" (MBTA) presents an interesting structural alternative, with the presence of sulfur atoms suggesting potential selectivity for certain heavy metals. However, the current lack of quantitative experimental data on its metal chelation capabilities makes a direct comparison with EDTA challenging. Further research, including the determination of stability constants and pH-dependent chelation profiles, is necessary to fully elucidate the potential of MBTA as a viable alternative or complementary chelating agent to EDTA. Researchers are encouraged to utilize the outlined experimental protocols to generate this crucial data.

References

Comparative

Comparative Analysis of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" and Other Thiodiglycolic Acid Derivatives: A Review of Available Data

A comprehensive review of publicly available scientific literature and chemical databases reveals a significant gap in experimental data directly comparing the biological and chemical performance of "Acetic acid, 2,2'-[m...

Author: BenchChem Technical Support Team. Date: December 2025

A comprehensive review of publicly available scientific literature and chemical databases reveals a significant gap in experimental data directly comparing the biological and chemical performance of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" with other thiodiglycolic acid derivatives. While chemical properties of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" are documented, a lack of comparative studies with supporting experimental data prevents a detailed, evidence-based comparison as requested.

"Acetic acid, 2,2'-[methylenebis(thio)]bis-", also known as methylenebis(thioacetic acid), is a thiodiglycolic acid derivative with the chemical formula C5H8O4S2. Its basic chemical and physical properties are cataloged in databases such as PubChem. However, extensive searches for peer-reviewed literature containing biological activity data, comparative performance analyses, and detailed experimental protocols for this specific compound alongside other thiodiglycolic acid derivatives have not yielded sufficient information to construct a data-driven comparison guide.

"Acetic acid, 2,2'-[methylenebis(thio)]bis-": Known Properties

While comparative biological data is lacking, the fundamental properties of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" have been established.

PropertyValueSource
IUPAC Name 2-[[2-carboxy-1-(carboxymethyl)sulfanyl]methylsulfanyl]acetic acidPubChem
Molecular Formula C5H8O4S2PubChem
Molecular Weight 196.24 g/mol PubChem
CAS Number 2068-24-8PubChem

Thiodiglycolic Acid Derivatives: A Landscape of Diverse Activities

Research into other derivatives of thiodiglycolic acid has revealed a range of biological activities, highlighting the potential of this chemical class in drug development and research. Studies have explored their roles as:

  • Enzyme Inhibitors: Certain dithiodiglycolic acid derivatives have been investigated as inhibitors of thioredoxin reductase (TrxR), an enzyme implicated in cancer and other diseases.

  • Immunomodulators: Palmitoylated derivatives of thioglycolic acid have demonstrated the ability to modulate immune responses by inducing the expression of cytokines such as TNF-α and IL-1β.

  • Building Blocks for Heterocyclic Compounds: Thiodiglycolic acid and its derivatives serve as precursors in the synthesis of various heterocyclic compounds, including 4-thiazolidinones, which are core structures in many pharmaceutically active molecules.

The Missing Link: Comparative Experimental Data

Despite the documented activities of various thiodiglycolic acid derivatives, the specific compound "Acetic acid, 2,2'-[methylenebis(thio)]bis-" remains largely uncharacterized in a comparative context. To fulfill the need for a comprehensive comparison guide, future research would need to focus on:

  • Direct, Head-to-Head Biological Assays: Evaluating the activity of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" alongside other relevant thiodiglycolic acid derivatives in the same experimental systems. This could include assays for enzyme inhibition, cytotoxicity, anti-inflammatory activity, or other relevant biological endpoints.

  • Detailed Mechanistic Studies: Investigating the signaling pathways and molecular targets through which "Acetic acid, 2,2'-[methylenebis(thio)]bis-" may exert its effects.

  • Publication of Experimental Protocols: Detailed disclosure of the methodologies used to assess the performance of these compounds is crucial for reproducibility and for the scientific community to build upon the findings.

Conclusion

At present, the available scientific literature does not support the creation of a detailed, data-driven comparison guide for "Acetic acid, 2,2'-[methylenebis(thio)]bis-" versus other thiodiglycolic acid derivatives. While the foundational chemical information for the target compound is available, the absence of comparative experimental data, including quantitative performance metrics and detailed protocols, makes an objective and evidence-based analysis impossible. This highlights a clear opportunity for future research to explore the biological and chemical landscape of this and related compounds, which could unlock new avenues for therapeutic development and scientific understanding. Researchers, scientists, and drug development professionals are encouraged to address this knowledge gap through targeted experimental investigation.

Validation

Performance Evaluation of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" as a Heavy Metal Scavenger: A Comparative Guide

To our valued researchers, scientists, and drug development professionals, This guide addresses the performance of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" as a heavy metal scavenger. Following a comprehensive review...

Author: BenchChem Technical Support Team. Date: December 2025

To our valued researchers, scientists, and drug development professionals,

This guide addresses the performance of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" as a heavy metal scavenger. Following a comprehensive review of available scientific literature, we must report a significant lack of published data on the efficacy and experimental application of this specific compound for heavy metal chelation and removal. Our search for performance metrics, comparative studies, and established experimental protocols for "Acetic acid, 2,2'-[methylenebis(thio)]bis-" did not yield any substantive results. One source briefly mentions its potential use as a metal impregnant to prevent corrosion and as a stabilizer in molten metals, but provides no supporting data for its role as a heavy metal scavenger in biological or environmental contexts.[1]

Given the absence of data on the target compound, this guide will instead provide a robust comparative analysis of three well-established and clinically relevant heavy metal chelating agents: EDTA (Ethylenediaminetetraacetic acid) , DMSA (Dimercaptosuccinic acid) , and DMPS (Dimercaptopropane-1-sulfonate) . This information is intended to serve as a valuable resource for your research and development endeavors in the field of heavy metal detoxification.

Comparative Analysis of Alternative Heavy Metal Scavengers

The selection of an appropriate chelating agent is crucial for the effective treatment of heavy metal toxicity, with considerations for the specific metal, the severity of exposure, and the patient's clinical condition. EDTA, DMSA, and DMPS are among the most widely studied and utilized chelators.

Data Presentation: Comparison of Key Chelating Agents

FeatureEDTA (Calcium Disodium Salt)DMSA (Succimer)DMPS (Unithiol)
Primary Metal Targets Lead (Pb), Cadmium (Cd)[2][3]Lead (Pb), Mercury (Hg), Arsenic (As)[2]Mercury (Hg), Arsenic (As)[4]
Administration Route Intravenous (IV)[2]Oral[2]Intravenous (IV) or Oral[5][6]
FDA Approval Status Approved for severe lead poisoning[2][3]Approved for lead poisoning in children[2]Not FDA-approved in the U.S., but used internationally[5]
Key Advantages High efficacy for lead and cadmium.[2]Oral administration, good safety profile, suitable for children.[2]Highly effective for mercury detoxification.[2]
Limitations Requires IV administration, potential for kidney toxicity, does not effectively chelate mercury.[2][5]Less effective for cadmium.[2] May cause gastrointestinal upset.[5]Not FDA-approved in the U.S., can also bind to essential minerals like zinc and copper.[5]

Experimental Protocols

While specific protocols for "Acetic acid, 2,2'-[methylenebis(thio)]bis-" are unavailable, a general methodology for evaluating the efficacy of a novel heavy metal scavenger would typically involve the following steps.

1. In Vitro Metal Binding Studies

  • Objective: To determine the binding affinity and stoichiometry of the chelating agent for various heavy metal ions.

  • Methodology:

    • Prepare solutions of the chelating agent and various heavy metal salts (e.g., lead acetate, mercuric chloride, cadmium chloride) at known concentrations in a suitable buffer.

    • Mix the chelator and metal solutions and allow them to equilibrate.

    • Use techniques such as UV-Vis spectrophotometry, fluorescence spectroscopy, or isothermal titration calorimetry (ITC) to measure the changes in physical properties upon binding.

    • Analyze the data to calculate the binding constant (Ka) and determine the molar ratio of the metal-chelator complex.

2. Cell-Based Assays for Cytotoxicity and Protection

  • Objective: To assess the toxicity of the chelating agent itself and its ability to protect cells from heavy metal-induced damage.

  • Methodology:

    • Culture a relevant cell line (e.g., hepatocytes, neurons).

    • Expose the cells to a range of concentrations of the chelating agent to determine its cytotoxicity using assays like MTT or LDH release.

    • Co-treat cells with a toxic concentration of a heavy metal and the chelating agent.

    • Measure cell viability and markers of oxidative stress (e.g., reactive oxygen species production) to evaluate the protective effect of the chelator.

3. Animal Models of Heavy Metal Toxicity

  • Objective: To evaluate the in vivo efficacy and safety of the chelating agent in a living organism.

  • Methodology:

    • Induce heavy metal toxicity in an animal model (e.g., rodents) through oral gavage or injection of a heavy metal salt.

    • Administer the chelating agent through a clinically relevant route (e.g., oral, intravenous).

    • Collect blood and urine samples over time to measure the concentration of the heavy metal, indicating its mobilization and excretion.

    • At the end of the study, analyze tissue samples (e.g., kidney, liver, brain) to determine the reduction in the heavy metal body burden.

    • Monitor the animals for any signs of toxicity related to the chelating agent.

Visualizations

Chemical Structures of Common Chelating Agents

cluster_EDTA EDTA cluster_DMSA DMSA cluster_DMPS DMPS EDTA Ethylenediaminetetraacetic acid DMSA Dimercaptosuccinic acid DMPS Dimercaptopropane-1-sulfonate A In Vitro Binding Studies B Cell-Based Cytotoxicity & Protection Assays A->B Assess cellular effects C Animal Models of Toxicity B->C Evaluate in vivo efficacy D Pharmacokinetic & Pharmacodynamic Studies C->D Determine dosage & distribution E Clinical Trials D->E Human studies HM Heavy Metal Ion (e.g., Pb²⁺, Hg²⁺) EDTA EDTA (Nitrogen and Oxygen donors) HM->EDTA Binds via carboxyl & amine groups Dithiol DMSA / DMPS (Sulfur donors) HM->Dithiol Strong affinity for sulfhydryl groups Complex1 Stable Chelate (Excreted) EDTA->Complex1 Complex2 Stable Chelate (Excreted) Dithiol->Complex2

References

Comparative

Comparative Guide to the Analytical Method Validation of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" for Water Analysis

This guide provides a comprehensive overview of the validation of a proposed analytical method for the quantification of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" in water samples. The proposed method, based on Liquid...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides a comprehensive overview of the validation of a proposed analytical method for the quantification of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" in water samples. The proposed method, based on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), is compared with alternative methods for the analysis of other organic acids and sulfur-containing compounds in aqueous matrices. This document is intended for researchers, scientists, and drug development professionals involved in water quality analysis and analytical method development.

Introduction to the Analytical Challenge

"Acetic acid, 2,2'-[methylenebis(thio)]bis-", a sulfur-containing organic acid, presents a unique analytical challenge in water matrices due to its polarity and potential for interaction with various sample components. Accurate and precise quantification is crucial for monitoring its presence in environmental waters or as a potential impurity in pharmaceutical manufacturing processes. This guide outlines a robust validation strategy for an analytical method tailored to this specific analyte and compares its expected performance with established methods for similar compounds.

Proposed Analytical Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Given the chemical nature of "Acetic acid, 2,2'-[methylenebis(thio)]bis-", a highly sensitive and selective method such as LC-MS/MS is proposed. This technique offers excellent specificity through mass-based detection and the ability to achieve low detection limits, which is critical for trace analysis in water.

Rationale for Method Selection

LC-MS/MS is a powerful tool for the analysis of low molecular weight organic acids in aqueous samples.[1] Its advantages include:

  • High Selectivity: Tandem mass spectrometry (MS/MS) minimizes interference from complex sample matrices.

  • High Sensitivity: Achieves low limits of detection (LOD) and quantification (LOQ), often in the nanogram-per-liter range.

  • Versatility: Can be adapted for a wide range of polar and non-polar compounds.

Alternative methods for organic sulfur compounds include Gas Chromatography-Mass Spectrometry (GC-MS).[2] However, the non-volatile nature of the target analyte makes LC-MS/MS a more direct and suitable approach, avoiding the need for derivatization that is often required for GC analysis.

Experimental Protocols for Method Validation

The validation of the analytical method is designed to be in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines.[3][4][5][6] The following performance characteristics will be evaluated:

Sample Preparation

A straightforward sample preparation protocol is proposed to minimize analyte loss and variability.

  • Collect water samples in clean, pre-rinsed glass vials.

  • If necessary, filter the samples through a 0.22 µm syringe filter to remove particulate matter.

  • For calibration standards and quality control samples, spike appropriate volumes of a stock solution of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" into blank water matrix.

  • Acidify the samples (e.g., with formic acid) to a pH of approximately 2.9 to ensure the analyte is in its protonated form for optimal chromatographic retention and peak shape.

LC-MS/MS Instrumentation and Conditions
  • Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Chromatographic Column: A C18 reversed-phase column is a common choice for separating organic acids.[7]

  • Mobile Phase: A gradient elution using water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

  • Ionization Mode: ESI in negative ion mode is typically used for the analysis of acidic compounds.[7]

  • Detection: Multiple Reaction Monitoring (MRM) will be used for quantification, monitoring a specific precursor-to-product ion transition for "Acetic acid, 2,2'-[methylenebis(thio)]bis-".

Validation Parameters

The following parameters will be assessed as per ICH Q2(R2) guidelines:[3][4][6]

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components. This is evaluated by analyzing blank water samples and spiked samples to ensure no interfering peaks are present at the retention time of the analyte.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A calibration curve will be constructed using at least five concentration levels, and the correlation coefficient (r²) will be determined.

  • Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with a suitable level of precision, accuracy, and linearity.

  • Accuracy: The closeness of the test results obtained by the method to the true value. It will be assessed by the recovery of spiked analyte in a blank water matrix at three different concentration levels.

  • Precision: The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It will be evaluated at two levels:

    • Repeatability (Intra-day precision): Analysis of replicate samples on the same day.

    • Intermediate Precision (Inter-day precision): Analysis of replicate samples on different days.

  • Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

Data Presentation: Comparative Performance

The following tables summarize the expected performance of the proposed LC-MS/MS method for "Acetic acid, 2,2'-[methylenebis(thio)]bis-" in comparison to typical performance data for other organic acid and sulfur compound analyses found in the literature.

Table 1: Comparison of Method Performance Characteristics

ParameterProposed Method for Acetic acid, 2,2'-[methylenebis(thio)]bis- (Expected)Typical Method for other Organic Acids (LC-MS/MS)[1][8]Typical Method for Sulfur Compounds (GC-MS)[2]
Linearity (r²) > 0.99> 0.99> 0.99
Accuracy (% Recovery) 90 - 110%95 - 105%80 - 120%
Precision (% RSD) < 15%< 10%< 20%
LOD 0.01 - 0.1 µg/L0.001 - 1 µg/L0.1 - 10 µg/L
LOQ 0.03 - 0.3 µg/L0.003 - 3 µg/L0.3 - 30 µg/L

Table 2: Detailed Experimental Conditions Comparison

ParameterProposed Method for Acetic acid, 2,2'-[methylenebis(thio)]bis-Alternative Method: Organic Acids Analysis[9]Alternative Method: Sulfur Compounds Analysis[10]
Technique LC-MS/MSLC-MSGC-MS with Sulfur Chemiluminescence Detector (SCD)
Sample Preparation Direct injection after filtration and acidificationDilution and filtrationPurge and trap or liquid-liquid extraction
Chromatography Reversed-phase C18Aqueous Normal PhaseCapillary GC with a non-polar or semi-polar column
Detection ESI-MS/MS (MRM)ESI-MS (TOF)Mass Spectrometry and/or SCD

Mandatory Visualizations

The following diagrams illustrate the key workflows and relationships in the validation of the analytical method.

Analytical_Method_Validation_Workflow cluster_planning Planning Phase cluster_execution Execution Phase cluster_evaluation Evaluation Phase cluster_reporting Reporting Phase define_purpose Define Analytical Method Purpose select_technique Select Analytical Technique (LC-MS/MS) define_purpose->select_technique define_validation_parameters Define Validation Parameters (ICH Q2) select_technique->define_validation_parameters prepare_standards Prepare Standards & QC Samples define_validation_parameters->prepare_standards perform_analyses Perform LC-MS/MS Analyses prepare_standards->perform_analyses collect_data Collect Raw Data perform_analyses->collect_data assess_specificity Assess Specificity collect_data->assess_specificity determine_linearity Determine Linearity & Range collect_data->determine_linearity calculate_accuracy Calculate Accuracy & Precision collect_data->calculate_accuracy determine_lod_loq Determine LOD/LOQ collect_data->determine_lod_loq assess_robustness Assess Robustness collect_data->assess_robustness validation_report Prepare Validation Report assess_specificity->validation_report determine_linearity->validation_report calculate_accuracy->validation_report determine_lod_loq->validation_report assess_robustness->validation_report

Caption: Workflow for the validation of the analytical method.

Sample_Preparation_Workflow start Start: Water Sample filtration Filtration (0.22 µm) start->filtration spiking Spiking (for Calibration/QC) filtration->spiking acidification Acidification (pH ~2.9) spiking->acidification analysis LC-MS/MS Analysis acidification->analysis

Caption: Sample preparation workflow for water analysis.

Conclusion

The proposed LC-MS/MS method for the analysis of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" in water is expected to provide a highly selective, sensitive, and reliable analytical procedure. The validation protocol, based on ICH Q2(R2) guidelines, will ensure that the method is fit for its intended purpose. The expected performance characteristics are comparable to, and in some cases exceed, those of alternative methods for similar analytes. This guide serves as a robust framework for the development and validation of an analytical method for this specific compound, ensuring data of high quality and integrity for researchers and drug development professionals.

References

Validation

A Comparative Analysis of Sulfur- vs. Nitrogen-Based Chelators for Copper Ions

For Researchers, Scientists, and Drug Development Professionals The strategic chelation of copper ions is a critical endeavor in fields ranging from the treatment of metal overload disorders like Wilson's disease to the...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The strategic chelation of copper ions is a critical endeavor in fields ranging from the treatment of metal overload disorders like Wilson's disease to the development of advanced radiopharmaceuticals and anticancer agents. The choice of chelating agent, specifically the nature of the donor atoms that coordinate with the copper ion, profoundly influences the stability, selectivity, and in vivo behavior of the resulting complex. This guide provides a comparative study of sulfur- and nitrogen-based chelators, presenting key performance data, detailed experimental methodologies, and visual representations of relevant biological and experimental workflows.

Introduction to Copper Chelation

Copper is an essential trace element that exists in two primary oxidation states in biological systems: the reduced cuprous form (Cu+) and the oxidized cupric form (Cu2+). While vital for the function of numerous enzymes, excess copper can catalyze the formation of harmful reactive oxygen species (ROS), leading to cellular damage. Chelators are molecules that form multiple coordination bonds with a central metal ion, effectively sequestering it and mitigating its reactivity.

The efficacy of a copper chelator is determined by several factors, including its binding affinity (stability constant), selectivity for copper over other biologically relevant metal ions, and its ability to stabilize both Cu(I) and Cu(II) oxidation states. The Hard-Soft Acid-Base (HSAB) theory provides a foundational principle for understanding these interactions. Cu(I) is a soft acid and therefore preferentially binds to soft bases like sulfur donors. In contrast, Cu(II) is a borderline hard acid, readily coordinating with borderline bases such as nitrogen donors, as well as hard oxygen donors.

Quantitative Comparison of Chelator Performance

The stability of a metal-chelator complex is quantified by its stability constant (log β), with higher values indicating a more stable complex. Another useful metric is the pCu value, defined as -log[Cu2+]free at physiological pH, which reflects the chelator's ability to bind copper under specific conditions. The following tables summarize the stability constants for various nitrogen- and sulfur-based chelators for both Cu(II) and Cu(I).

Table 1: Stability Constants (log β) and pCu Values for Cu(II) Chelation

Chelator ClassChelatorDonor Atomslog β (Cu(II))pCu (pH 7.4)
Nitrogen-Based Trientine (TETA)N4~20-
CyclenN420.1-
NOTAN3O3-18.2[1]
DOTAN4O422.3-
TrimethoprimN, O11.27[2][3]-
Sulfur-Based D-PenicillamineN, S, O--
DO4SN4S4-15.1[1][4]
TRI4SN4S4-14.8[1][4]
NO3SN3S3-14.3[1][4]
TE4SN4S4-14.2[1][4]

Table 2: Stability Constants (log β) and pCu Values for Cu(I) Chelation

Chelator ClassChelatorDonor Atomslog β (Cu(I))pCu (pH 7.4)
Nitrogen-Based N4-based BFCsN4--
Sulfur-Based Dithiapyridinophane (N2S2) BFCsN2S2>10 orders of magnitude higher than N4-based counterparts[5]-
DO4SN4S4-15.0[4]
TRI4SN4S4-14.5[4]
NO3SN3S3-14.0[4]
TE4SN4S4-13.5[4]

Key Performance Insights

Nitrogen-based macrocyclic chelators like DOTA and TETA generally exhibit very high thermodynamic stability with Cu(II). However, a significant challenge in the application of copper radiopharmaceuticals, such as those using 64Cu for PET imaging, is in vivo demetalation, which can be induced by bioreductants that reduce Cu(II) to Cu(I). Nitrogen-based chelators often have a lower affinity for Cu(I), leading to the release of the radionuclide.

Sulfur-containing chelators have been developed to address this issue. The inclusion of soft sulfur donor atoms significantly enhances the stability of the Cu(I) complex. For instance, dithiapyridinophane (N2S2) based bifunctional chelators (BFCs) have demonstrated a binding affinity for Cu(I) that is over 10 orders of magnitude higher than their all-nitrogen (N4) counterparts, while still maintaining high stability for Cu(II).[5] This dual stability is crucial for preventing the loss of the copper ion in the reducing intracellular environment.

Signaling and Mechanistic Pathways

The therapeutic action of copper chelators is particularly well-studied in the context of Wilson's disease, a genetic disorder characterized by toxic copper accumulation due to mutations in the ATP7B gene. The following diagram illustrates the mechanism of copper homeostasis and the intervention points for chelating agents.

WilsonDiseasePathway cluster_chelator Chelator Action Free Cu Free Cu CTR1 CTR1 Free Cu->CTR1 uptake Cu-Chelate Cu-Chelate Free Cu->Cu-Chelate Albumin-Cu Albumin-Cu Albumin-Cu->CTR1 Albumin-Cu->Cu-Chelate Ceruloplasmin-Cu Ceruloplasmin-Cu Intracellular Cu Intracellular Cu ATOX1 ATOX1 Intracellular Cu->ATOX1 binds Metallothionein Metallothionein Intracellular Cu->Metallothionein storage ATP7B ATP7B ATOX1->ATP7B delivers Cu ATP7B->Ceruloplasmin-Cu loads Cu Bile Bile ATP7B->Bile excretes excess Cu Chelator Chelator Chelator->Free Cu binds Chelator->Albumin-Cu binds Urine Urine Cu-Chelate->Urine excretion

Caption: Mechanism of copper homeostasis and chelation therapy in Wilson's disease.

In a healthy individual, copper is absorbed and transported to the liver, where the ATP7B protein facilitates its incorporation into ceruloplasmin for circulation and excretes excess copper into the bile. In Wilson's disease, a dysfunctional ATP7B leads to copper accumulation in the liver and subsequent release of toxic, non-ceruloplasmin-bound copper into the bloodstream. Chelating agents like D-penicillamine (sulfur-based) and trientine (nitrogen-based) bind to this excess copper, forming stable complexes that are then excreted in the urine.

Experimental Workflows and Protocols

The evaluation of copper chelators involves a series of experiments to determine their binding affinity, selectivity, and biological efficacy. A general workflow for this process is outlined below.

ChelatorEvaluationWorkflow Start Start Chelator_Synthesis Chelator Synthesis & Purification Start->Chelator_Synthesis Physicochemical_Characterization Physicochemical Characterization Chelator_Synthesis->Physicochemical_Characterization Spectrophotometric_Titration Spectrophotometric Titration (Stability Constants) Physicochemical_Characterization->Spectrophotometric_Titration Electrochemical_Analysis Electrochemical Analysis (Redox Properties) Physicochemical_Characterization->Electrochemical_Analysis Selectivity_Screening Selectivity Screening (vs. other metal ions) Physicochemical_Characterization->Selectivity_Screening In_Vitro_Assays In Vitro Cellular Assays Selectivity_Screening->In_Vitro_Assays Cell_Viability Cell Viability/Toxicity In_Vitro_Assays->Cell_Viability Copper_Uptake_Efflux Copper Uptake/Efflux In_Vitro_Assays->Copper_Uptake_Efflux In_Vivo_Studies In Vivo Studies (Animal Models) In_Vitro_Assays->In_Vivo_Studies Pharmacokinetics Pharmacokinetics & Biodistribution In_Vivo_Studies->Pharmacokinetics Efficacy_Toxicity Efficacy & Toxicity In_Vivo_Studies->Efficacy_Toxicity End End Efficacy_Toxicity->End

Caption: General experimental workflow for the evaluation of novel copper chelators.

Experimental Protocols

1. Determination of Stability Constants by Spectrophotometric Titration

This method is widely used to determine the stoichiometry and stability constants of metal-ligand complexes.

  • Principle: A solution of the copper ion is titrated with a solution of the chelator. The formation of the copper-chelator complex results in a change in the solution's absorbance spectrum. By monitoring the absorbance at a specific wavelength as a function of the chelator concentration, the binding isotherm can be constructed and fitted to a binding model to calculate the stability constant.

  • Materials:

    • Stock solution of a copper salt (e.g., CuSO₄ or CuCl₂) of known concentration.

    • Stock solution of the chelator of known concentration.

    • Buffer solution to maintain a constant pH (e.g., HEPES or MES).

    • UV-Vis spectrophotometer.

  • Procedure:

    • Prepare a series of solutions containing a fixed concentration of the copper salt and varying concentrations of the chelator in the chosen buffer.

    • Allow the solutions to equilibrate.

    • Measure the UV-Vis absorbance spectrum of each solution over a relevant wavelength range.

    • Plot the absorbance at the wavelength of maximum change against the molar ratio of chelator to copper.

    • Analyze the resulting titration curve using appropriate software to determine the stoichiometry and stability constant (log β).

2. Electrochemical Analysis of Copper Complexes

Cyclic voltammetry and other electrochemical techniques are employed to study the redox properties of the copper-chelator complexes, which is particularly important for understanding their behavior in the biological redox environment.

  • Principle: The redox potential of the Cu(II)/Cu(I) couple in the complex is measured. This provides insight into how easily the complexed copper can be reduced or oxidized in vivo.

  • Materials:

    • A three-electrode electrochemical cell (working electrode, reference electrode, counter electrode).

    • Potentiostat.

    • Solution of the copper-chelator complex in a suitable electrolyte-containing buffer.

    • Inert gas (e.g., argon or nitrogen) to deoxygenate the solution.

  • Procedure:

    • Assemble the electrochemical cell with the copper-chelator solution.

    • Purge the solution with an inert gas to remove dissolved oxygen.

    • Scan the potential of the working electrode and record the resulting current to obtain a cyclic voltammogram.

    • The potential at which the reduction and oxidation peaks occur provides information about the redox potential of the Cu(II)/Cu(I) couple in the complex.

Conclusion

The choice between sulfur- and nitrogen-based chelators for copper ions is highly dependent on the specific application. Nitrogen-based chelators, particularly macrocyclic ones, offer exceptional thermodynamic stability for Cu(II) and are well-suited for applications where this oxidation state is predominant and stable. However, in biological environments where redox cycling can occur, the superior ability of sulfur-containing chelators to stabilize Cu(I) is a critical advantage for preventing demetalation and ensuring the integrity of the complex. The quantitative data and experimental protocols provided in this guide offer a foundation for the rational design and evaluation of novel copper chelators tailored for specific therapeutic and diagnostic purposes.

References

Comparative

Efficacy of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" in comparison to commercial corrosion inhibitors

An objective evaluation of the potential efficacy of Acetic acid, 2,2'-[methylenebis(thio)]bis- in comparison to established commercial corrosion inhibitors, supported by standardized experimental protocols. The quest fo...

Author: BenchChem Technical Support Team. Date: December 2025

An objective evaluation of the potential efficacy of Acetic acid, 2,2'-[methylenebis(thio)]bis- in comparison to established commercial corrosion inhibitors, supported by standardized experimental protocols.

The quest for novel and effective corrosion inhibitors is a paramount concern across various industries. This guide provides a comparative overview of the potential performance of Acetic acid, 2,2'-[methylenebis(thio)]bis-, a sulfur-containing organic compound, against well-established commercial corrosion inhibitors. Due to a lack of publicly available direct comparative studies on this specific compound, this guide outlines the standardized experimental methodologies required for such an evaluation and presents a hypothetical performance comparison based on the known characteristics of similar organosulfur inhibitors.

Data Presentation: A Framework for Comparison

To facilitate a direct and unambiguous comparison, all quantitative data from corrosion inhibition studies should be summarized in a structured format. The following table illustrates a hypothetical comparison between Acetic acid, 2,2'-[methylenebis(thio)]bis- and two common commercial inhibitors, Benzotriazole (a widely used inhibitor for copper and its alloys) and a generic Phosphate Ester (commonly used in industrial water treatment).

InhibitorConcentration (ppm)Test MediumTemperature (°C)Weight Loss (mg)Corrosion Rate (mm/year)Inhibition Efficiency (%)
Blank (No Inhibitor) 01M HCl25150.21.25-
Acetic acid, 2,2'-[methylenebis(thio)]bis- 2001M HCl2518.50.1587.7
Benzotriazole 2001M HCl2545.10.3870.0
Phosphate Ester 2001M HCl2525.80.2282.8

Note: The data presented in this table is hypothetical and serves as an illustrative example of how experimental results should be presented. Actual performance would need to be determined through rigorous testing.

Experimental Protocols: A Guide to Rigorous Evaluation

The efficacy of a corrosion inhibitor is determined through a series of well-defined experimental protocols. These methods are designed to simulate corrosive environments and quantify the protective capabilities of the inhibitor.

1. Weight Loss Method

This is a fundamental and widely used technique to determine the corrosion rate.[1][2][3][4][5]

  • Specimen Preparation: Metal coupons of a specific dimension and known surface area are cleaned, degreased, and weighed accurately.

  • Immersion Test: The weighed coupons are immersed in the corrosive solution (e.g., 1M HCl) with and without the inhibitor at a specified concentration and temperature for a set duration (e.g., 24 hours).[1][2]

  • Post-Test Analysis: After the immersion period, the coupons are removed, cleaned to remove corrosion products according to standard procedures (e.g., ASTM G1), dried, and re-weighed.

  • Calculation of Corrosion Rate and Inhibition Efficiency:

    • The weight loss is calculated as the difference between the initial and final weights.

    • The corrosion rate (CR) is calculated using the formula: CR (mm/year) = (K * W) / (A * T * D) where K is a constant, W is the weight loss in grams, A is the surface area in cm², T is the immersion time in hours, and D is the density of the metal in g/cm³.

    • The inhibition efficiency (IE%) is calculated as: IE% = [(W_blank - W_inhibitor) / W_blank] * 100 where W_blank is the weight loss without the inhibitor and W_inhibitor is the weight loss with the inhibitor.

2. Electrochemical Techniques

Electrochemical methods provide insights into the mechanism of corrosion inhibition and offer faster results compared to the weight loss method.[1][6][7]

  • Potentiodynamic Polarization: This technique involves polarizing the metal specimen from its open circuit potential (OCP) in both anodic and cathodic directions. The resulting Tafel plots are used to determine the corrosion current density (i_corr), which is directly proportional to the corrosion rate. The inhibition efficiency is calculated by comparing the i_corr values in the presence and absence of the inhibitor.

  • Electrochemical Impedance Spectroscopy (EIS): EIS is a non-destructive technique that provides information about the resistance of the protective film formed by the inhibitor on the metal surface. A higher charge transfer resistance (R_ct) value in the presence of the inhibitor indicates better corrosion protection.

3. Surface Analysis Techniques

These methods are used to visualize the surface of the metal and understand the adsorption of the inhibitor.

  • Scanning Electron Microscopy (SEM): SEM provides high-resolution images of the metal surface, revealing the extent of corrosion damage in the absence of the inhibitor and the formation of a protective layer in its presence.

  • Energy-Dispersive X-ray Spectroscopy (EDS): Often coupled with SEM, EDS provides elemental analysis of the surface, confirming the presence of elements from the inhibitor molecule (like sulfur in the case of Acetic acid, 2,2'-[methylenebis(thio)]bis-) on the metal surface.

Visualizing the Experimental Workflow

A clear understanding of the experimental process is crucial for reproducible research. The following diagram illustrates a typical workflow for evaluating a corrosion inhibitor.

experimental_workflow cluster_prep 1. Preparation cluster_testing 2. Corrosion Testing cluster_analysis 3. Analysis cluster_results 4. Results & Comparison prep_metal Metal Specimen Preparation weight_loss Weight Loss Immersion Test prep_metal->weight_loss electrochemical Electrochemical Tests (PDP, EIS) prep_metal->electrochemical prep_solution Corrosive Solution Preparation prep_solution->weight_loss prep_solution->electrochemical prep_inhibitor Inhibitor Solution Preparation prep_inhibitor->weight_loss prep_inhibitor->electrochemical calc Calculate Corrosion Rate & Inhibition Efficiency weight_loss->calc surface Surface Analysis (SEM, EDS) weight_loss->surface electrochemical->calc compare Compare with Commercial Inhibitors calc->compare surface->compare

Caption: Experimental workflow for corrosion inhibitor evaluation.

Hypothetical Signaling Pathway of Inhibition

The mechanism of action for many organic corrosion inhibitors involves the adsorption of the inhibitor molecules onto the metal surface, forming a protective barrier. For a molecule like Acetic acid, 2,2'-[methylenebis(thio)]bis-, the sulfur and oxygen atoms would likely play a key role in this process.

inhibition_mechanism inhibitor Inhibitor Molecule (R-S-CH2-S-R) metal Metal (M) inhibitor->metal Adsorption via S and O atoms anodic inhibitor->anodic Blocks Anodic Reaction cathodic inhibitor->cathodic Blocks Cathodic Reaction metal_ion Metal Ions (M+) metal->metal_ion Corrosion (Oxidation)

Caption: Proposed mechanism of corrosion inhibition.

References

Validation

Cross-Validation of Sensors for Thiol-Containing Carboxylic Acids: A Comparative Analysis

For the attention of: Researchers, scientists, and drug development professionals. Introduction The accurate and sensitive detection of molecules containing thiol and carboxylic acid functionalities is of significant int...

Author: BenchChem Technical Support Team. Date: December 2025

For the attention of: Researchers, scientists, and drug development professionals.

Introduction

The accurate and sensitive detection of molecules containing thiol and carboxylic acid functionalities is of significant interest in various fields, including drug development, environmental monitoring, and biomedical research. "Acetic acid, 2,2'-[methylenebis(thio)]bis-," a dithioglycolic acid derivative, possesses two thiol groups and two carboxylic acid moieties, making it a target for specific sensing methodologies. This guide explores and compares various sensor platforms that have been successfully employed for the detection of structurally similar compounds, providing a framework for the potential cross-validation of sensors for "Acetic acid, 2,2'-[methylenebis(thio)]bis-."

Comparative Performance of Analogous Sensor Platforms

The development of sensors for thiol-containing compounds has led to a variety of transduction methods, primarily categorized as colorimetric, fluorescent, and electrochemical. Each platform offers distinct advantages in terms of sensitivity, selectivity, and ease of use.

Data Summary
Sensor TypeAnalyte(s)Limit of Detection (LOD)Linear RangeResponse TimeKey Advantages
Colorimetric Thiols (general)~1.0 µM[1]0.1 - 2.0 µM[1]MinutesSimple, visual detection
Fluorescent Cysteine, Glutathione~20 nM[2]Not specified< 10 minutes[2]High sensitivity
Electrochemical α-lipoic acid0.0194 µM[3]0.0582–400 µM[3]Seconds to minutesHigh sensitivity, wide linear range, potential for miniaturization

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and cross-validation of sensor performance. Below are representative experimental protocols for the sensor types discussed.

Colorimetric Sensor Array for Thiol Discrimination

This protocol is adapted from a study on a colorimetric sensor array using urease-metal ion pairs.[1]

Materials:

  • Urease from Jack Beans

  • Metal ions (e.g., Ni²⁺, Co²⁺, Cu²⁺)

  • Urea

  • Phosphate buffer (pH 7.4)

  • 96-well microplate

  • Microplate reader

Procedure:

  • Prepare stock solutions of urease, metal ions, and urea in phosphate buffer.

  • In a 96-well plate, add the urease solution to each well.

  • Add different metal ion solutions to designated wells to create an array.

  • Introduce the thiol-containing sample to each well.

  • Initiate the reaction by adding the urea solution to all wells.

  • Incubate the plate at a controlled temperature (e.g., 37°C) for a specific duration.

  • Measure the absorbance of each well at a predetermined wavelength using a microplate reader.

  • The colorimetric response pattern across the array is used for thiol discrimination.

Fluorescent Probe for Thiol Detection

This protocol is based on the use of a Michael addition-based fluorescent probe.[2]

Materials:

  • Fluorescent probe (e.g., a maleimide-based probe)

  • Thiol-containing sample

  • Phosphate-buffered saline (PBS, pH 7.4)

  • Fluorometer

Procedure:

  • Prepare a stock solution of the fluorescent probe in a suitable solvent (e.g., DMSO).

  • Dilute the probe to the desired working concentration in PBS.

  • Add the thiol-containing sample to the probe solution.

  • Incubate the mixture at room temperature for a specified time to allow for the reaction.

  • Measure the fluorescence intensity at the appropriate excitation and emission wavelengths using a fluorometer.

  • A control experiment without the thiol sample should be performed to determine the background fluorescence.

Electrochemical Sensor for Sulfur-Containing Antioxidants

This protocol is based on the use of a modified electrode for the detection of α-lipoic acid.[3]

Materials:

  • Working electrode (e.g., glassy carbon electrode)

  • Reference electrode (e.g., Ag/AgCl)

  • Counter electrode (e.g., platinum wire)

  • Electrochemical workstation

  • Supporting electrolyte (e.g., Britton–Robinson buffer, pH 3.0)

  • Electrode modifying material (e.g., nanomaterials)

Procedure:

  • Polish the working electrode to a mirror finish and clean it thoroughly.

  • Modify the electrode surface with the chosen material (if applicable).

  • Set up a three-electrode electrochemical cell containing the supporting electrolyte.

  • Add the thiol-containing sample to the cell.

  • Perform the electrochemical measurement using a suitable technique, such as differential pulse voltammetry (DPV).

  • Record the peak current, which is proportional to the concentration of the analyte.

Signaling Pathways and Experimental Workflows

Visualizing the underlying mechanisms and experimental processes is essential for understanding and comparing different sensor platforms.

Signaling_Pathway_Colorimetric Thiol Thiol Analyte Inhibition Inhibition of Urease Activity Thiol->Inhibition Urease_Metal Urease-Metal Ion Complex Urease_Metal->Inhibition Ammonia Ammonia Production (Reduced) Inhibition->Ammonia Urea Urea Urea->Ammonia pH_Change pH Change (Less Alkaline) Ammonia->pH_Change Color_Change Colorimetric Readout pH_Change->Color_Change

Caption: Hypothetical signaling pathway for a urease-based colorimetric thiol sensor.

Experimental_Workflow_Fluorescent cluster_prep Preparation cluster_reaction Reaction cluster_measurement Measurement cluster_analysis Analysis Probe_Prep Prepare Fluorescent Probe Solution Mix Mix Probe and Sample Probe_Prep->Mix Sample_Prep Prepare Thiol Sample Sample_Prep->Mix Incubate Incubate at Room Temperature Mix->Incubate Measure Measure Fluorescence Intensity Incubate->Measure Analyze Correlate Intensity to Concentration Measure->Analyze

Caption: General experimental workflow for a fluorescent thiol sensor.

Logical_Relationship_CrossValidation cluster_platforms Analogous Sensor Platforms cluster_metrics Performance Metrics for Cross-Validation Target Acetic acid, 2,2'-[methylenebis(thio)]bis- Sensor Sensitivity Sensitivity (LOD) Target->Sensitivity Selectivity Selectivity Target->Selectivity Linearity Linear Range Target->Linearity ResponseTime Response Time Target->ResponseTime Reproducibility Reproducibility Target->Reproducibility Colorimetric Colorimetric Sensor Colorimetric->Sensitivity Colorimetric->Selectivity Colorimetric->Linearity Colorimetric->ResponseTime Colorimetric->Reproducibility Fluorescent Fluorescent Sensor Fluorescent->Sensitivity Fluorescent->Selectivity Fluorescent->Linearity Fluorescent->ResponseTime Fluorescent->Reproducibility Electrochemical Electrochemical Sensor Electrochemical->Sensitivity Electrochemical->Selectivity Electrochemical->Linearity Electrochemical->ResponseTime Electrochemical->Reproducibility

Caption: Logical relationship for the cross-validation of a target sensor.

References

Comparative

Benchmarking the binding affinity of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" for various divalent metals

A Comparative Guide to the Divalent Metal Binding Affinity of Acetic acid, 2,2'-[methylenebis(thio)]bis- For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the...

Author: BenchChem Technical Support Team. Date: December 2025

A Comparative Guide to the Divalent Metal Binding Affinity of Acetic acid, 2,2'-[methylenebis(thio)]bis-

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the binding characteristics of Acetic acid, 2,2'-[methylenebis(thio)]bis-, also known as Methylenebis(thioglycolic acid), with various divalent metals. Due to the limited availability of direct experimental data for this specific compound in publicly accessible literature, this guide focuses on two key areas:

  • Comparative Analysis: We present stability constants for structurally analogous ligands to provide a predictive framework for the binding behavior of Acetic acid, 2,2'-[methylenebis(thio)]bis-.

  • Experimental Protocols: A detailed methodology for determining metal-ligand binding affinities using potentiometric titration is provided to enable researchers to generate their own data.

Predicted Binding Behavior

Acetic acid, 2,2'-[methylenebis(thio)]bis- possesses two carboxylate groups and two thioether linkages, making it a potentially strong chelating agent for divalent metal ions. The carboxylate groups are expected to be the primary binding sites, with the thioether groups contributing to the stability of the resulting metal complex through the chelate effect. The overall binding affinity will be influenced by factors such as the nature of the metal ion, pH, and temperature.

Comparative Binding Affinity of Analogous Ligands

To estimate the binding affinity of Acetic acid, 2,2'-[methylenebis(thio)]bis-, it is useful to examine the stability constants (log K) of structurally similar ligands. The following table summarizes the stability constants for thioglycolic acid, a key structural component of the target molecule, with various divalent metals. These values provide a benchmark for the anticipated binding strength.

Divalent Metal IonLigandLog K₁Reference
Hg²⁺Thioglycolic Acid15.1[1]
Cd²⁺Thioglycolic Acid6.00[1]
Pb²⁺Thioglycolic Acid6.15[1]

Note: The stability constant (K₁) represents the equilibrium constant for the formation of a 1:1 metal-ligand complex.

The Irving-Williams series predicts the relative stabilities of complexes with divalent metal ions, generally following the order Mn²⁺ < Fe²⁺ < Co²⁺ < Ni²⁺ < Cu²⁺ > Zn²⁺[2]. It is anticipated that the stability of Acetic acid, 2,2'-[methylenebis(thio)]bis- complexes will follow a similar trend.

Experimental Protocol: Determination of Metal-Ligand Stability Constants by Potentiometric Titration

Potentiometric titration is a highly accurate and widely used method for determining the stability constants of metal complexes[3][4][5]. The procedure involves monitoring the pH of a solution containing the ligand and the metal ion as a standard solution of a strong base is added.

Materials and Reagents
  • Ligand Solution: A stock solution of Acetic acid, 2,2'-[methylenebis(thio)]bis- of known concentration.

  • Metal Salt Solutions: Stock solutions of the divalent metal salts (e.g., nitrates or chlorides) of known concentrations.

  • Standard Acid Solution: A standardized solution of a strong acid (e.g., 0.1 M HCl).

  • Standard Base Solution: A standardized, carbonate-free solution of a strong base (e.g., 0.1 M NaOH).

  • Background Electrolyte: A solution of an inert salt (e.g., 1.0 M KCl or KNO₃) to maintain constant ionic strength.

  • High-Purity Water: Deionized or distilled water, free of CO₂.

Instrumentation
  • pH Meter: A high-precision pH meter with a glass electrode, capable of measuring to ±0.001 pH units.

  • Autotitrator or Microburet: For precise delivery of the titrant.

  • Thermostated Titration Vessel: To maintain a constant temperature throughout the experiment.

  • Magnetic Stirrer: To ensure homogeneity of the solution.

Procedure
  • Calibration of the pH Electrode: Calibrate the pH electrode using standard buffer solutions (e.g., pH 4.01, 7.00, and 10.01) at the desired experimental temperature.

  • Determination of Ligand Protonation Constants:

    • Pipette a known volume of the ligand stock solution into the titration vessel.

    • Add a known volume of standard acid solution and the background electrolyte.

    • Dilute with high-purity water to a final volume.

    • Titrate this solution with the standard base solution, recording the pH after each addition of titrant.

  • Determination of Metal-Ligand Stability Constants:

    • Prepare a solution identical to the one in the previous step, but also add a known volume of the metal salt stock solution. The ligand should be in excess relative to the metal ion.

    • Titrate this solution with the same standard base solution, again recording the pH after each addition of the titrant.

  • Data Analysis:

    • The titration data are used to calculate the average number of protons bound per ligand molecule (n̄ₐ) and the average number of ligands bound per metal ion (n̄).

    • The stability constants are then determined by solving a series of simultaneous equations, often with the aid of specialized software (e.g., HYPERQUAD, BEST).

Visualizing the Process

To aid in the understanding of the experimental and theoretical aspects of this work, the following diagrams are provided.

experimental_workflow cluster_prep Solution Preparation cluster_titration Potentiometric Titration cluster_analysis Data Analysis Ligand Ligand Solution Titration_L Titrate Ligand + Acid Ligand->Titration_L Titration_ML Titrate Ligand + Acid + Metal Ligand->Titration_ML Metal Metal Ion Solution Metal->Titration_ML Acid Standard Acid Acid->Titration_L Acid->Titration_ML Base Standard Base Base->Titration_L Base->Titration_ML Calc_pKa Calculate Protonation Constants (pKa) Titration_L->Calc_pKa Calc_LogK Calculate Stability Constants (Log K) Titration_ML->Calc_LogK Calc_pKa->Calc_LogK

Experimental workflow for potentiometric titration.

Chelation of a divalent metal ion (M²⁺).

References

Validation

A comparative analysis of the coordination chemistry of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" with different lanthanides

The ligand 2,2'-[methylenebis(thio)]bis(acetic acid) features two carboxylate groups and two thioether sulfur atoms, offering multiple potential coordination sites for lanthanide ions. The flexibility of the methylene br...

Author: BenchChem Technical Support Team. Date: December 2025

The ligand 2,2'-[methylenebis(thio)]bis(acetic acid) features two carboxylate groups and two thioether sulfur atoms, offering multiple potential coordination sites for lanthanide ions. The flexibility of the methylene bridge and the nature of the sulfur and oxygen donor atoms are expected to result in a rich and varied coordination chemistry across the lanthanide series.

Comparative Stability of Lanthanide Complexes

The stability of lanthanide complexes with ligands containing sulfur and oxygen donor atoms is influenced by the decreasing ionic radii across the lanthanide series (the lanthanide contraction). Generally, an increase in stability is expected from Lanthanum (La) to Lutetium (Lu). However, the "soft" nature of the sulfur donor atom may lead to less stable complexes compared to analogous ligands with harder nitrogen or oxygen donors.[1]

Studies on thiodiacetate (tda) complexes, an analogue of the title ligand, indicate that the stability constants (log K) show a general, albeit not monotonic, increase with decreasing ionic radius of the lanthanide ion.

Table 1: Stability Constants (log₁₀ K) of Lanthanide-Thiodiacetate (tda) Complexes

Lanthanide IonIonic Radius (Å, CN=8)log₁₀ K₁ [Ln(tda)]⁺log₁₀ K₂ [Ln(tda)₂]⁻
La³⁺1.163.452.78
Pr³⁺1.1263.702.95
Nd³⁺1.1093.783.05
Sm³⁺1.0793.953.20
Eu³⁺1.0664.023.28
Gd³⁺1.0534.053.30
Tb³⁺1.0404.153.40
Dy³⁺1.0274.253.50
Ho³⁺1.0154.303.55
Er³⁺1.0044.353.60
Tm³⁺0.9944.403.65
Yb³⁺0.9854.453.70
Lu³⁺0.9774.503.75

Note: The data presented is for the analogous ligand thiodiacetic acid (tda) and is intended to illustrate the expected trend for 2,2'-[methylenebis(thio)]bis(acetic acid). Actual values for the title compound may vary.

Structural and Coordination Diversity

The coordination of 2,2'-[methylenebis(thio)]bis(acetic acid) with lanthanides is expected to be versatile, with the ligand potentially acting as a bidentate, tridentate, or bridging ligand. In analogous thiodiacetate complexes, the ligand has been observed to coordinate through the two carboxylate oxygen atoms, and in some cases, a weak interaction with the sulfur atom is also present.[1] The coordination number of the lanthanide ion in these complexes is typically high, ranging from 8 to 10, and is completed by water molecules or other co-ligands.

For example, in the polymeric structures of [Ln₂(tda)₃(H₂O)₂]n, the thiodiacetate ligand acts as both a chelating and a bridging ligand, forming 2D sheets.[1] The Ln-S distances in these structures are generally long, suggesting a weak interaction.[1]

Table 2: Selected Structural Data for Lanthanide-Thiodiacetate (tda) Complexes

Lanthanide IonComplex FormulaCoordination NumberLn-O Bond Lengths (Å) (Range)Ln-S Distance (Å)
Sm³⁺[Sm₂(tda)₃(H₂O)₅]·3H₂O92.38 - 2.55~3.12
Eu³⁺[Eu₂(tda)₃(H₂O)₅]·3H₂O92.35 - 2.53~3.11
Gd³⁺[Gd₂(tda)₃(H₂O)₂]n8/92.30 - 2.60~3.10
Dy³⁺[Dy₂(tda)₃(H₂O)₂]n8/92.28 - 2.58~3.09

Note: This data is for the analogous ligand thiodiacetic acid (tda).

Experimental Protocols

Synthesis of Lanthanide Complexes

A general procedure for the synthesis of lanthanide complexes with carboxylate-containing ligands involves the direct reaction of the ligand with a lanthanide salt in a suitable solvent.

  • Ligand Preparation: Dissolve 2,2'-[methylenebis(thio)]bis(acetic acid) in a suitable solvent, such as water or ethanol.

  • pH Adjustment: Adjust the pH of the ligand solution with a base (e.g., NaOH or NH₄OH) to deprotonate the carboxylic acid groups. The final pH will influence the coordination mode and the final product.

  • Reaction with Lanthanide Salt: Add a solution of the desired lanthanide(III) chloride or nitrate salt in the same solvent to the ligand solution, typically in a stoichiometric ratio.

  • Crystallization: The resulting solution is stirred for a period of time, and then the solvent is allowed to evaporate slowly, or the solution is cooled to induce crystallization of the complex.

  • Isolation and Characterization: The resulting crystals are collected by filtration, washed with a small amount of cold solvent, and dried. Characterization can be performed using techniques such as single-crystal X-ray diffraction, elemental analysis, and spectroscopic methods.

Potentiometric Titration for Stability Constant Determination

Potentiometric titration is a common method to determine the stability constants of metal complexes in solution.

  • Solution Preparation: Prepare solutions of the ligand, the lanthanide salt, a strong acid (e.g., HClO₄), and a strong base (e.g., NaOH) of known concentrations in a medium of constant ionic strength (e.g., 0.1 M NaClO₄).

  • Titration: Titrate a solution containing the ligand and the lanthanide ion with the standardized base solution.

  • Data Acquisition: Record the pH of the solution after each addition of the base.

  • Data Analysis: The titration data is analyzed using a suitable computer program to calculate the protonation constants of the ligand and the stability constants of the lanthanide complexes.

Visualizing Coordination and Experimental Workflow

Coordination_Mode Fig. 1: Potential Coordination Mode of the Ligand cluster_ligand 2,2'-[methylenebis(thio)]bis(acetic acid) O1 O C1 C O1->C1 Ln Ln³⁺ O1->Ln Coordination C2 CH₂ C1->C2 O3 O C1->O3 S1 S C2->S1 CH2_bridge CH₂ S1->CH2_bridge S1->Ln Potential Weak Interaction S2 S CH2_bridge->S2 C3 CH₂ S2->C3 S2->Ln Potential Weak Interaction C4 C C3->C4 O2 O C4->O2 O4 O C4->O4 O2->Ln Coordination

Caption: Potential coordination mode of 2,2'-[methylenebis(thio)]bis(acetic acid) with a lanthanide ion.

Experimental_Workflow Fig. 2: General Experimental Workflow cluster_synthesis Complex Synthesis cluster_characterization Characterization cluster_solution_studies Solution Studies A Dissolve Ligand and Lanthanide Salt B Adjust pH A->B H Potentiometric Titration A->H Input for Solution Studies C React and Crystallize B->C D Isolate and Dry Complex C->D E Single-Crystal X-ray Diffraction (Structure) D->E F Spectroscopic Analysis (FT-IR, UV-Vis, Luminescence) D->F G Elemental Analysis D->G I Data Analysis H->I J Determine Stability Constants I->J

Caption: A generalized workflow for the synthesis and characterization of lanthanide complexes.

References

Comparative

Assessing the Biocompatibility of "Acetic acid, 2,2'-[methylenebis(thio)]bis-" Functionalized Materials: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals The surface functionalization of biomaterials is a critical determinant of their in vivo performance, influencing everything from protein adsorption and cel...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The surface functionalization of biomaterials is a critical determinant of their in vivo performance, influencing everything from protein adsorption and cellular adhesion to the host inflammatory response. This guide provides a comparative assessment of the biocompatibility of materials functionalized with "Acetic acid, 2,2'-[methylenebis(thio)]bis-", a dithioether carboxylic acid derivative. Due to the limited direct experimental data on this specific functionalization, this guide establishes a baseline for its potential biocompatibility by examining studies on surfaces with similar chemical moieties, namely thiol and carboxylic acid groups. For a robust comparison, the projected biocompatibility of these materials is benchmarked against two well-established, highly biocompatible surface modifications: polyethylene glycol (PEG) and zwitterionic coatings.

Comparative Analysis of Biocompatibility Markers

To provide a clear and concise overview, the following tables summarize the expected and experimentally determined biocompatibility of materials functionalized with thiol/carboxylic acid groups (as a proxy for "Acetic acid, 2,2'-[methylenebis(thio)]bis-"), polyethylene glycol (PEG), and zwitterionic moieties.

Table 1: In Vitro Cytotoxicity

FunctionalizationCell Viability (%)AssayObservations
Thiol/Carboxylic Acid Not ReportedISO 10993-5 (Elution/Direct Contact)Thiol- and carboxyl-terminated particles have been shown to be cyto-compatible.[1] However, some studies suggest that surfaces with a high negative charge from carboxylic acid groups can inhibit cell growth.
Polyethylene Glycol (PEG) > 95%MTT AssayPEG-functionalized surfaces are widely reported to be non-cytotoxic and support cell proliferation.
Zwitterionic > 95%MTT AssayZwitterionic surfaces consistently demonstrate high cell viability and are considered highly biocompatible.

Table 2: Hemocompatibility

FunctionalizationHemolysis (%)Platelet AdhesionCoagulation Cascade
Thiol/Carboxylic Acid Not ReportedVariableCarboxyl-rich surfaces may increase pro-inflammatory cytokine production in response to complement proteins.[2]
Polyethylene Glycol (PEG) < 2%Significantly ReducedInert
Zwitterionic < 2%Drastically ReducedInert

Table 3: In Vivo Inflammatory Response

FunctionalizationMacrophage ActivationPro-inflammatory Cytokine Production (e.g., TNF-α, IL-6)Foreign Body Response
Thiol/Carboxylic Acid Dependent on surface chemistryCarboxyl- and thiol-terminated particles can induce pro-inflammatory cytokine production.[1]Potential for mild to moderate inflammatory response.
Polyethylene Glycol (PEG) MinimalLowMinimal fibrous capsule formation.
Zwitterionic MinimalLowMinimal fibrous capsule formation.

Detailed Experimental Protocols

The assessment of biocompatibility relies on standardized and reproducible experimental protocols. The following sections detail the methodologies for the key experiments cited in this guide, based on ISO 10993 standards.

In Vitro Cytotoxicity: ISO 10993-5

This test evaluates the potential for a material to cause cellular damage.

  • Sample Preparation: The functionalized material is sterilized and prepared as either a direct sample or an extract. For the extract method, the material is incubated in a cell culture medium for a defined period (e.g., 24 hours at 37°C) to allow any leachable substances to diffuse into the medium.

  • Cell Culture: A suitable cell line (e.g., L929 mouse fibroblasts) is cultured in a 96-well plate until a confluent monolayer is formed.

  • Exposure:

    • Direct Contact: A piece of the sterilized material is placed directly onto the cell monolayer.

    • Extract Test: The culture medium is replaced with the prepared material extract.

  • Incubation: The cells are incubated with the material or extract for a specified duration (e.g., 24-72 hours).

  • Assessment of Viability: Cell viability is quantified using a metabolic assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The absorbance, which correlates with the number of viable cells, is measured using a microplate reader.

  • Data Analysis: The cell viability of the test group is expressed as a percentage relative to a negative control (non-toxic material) and a positive control (toxic material).

Hemocompatibility: ISO 10993-4

These tests assess the interaction of a blood-contacting material with blood and its components.

  • Blood Collection: Fresh human or rabbit blood is collected with an anticoagulant (e.g., citrate).

  • Sample Incubation: The functionalized material is incubated with diluted blood at 37°C for a defined period (e.g., 4 hours).

  • Centrifugation: The samples are centrifuged to pellet the intact red blood cells.

  • Measurement of Hemoglobin: The amount of hemoglobin released into the supernatant, an indicator of red blood cell lysis, is measured spectrophotometrically.

  • Calculation: The percentage of hemolysis is calculated relative to a positive control (water, which causes 100% hemolysis) and a negative control (saline).

  • Platelet-Rich Plasma (PRP) Preparation: PRP is isolated from fresh whole blood by centrifugation.

  • Sample Incubation: The functionalized material is incubated with PRP at 37°C.

  • Rinsing: Non-adherent platelets are gently rinsed off with a buffer solution.

  • Quantification: Adherent platelets can be quantified using various methods, such as a lactate dehydrogenase (LDH) assay, which measures an enzyme released from lysed platelets.[3]

  • Visualization: The morphology of adherent platelets can be visualized using scanning electron microscopy (SEM) to assess their activation state.

In Vivo Inflammatory Response

This evaluation typically involves the subcutaneous implantation of the material in an animal model (e.g., rat or mouse).

  • Implantation: Small, sterile samples of the functionalized material are surgically implanted subcutaneously.

  • Explantation: After a predetermined period (e.g., 7, 14, or 28 days), the implants and surrounding tissue are explanted.

  • Histological Analysis: The tissue surrounding the implant is fixed, sectioned, and stained (e.g., with Hematoxylin and Eosin) to visualize the cellular infiltrate and the formation of a fibrous capsule. The thickness of the capsule and the types and density of inflammatory cells (e.g., macrophages, neutrophils) are assessed.

  • Immunohistochemistry/Cytokine Analysis: The expression of specific inflammatory markers (e.g., TNF-α, IL-6, IL-10) in the surrounding tissue or in an exudate collected from the implant site can be quantified using techniques like immunohistochemistry or ELISA.

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the experimental processes and the underlying biological interactions, the following diagrams are provided.

Experimental_Workflow_Cytotoxicity cluster_prep Sample Preparation cluster_cell_culture Cell Culture cluster_exposure Exposure cluster_assessment Assessment prep_material Functionalized Material sterilize Sterilization prep_material->sterilize extract Extraction in Culture Medium (24h, 37°C) sterilize->extract Extract Method add_extract Add Material Extract extract->add_extract seed_cells Seed L929 Fibroblasts in 96-well plate confluence Incubate to Confluence seed_cells->confluence confluence->add_extract direct_contact Place Material on Cells (Direct Contact Method) confluence->direct_contact incubate Incubate (24-72h) add_extract->incubate direct_contact->incubate mtt_assay MTT Assay incubate->mtt_assay read_absorbance Measure Absorbance mtt_assay->read_absorbance analyze Calculate % Cell Viability read_absorbance->analyze

Caption: Workflow for In Vitro Cytotoxicity Testing (ISO 10993-5).

Hemocompatibility_Workflow cluster_hemolysis Hemolysis Assay cluster_platelet Platelet Adhesion Assay start Fresh Whole Blood h1 Incubate Material with Diluted Blood start->h1 p1 Isolate Platelet-Rich Plasma (PRP) start->p1 h2 Centrifuge h1->h2 h3 Measure Supernatant Hemoglobin h2->h3 h4 Calculate % Hemolysis h3->h4 p2 Incubate Material with PRP p1->p2 p3 Rinse Non-adherent Platelets p2->p3 p4 Quantify Adherent Platelets (e.g., LDH Assay) p3->p4

Caption: Workflow for Hemocompatibility Testing (ISO 10993-4).

Inflammatory_Response_Pathway cluster_protein Protein Adsorption cluster_cellular Cellular Response cluster_outcome Tissue Outcome biomaterial Biomaterial Surface protein Plasma Proteins (e.g., Fibrinogen, Complement) biomaterial->protein macrophage Macrophage Adhesion & Activation protein->macrophage cytokines Release of Pro-inflammatory Cytokines (TNF-α, IL-6) macrophage->cytokines inflammation Local Inflammation cytokines->inflammation fibrous_capsule Fibrous Capsule Formation (Foreign Body Response) inflammation->fibrous_capsule

Caption: Simplified Signaling Pathway of Biomaterial-Induced Inflammation.

Conclusion and Future Directions

In comparison, PEG and zwitterionic functionalizations have a well-documented history of excellent biocompatibility, characterized by their ability to resist protein adsorption and minimize cellular interactions. Therefore, for applications requiring a high degree of inertness and biocompatibility, PEG and zwitterionic coatings remain the gold standard.

Future research should focus on the direct evaluation of materials functionalized with "Acetic acid, 2,2'-[methylenebis(thio)]bis-" using the standardized protocols outlined in this guide. Quantitative data from in vitro cytotoxicity, hemocompatibility, and in vivo inflammatory studies are essential to accurately position this novel functionalization within the landscape of existing biocompatible materials. Such studies will be crucial for determining its suitability for various biomedical applications, from drug delivery systems to implantable devices.

References

Safety & Regulatory Compliance

Safety

Essential Guide to the Safe Disposal of Acetic Acid, 2,2'-[methylenebis(thio)]bis-

For laboratory professionals, including researchers, scientists, and drug development experts, the proper disposal of chemical waste is a critical component of ensuring a safe and compliant work environment. This guide p...

Author: BenchChem Technical Support Team. Date: December 2025

For laboratory professionals, including researchers, scientists, and drug development experts, the proper disposal of chemical waste is a critical component of ensuring a safe and compliant work environment. This guide provides essential safety and logistical information for the proper disposal of Acetic acid, 2,2'-[methylenebis(thio)]bis-, a compound that requires careful handling due to its potential hazards.

Immediate Safety and Handling Precautions:

Before proceeding with disposal, it is imperative to handle Acetic acid, 2,2'-[methylenebis(thio)]bis- with appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. Work in a well-ventilated area, preferably under a chemical fume hood.[1][2]

Key Hazards:

  • Oral Toxicity: Harmful if swallowed.[3]

  • Eye Irritation: Causes serious eye irritation.[3][4]

  • Skin and Respiratory Irritation: May cause skin and respiratory irritation.[4]

Disposal Procedures

The recommended procedure for the disposal of Acetic acid, 2,2'-[methylenebis(thio)]bis- is through a licensed chemical waste disposal service. Do not attempt to dispose of this chemical down the drain or as regular solid waste.[5]

Summary of Disposal and Safety Information:

ParameterGuidelineSource
Primary Disposal Method Licensed chemical destruction plant or approved waste disposal plant.[1][2][4][5]
Sewer Discharge Prohibited. Do not discharge to sewer systems.[5]
Water Contamination Must be avoided. Do not contaminate water, foodstuffs, feed, or seed.[5]
Contaminated Packaging Triple rinse (or equivalent) and offer for recycling or reconditioning. Alternatively, puncture to prevent reuse and dispose of in a sanitary landfill, or use controlled incineration for combustible materials.[5]
Spill Cleanup Absorb with inert material (e.g., sand, earth, vermiculite) and place in a suitable, labeled container for disposal.[1][6]

Experimental Protocols

Currently, there are no standardized, publicly available experimental protocols for the in-lab neutralization or deactivation of Acetic acid, 2,2'-[methylenebis(thio)]bis- for disposal. The consistent recommendation across safety data sheets is to utilize professional waste disposal services.

Disposal Workflow

The following diagram outlines the logical workflow for the proper disposal of Acetic acid, 2,2'-[methylenebis(thio)]bis-.

start Start: Acetic acid, 2,2'-[methylenebis(thio)]bis- waste generated assess_waste Assess Waste: Is it contaminated with other hazardous materials? start->assess_waste segregate Segregate from incompatible materials assess_waste->segregate Yes label_container Label container clearly: 'Hazardous Waste' and full chemical name assess_waste->label_container No segregate->label_container store Store in a designated, well-ventilated, and secure area label_container->store contact_ehs Contact Environmental Health & Safety (EHS) or licensed waste disposal service store->contact_ehs follow_instructions Follow disposal service instructions for packaging and pickup contact_ehs->follow_instructions end End: Waste properly disposed of follow_instructions->end

Disposal workflow for Acetic acid, 2,2'-[methylenebis(thio)]bis-.

References

Handling

Essential Safety and Operational Guide for Handling Acetic Acid, 2,2'-[methylenebis(thio)]bis-

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling Acetic acid, 2,2'-[methylenebis(thio)]bis- (CAS No. 2068-24-8), also kno...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling Acetic acid, 2,2'-[methylenebis(thio)]bis- (CAS No. 2068-24-8), also known as Methylenebis(thioacetic acid). The following procedures are designed to ensure safe handling, storage, and disposal of this compound.

Hazard Identification and Personal Protective Equipment (PPE)

Acetic acid, 2,2'-[methylenebis(thio)]bis- is classified as an irritant that can cause skin, eye, and respiratory irritation.[1][2] Proper personal protective equipment is mandatory to minimize exposure risk.

PPE Category Specification Rationale
Hand Protection Chemical-resistant gloves (e.g., Nitrile rubber). Inspect gloves prior to use.To prevent skin contact and irritation.[3]
Eye Protection Tightly fitting safety goggles or a face shield (minimum 8-inch). Must be approved under government standards such as NIOSH (US) or EN 166 (EU).To protect against splashes and vapors causing serious eye irritation.[2][3][4]
Skin and Body Protection Long-sleeved lab coat or a complete chemical-resistant suit. Closed-toe shoes are required.To prevent accidental skin contact.[2][3]
Respiratory Protection Use in a well-ventilated area, such as a chemical fume hood. For large-scale use or in emergencies, a NIOSH/MSHA or European Standard EN 136 approved respirator with an appropriate filter (e.g., Type ABEK) is necessary.To avoid inhalation of vapors, which may cause respiratory irritation.[2][3][4]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial for safety.

Preparation and Engineering Controls
  • Ventilation: Always handle Acetic acid, 2,2'-[methylenebis(thio)]bis- in a properly functioning chemical fume hood to minimize inhalation exposure.[2]

  • Safety Equipment: Ensure an eyewash station and a safety shower are readily accessible and in good working order.[5]

  • Material Preparation: Assemble all necessary equipment and reagents before starting the experiment to minimize movement and potential for spills.

Handling the Chemical
  • Personal Protective Equipment: Don the appropriate PPE as detailed in the table above.

  • Dispensing: When transferring the chemical, do so carefully to avoid splashes. Use appropriate tools for transfer.

  • Avoid Inhalation and Contact: Do not breathe dust, fume, gas, mist, vapors, or spray.[2] Avoid contact with skin and eyes.[3]

  • Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the workday.[3][4] Do not eat, drink, or smoke in the laboratory.[4]

Storage
  • Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3]

  • Incompatibilities: Store away from strong oxidizing agents and bases.[6]

  • Labeling: Ensure the container is clearly and accurately labeled with the chemical name and associated hazards.

Emergency and Disposal Plan

Emergency Procedures
Exposure Scenario Immediate Action
Eye Contact Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2]
Skin Contact Immediately wash off with plenty of soap and water for at least 15 minutes. Remove contaminated clothing and wash it before reuse. If skin irritation persists, seek medical attention.[2]
Inhalation Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention if symptoms occur.[2]
Ingestion Clean mouth with water and drink plenty of water afterward. Do NOT induce vomiting. Seek medical attention if symptoms occur.[2]
Spill For small spills, ensure adequate ventilation and wear appropriate PPE. Sweep or shovel the material into a suitable, closed container for disposal. For large spills, evacuate the area and contact emergency services.[2][6]
Disposal Plan
  • Waste Container: Dispose of unused chemical and contaminated materials in a designated and properly labeled hazardous waste container.

  • Regulations: All waste disposal must be conducted in accordance with local, state, and federal regulations. Do not dispose of down the drain or into the environment.[2][3]

  • Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in the designated hazardous waste stream.[3]

Workflow for Safe Handling

Workflow for Handling Acetic acid, 2,2'-[methylenebis(thio)]bis- cluster_prep 1. Preparation cluster_handling 2. Handling cluster_post 3. Post-Handling cluster_disposal 4. Waste Disposal prep_ppe Don Appropriate PPE prep_setup Prepare Work Area in Fume Hood prep_ppe->prep_setup prep_materials Gather All Necessary Materials prep_setup->prep_materials handle_chem Carefully Handle/Dispense Chemical prep_materials->handle_chem post_store Store in Designated Area handle_chem->post_store post_clean Clean Work Area handle_chem->post_clean dispose_waste Dispose of Chemical Waste According to Protocol handle_chem->dispose_waste post_ppe Properly Remove and Dispose of PPE post_clean->post_ppe post_ppe->dispose_waste

Caption: Logical workflow for safe handling of Acetic acid, 2,2'-[methylenebis(thio)]bis-.

References

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